Pseudotropine hydrochloride

• CAS: 2292-08-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Fundamental Properties of Pseudotropine Hydrochloride

Abstract

This technical guide provides a comprehensive examination of the fundamental properties of pseudotropine hydrochloride, a significant tropane alkaloid. Targeted at researchers, scientists, and professionals in drug development, this document synthesizes critical data on its chemical and physical characteristics, spectroscopic profile, and analytical methodologies. By delving into the causality behind experimental choices and grounding claims in authoritative sources, this guide serves as an essential resource for the effective study and utilization of pseudotropine hydrochloride.

Introduction: The Significance of Pseudotropine and its Hydrochloride Salt

Pseudotropine, a diastereomer of tropine, is a naturally occurring bicyclic alkaloid found in plants of the Solanaceae and Erythroxylaceae families.[1] Its hydrochloride salt is a common form used in research and development due to its increased stability and solubility in aqueous solutions. The stereochemistry of pseudotropine, with its equatorial hydroxyl group, is pivotal, distinguishing it from its axial counterpart, tropine, and directing its biosynthetic pathways and pharmacological potential.[2] While not as extensively studied for its direct therapeutic effects as other tropane alkaloids like atropine or cocaine, pseudotropine hydrochloride serves as a crucial starting material in the synthesis of novel nicotinic receptor agonists and other pharmacologically active compounds.[1][3] Its primary biological significance lies in its role as a key intermediate in the biosynthesis of calystegines, a class of polyhydroxylated nortropane alkaloids with glycosidase inhibitory activity.[2]

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of pseudotropine hydrochloride is fundamental to its application in research and development. These properties dictate its behavior in various solvents and experimental conditions.

Chemical Identity

• Systematic IUPAC Name: (1R,3R,5S)-8-Methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride[4]

• Synonyms: ψ-Tropine hydrochloride, 3β-Tropanol hydrochloride, 3-Pseudotropanol hydrochloride[5]

• Chemical Formula: C₈H₁₅NO·HCl[5]

• Molecular Weight: 177.67 g/mol [5]

Physicochemical Characteristics

The physicochemical properties of pseudotropine hydrochloride are summarized in the table below.

Property	Value	Source(s)
Appearance	White crystalline powder or needles.	[5]
Melting Point	Decomposes at 282 °C.	[5]
Solubility	Soluble in water and hot alcohol.	[5]
pKa (of Pseudotropine)	9.7 (Strongest Basic)	[1]

The hydrochloride salt formation significantly enhances the water solubility of the otherwise moderately water-soluble pseudotropine free base.[1][4] The high decomposition temperature indicates good thermal stability of the crystalline salt.

Spectroscopic Profile for Structural Elucidation

Spectroscopic analysis is essential for the unambiguous identification and characterization of pseudotropine hydrochloride. The key differentiating feature from its stereoisomer, tropine, is the orientation of the hydroxyl group, which leads to distinct spectral signatures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The spatial orientation of the C-3 hydroxyl group in pseudotropine (equatorial) versus tropine (axial) results in different chemical shifts for the C-3 proton and adjacent carbon atoms.[2] While specific spectra for the hydrochloride salt are not widely published, the following tables provide a comparative overview of the expected chemical shifts for the free base in CDCl₃. Protonation of the nitrogen in the hydrochloride salt would be expected to induce downfield shifts, particularly for the protons and carbons alpha to the nitrogen.

Table 1: Comparative ¹H NMR Chemical Shifts (δ, ppm) in CDCl₃ for Pseudotropine and Tropine [2]

Proton	Pseudotropine	Tropine
H-3	~3.8 (multiplet)	~4.0 (broad)
N-CH₃	~2.3 (singlet)	~2.5 (singlet)
H-1, H-5	~3.1 (broad)	~3.2 (broad)

Table 2: Comparative ¹³C NMR Chemical Shifts (δ, ppm) in CDCl₃ for Pseudotropine and Tropine [2]

Carbon	Pseudotropine	Tropine
C-3	~67.8	~64.5
C-1, C-5	~63.5	~62.3
N-CH₃	~39.8	~40.2
C-2, C-4	~38.7	~35.5
C-6, C-7	~26.0	~26.5

Infrared (IR) Spectroscopy

The primary diagnostic feature in the IR spectrum is the C-O stretching vibration, which is sensitive to the axial versus equatorial position of the hydroxyl group.[2] For the hydrochloride salt, a broad absorption band corresponding to the N-H⁺ stretch is also expected.

Table 3: Characteristic IR Absorption Bands (cm⁻¹) for Pseudotropine and Tropine [2]

Functional Group	Pseudotropine	Tropine
O-H stretch	~3400 (broad)	~3400 (broad)
C-H stretch	~2850-2950	~2850-2950
C-O stretch	~1060	~1040

Mass Spectrometry (MS)

In positive ionization mode, pseudotropine typically shows a molecular ion [M+H]⁺ at m/z 142.[4] The fragmentation pattern is characteristic of the tropane skeleton.

Synthesis and Purification

The most common and stereoselective method for synthesizing pseudotropine is through the reduction of tropinone. The choice of reducing agent and reaction conditions is critical to favor the formation of the equatorial alcohol (pseudotropine) over the axial alcohol (tropine).

Stereoselective Synthesis from Tropinone

The enzymatic reduction of tropinone using tropinone reductase II (TR-II) offers high stereoselectivity for pseudotropine.[2] Chemically, the Meerwein-Ponndorf-Verley reduction or the use of sodium metal in n-pentanol can also achieve good stereoselectivity towards pseudotropine.[6] A more common laboratory-scale synthesis involves the use of sodium borohydride (NaBH₄) in an alcoholic solvent at low temperatures, which favors the formation of pseudotropine with yields of 60-80% after purification.[4]

Purification and Salt Formation

Purification of the synthesized pseudotropine is typically achieved by column chromatography on silica gel or by recrystallization.[7] To obtain the hydrochloride salt, the purified pseudotropine free base is dissolved in a suitable organic solvent, and a solution of hydrochloric acid in a solvent like isopropanol or ether is added, leading to the precipitation of pseudotropine hydrochloride. Crystallization of the hydrochloride salt is also a final purification step.[4]

Caption: Synthesis and purification workflow for pseudotropine hydrochloride.

Analytical Methodologies

Robust analytical methods are crucial for the quality control, identification, and quantification of pseudotropine hydrochloride in various matrices. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most commonly employed techniques.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is a versatile method for the analysis of pseudotropine hydrochloride.

Protocol 5.1.1: General Reversed-Phase HPLC Method for Tropane Alkaloids [8]

• Materials:

  • Pseudotropine hydrochloride standard solution

  • Extracted sample

  • HPLC grade acetonitrile

  • HPLC grade water

  • Formic acid or ammonium acetate

  • HPLC system with a C18 column and UV or MS detector

• Procedure:

  • Mobile Phase Preparation: Prepare a binary mobile phase system. For example, Mobile Phase A: 0.1% formic acid in water; Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient Elution: Employ a gradient elution to ensure good separation of pseudotropine from related compounds. A typical gradient might start at 10% B and increase to 90% B over 20 minutes.

  • Detection: Monitor the eluent using a UV detector at approximately 210 nm or with a mass spectrometer using electrospray ionization (ESI).

  • Analysis: Identify pseudotropine by comparing the retention time with that of a certified reference standard. For quantitative analysis, construct a calibration curve using a series of standard solutions of known concentrations.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides excellent separation and definitive identification based on mass spectra. Derivatization is often recommended to improve the thermal stability and chromatographic behavior of tropane alkaloids.

Protocol 5.2.1: General GC-MS Method for Tropane Alkaloids [8]

• Materials:

  • Pseudotropine hydrochloride standard

  • Dried sample extract

  • Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS))

  • Anhydrous pyridine

  • GC-MS system with a suitable capillary column (e.g., DB-5MS)

• Procedure:

  • Derivatization (Recommended): To the dried extract or a known amount of standard, add 50 µL of anhydrous pyridine and 50 µL of BSTFA with 1% TMCS. Heat the mixture at 70°C for 30 minutes.

  • GC Conditions:

    • Injector Temperature: 250°C

    • Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, ramp at 10°C/min to 280°C, and hold for 10 minutes.

  • MS Conditions:

    • Ion Source Temperature: 230°C

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Scan Range: m/z 40-500

  • Analysis: Identify the derivatized pseudotropine peak by its retention time and mass spectrum compared to a derivatized standard. For quantification, use a calibration curve prepared with the derivatized standard.

Caption: General analytical workflow for pseudotropine hydrochloride.

Pharmacological and Toxicological Profile

The pharmacological profile of pseudotropine is primarily defined by its role as a biosynthetic intermediate.[1]

Mechanism of Action and Pharmacological Relevance

Pseudotropine exhibits mild anticholinergic effects, though these are significantly weaker than those of tropine derivatives.[4] Its main pharmacological importance stems from its function as a precursor in the biosynthesis of calystegines.[1] Furthermore, it is a valuable starting material for the chemical synthesis of novel nicotinic receptor agonists.[3]

Toxicology and Safety

Stability and Storage

Proper storage is essential to maintain the integrity of pseudotropine hydrochloride. While specific stability studies are not widely published, general recommendations for tropane alkaloid salts apply. It should be stored in a well-sealed container, protected from light and moisture. For long-term storage, a cool and dry environment is recommended.[11]

Conclusion

Pseudotropine hydrochloride is a foundational molecule in the study of tropane alkaloids. Its unique stereochemistry not only defines its physical and spectroscopic properties but also directs its biological role as a key biosynthetic intermediate. This guide has provided a comprehensive overview of its fundamental properties, from its chemical identity and synthesis to its analytical characterization and pharmacological context. By leveraging the detailed protocols and data presented herein, researchers can confidently and effectively incorporate pseudotropine hydrochloride into their scientific endeavors.

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Stereochemical Elucidation and Analytical Dynamics of Pseudotropine Hydrochloride

Executive Summary

Pseudotropine hydrochloride ( C8​H15​NO⋅HCl ) is a foundational bicyclic tropane alkaloid derivative with profound implications in neuropharmacology and natural product biosynthesis. As a Senior Application Scientist, understanding the precise 3D spatial arrangement of this molecule is not merely an academic exercise—it is the bedrock of rational drug design. The stereochemistry of the tropane skeleton dictates receptor binding affinity, metabolic stability, and pharmacokinetic profiling.

This whitepaper provides an authoritative, in-depth analysis of the stereochemical architecture of pseudotropine hydrochloride. It explores the exo vs. endo isomerism at the C-3 position, the dynamic N-invertomerism induced by hydrochloride salt formation, and the self-validating experimental workflows required to isolate and characterize these stereocenters.

Stereochemical Architecture of the Tropane Skeleton

Pseudotropine is systematically defined as (1R,3R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol. The core structure consists of a piperidine ring fused to a pyrrolidine ring via a nitrogen bridge, creating a rigid, bicyclic framework. The critical stereochemical divergence between pseudotropine and its naturally occurring isomer, tropine, lies exclusively at the C-3 carbon.

• Tropine (Endo-isomer): The C-3 hydroxyl group is in the axial (α) position, orienting it syn to the nitrogen bridge.

• Pseudotropine (Exo-isomer): The C-3 hydroxyl group occupies the equatorial (β) position, orienting it anti to the nitrogen bridge.

The equatorial preference of the hydroxyl group in pseudotropine minimizes steric hindrance with the bulkier N-methyl group within the piperidine chair conformation, rendering pseudotropine distinct in its thermodynamic stability and reactivity profile compared to tropine ().

N-Invertomerism in the Hydrochloride Salt

A fascinating stereochemical phenomenon emerges when pseudotropine is converted to its hydrochloride salt (). In the free base form, the tertiary amine undergoes rapid Walden inversion at room temperature. However, protonation of the nitrogen atom locks its lone pair, halting this inversion.

This protonation generates a new stereocenter at the nitrogen atom, resulting in two distinct diastereomers known as N-invertomers . The N-methyl group is forced to adopt either a pseudo-equatorial or pseudo-axial configuration. Because these two states are diastereomeric, they possess different physical properties and distinct NMR chemical shifts, which can be analytically resolved under specific pH conditions.

Biosynthetic Stereospecificity

In biological systems, the stereocenter at C-3 is established through the highly stereospecific enzymatic reduction of the achiral precursor, tropinone. This critical branching point is governed by two distinct enzymes: Tropinone Reductase I (TR-I) and Tropinone Reductase II (TR-II).

TR-II exclusively catalyzes the NADPH-dependent reduction of tropinone to pseudotropine (exo). X-ray crystallographic studies of the TR-II complex reveal that electrostatic interactions between the substrate and specific active site residues (e.g., Glu156) strictly enforce the binding orientation, dictating the exo stereochemical outcome with near-perfect fidelity ().

Stereospecific reduction of tropinone by TR-I and TR-II.

Quantitative Data & Physicochemical Profiling

The stereochemical differences between the exo and endo isomers translate into measurable physicochemical deviations. The table below summarizes the critical data points used to differentiate these compounds during analytical screening.

Property	Tropine (endo)	Pseudotropine (exo)	Pseudotropine Hydrochloride
Molecular Formula	C8​H15​NO	C8​H15​NO	C8​H15​NO⋅HCl
Molecular Weight	141.21 g/mol	141.21 g/mol	177.67 g/mol
Melting Point	64 °C	108–109 °C	282 °C (dec.)
C-3 Hydroxyl Orientation	Axial (α, syn)	Equatorial (β, anti)	Equatorial (β, anti)
1 H-NMR (H-3 signal)	~4.0 ppm (broad multiplet)	~3.8 ppm (narrow multiplet)	Solvent/pH dependent
pKa	~10.3	9.7	N/A (Salt Form)

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Causality for each critical reagent and condition is explicitly defined.

Protocol 1: Stereoselective Synthesis of Pseudotropine (Thermodynamic Control)

To synthesize pseudotropine from tropinone in a laboratory setting, a reducing agent that favors thermodynamic control (yielding the more stable equatorial alcohol) is required.

• Step 1: Dissolve 1.0 g of tropinone in 20 mL of anhydrous ethanol in a round-bottom flask under an inert nitrogen atmosphere.

  • Causality: Anhydrous conditions prevent the premature quenching of the highly reactive sodium metal used in the next step.

• Step 2: Add 0.5 g of sodium metal portion-wise over 30 minutes while stirring vigorously.

  • Causality: Dissolving metal reduction proceeds via a radical anion intermediate. Unlike hydride reductions (which often favor kinetic endo attack), this radical pathway preferentially protonates to form the thermodynamically more stable equatorial (exo) isomer, pseudotropine.

• Step 3: Quench the reaction carefully with 10 mL of distilled water, extract the aqueous layer with chloroform (3 x 20 mL), dry the combined organic layers over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Step 4 (Validation): Analyze the crude product via 1 H-NMR ( CDCl3​ ). The presence of a narrow multiplet at ~3.8 ppm confirms the exo configuration (pseudotropine), distinguishing it from the broad signal at ~4.0 ppm characteristic of the endo isomer (tropine).

Protocol 2: NMR Resolution of Pseudotropine Hydrochloride N-Invertomers

This protocol leverages pH-dependent nitrogen inversion dynamics to observe stereoisomers that are otherwise invisible at physiological pH.

• Step 1: Dissolve 15 mg of pseudotropine hydrochloride in 0.6 mL of Deuterium Oxide ( D2​O ).

• Step 2: Adjust the pH of the NMR sample to < 3.0 using dilute Deuterium chloride (DCl).

  • Causality: High acidity ensures the tertiary amine remains fully protonated. This completely arrests the Walden nitrogen inversion, locking the N-methyl group into observable pseudo-axial and pseudo-equatorial diastereomeric states.

• Step 3 (Validation): Acquire a 1 H-NMR spectrum at 600 MHz. You will observe two distinct doublets in the N-methyl region (approx. 2.7–2.9 ppm), corresponding to the two locked N-invertomers.

• Step 4: Gradually adjust the sample pH to 6.0 using Sodium deuteroxide (NaOD) and re-acquire the NMR spectrum.

  • Causality: As the pH approaches the molecule's pKa, the rate of deprotonation/reprotonation increases, accelerating nitrogen inversion. This rapid exchange causes the two N-methyl doublets to coalesce into a single, time-averaged peak.

Workflow for resolving N-invertomers of Pseudotropine HCl via pH-modulated NMR.

References

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• Closs, G. L. "The Configurational Equilibrium of the N-Methyl Group in Some Tropane Deuteriohalides." Journal of the American Chemical Society, 1959. [Link]

Pseudotropine Hydrochloride: Structural Elucidation, Synthesis, and Applications in Tropane Alkaloid Research

Executive Summary

Pseudotropine hydrochloride (CAS: 6164-89-2) is a highly characterized tropane alkaloid derivative that serves as a foundational building block in synthetic chemistry and neuropharmacological drug development. As the hydrochloride salt of pseudotropine (exo-8-methyl-8-azabicyclo[3.2.1]octan-3-ol), it is structurally defined by its bridged bicyclic core and the specific 3β-equatorial orientation of its hydroxyl group. This stereochemical configuration distinguishes it from its C3-epimer, tropine, fundamentally altering its biological activity and making it a critical precursor for non-addictive local anesthetics (e.g., tropacocaine) and a key intermediate in the biosynthetic mapping of calystegines.

Chemical Identity & Core Properties

The physicochemical properties of pseudotropine hydrochloride dictate its handling, solubility, and reactivity in synthetic workflows. Quantitative data is summarized below for rapid reference [1].

Property	Value
Chemical Name	exo-8-Methyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride
CAS Registry Number	6164-89-2 (Free Base: 135-97-7)
Molecular Formula	C₈H₁₅NO · HCl (or C₈H₁₆ClNO)
Molecular Weight	177.67 g/mol
Appearance	White to yellowish crystalline needles
Melting Point	282 °C (Decomposition)
Solubility	Freely soluble in water and hot ethanol; insoluble in ether
pKa (Conjugate Acid)	~9.7 (Tertiary amine)

Structural Chemistry & Stereochemical Dynamics

The tropane skeleton features a bridged bicyclic structure that forces the piperidine ring into a rigid chair conformation. The reduction of the ketone precursor, tropinone, yields two distinct stereoisomers depending on the reaction mechanism and thermodynamic parameters [2].

Reduction via metal hydrides (e.g., LiAlH₄) operates under kinetic control , delivering the hydride from the less sterically hindered equatorial face. This results in the axial (endo) alcohol, tropine. Conversely, dissolving metal reduction operates under thermodynamic control . The reaction proceeds via a single-electron transfer to form a radical anion, which equilibrates to the more stable equatorial (exo) conformation before protonation, yielding pseudotropine. Biologically, this divergence is strictly controlled by two distinct enzymes: Tropinone Reductase I (TRI) forms tropine, while Tropinone Reductase II (TRII) stereospecifically forms pseudotropine [3],[4].

Fig 1: Stereochemical divergence in the reduction of tropinone to tropine and pseudotropine.

Synthesis & Purification Protocols

The following step-by-step methodology details the chemical synthesis of pseudotropine hydrochloride via dissolving metal reduction, adapted from classical stereoselective methodologies [2].

Step 1: Dissolving Metal Reduction (Thermodynamic Control)

• Dissolve 10.0 g of tropinone in 150 mL of anhydrous amyl alcohol in a round-bottom flask.

• Heat the solution to a gentle reflux under an inert argon atmosphere.

• Gradually add 12.0 g of sodium metal in small, freshly cut pieces.

  • Causality: The use of sodium in a protic solvent provides the single-electron transfer necessary to bypass the kinetic barrier. This allows the intermediate to adopt the thermodynamically favored equatorial (exo) position, minimizing 1,3-diaxial interactions.

• Continue refluxing until all sodium has completely reacted and dissolved.

Step 2: Free Base Isolation 5. Cool the mixture to 0 °C and carefully quench with 50 mL of distilled water to neutralize any trace unreacted sodium. 6. Acidify the mixture with dilute HCl (1M) to extract the basic alkaloid into the aqueous layer. Discard the organic amyl alcohol layer. 7. Basify the aqueous layer with K₂CO₃ until the pH reaches ~10, then extract with chloroform (3 x 50 mL). 8. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude pseudotropine free base.

Step 3: Hydrochloride Salt Formation & Purification 9. Dissolve the crude base in 50 mL of anhydrous diethyl ether. 10. Introduce dry HCl gas (or add a stoichiometric amount of 2M ethereal HCl) dropwise under constant stirring.

• Causality: Utilizing an anhydrous solvent environment prevents the formation of hydrates, ensuring the precipitation of the pure, anhydrous hydrochloride salt.

• Filter the resulting white precipitate under a vacuum.
• Recrystallize the solid from boiling absolute ethanol and dry under high vacuum to yield pseudotropine hydrochloride as fine needles (Melting Point: 282 °C dec)[1].

Pharmacological Significance & Downstream Applications

Because the 3β-hydroxyl group of pseudotropine prevents optimal binding to muscarinic acetylcholine receptors, it lacks the potent anticholinergic toxicity of tropine-derived compounds. This makes it an excellent scaffold for alternative therapeutic agents. Esterification of pseudotropine with benzoyl chloride yields tropacocaine [5], a local anesthetic that provides rapid numbing without the severe vasoconstrictive or addictive properties of cocaine. Furthermore, pseudotropine is the direct biosynthetic precursor to calystegines, a class of polyhydroxylated nortropane alkaloids known for their potent glycosidase-inhibiting properties.

Fig 2: Synthetic and biosynthetic downstream applications of pseudotropine.

Analytical Validation & Quality Control Protocols

To ensure the integrity of synthesized pseudotropine hydrochloride, standard chromatographic (GC-MS/HPLC) and thermal (Melting Point: 282 °C dec) analyses must be accompanied by rigorous NMR validation.

NMR Spectroscopy & N-Invertomer Dynamics The tertiary amine in the tropane bicyclic system undergoes rapid nitrogen inversion at room temperature. However, in the hydrochloride salt form, protonation of the nitrogen halts this inversion. When analyzed via ¹H-NMR in acidified D₂O, the N-methyl group of pseudotropine hydrochloride presents as two distinct doublets [6],[7]. This splitting is caused by the presence of two N-invertomers (axial and equatorial N-methyl configurations) that are stable on the NMR timescale in acidic media.

• Self-Validating Protocol: To confirm that the doublets are due to stereochemical N-invertomers and not a chemical impurity, adjust the NMR sample to pH 6.0. At this pH, the rapid exchange of the nitrogen proton with the solvent resumes, causing the two doublets to coalesce into a single sharp singlet[6]. This pH-dependent coalescence serves as an internal, self-validating check of the compound's structural dynamics and purity.

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• Configuration of Tropine and Pseudotropine Source: Journal of the American Chemical Society (Nickon, A., & Fieser, L. F., 1952) URL:[Link]

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An In-depth Technical Guide to the Natural Sources and Biosynthesis of Pseudotropine

This guide provides a comprehensive technical overview of pseudotropine, a pivotal tropane alkaloid. It is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its natural origins and the intricate biosynthetic pathways that lead to its formation. This document emphasizes the causality behind experimental choices and provides self-validating protocols, grounded in authoritative scientific literature.

Introduction to Pseudotropine: A Stereochemical Keystone

Pseudotropine, systematically known as (1R,3R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol, is a tropane alkaloid distinguished by the 3β-hydroxyl configuration on its bicyclic tropane ring.[1] This stereoisomer of tropine plays a crucial role as a biosynthetic intermediate in the formation of other tropane alkaloids, notably the calystegines.[2][3] Its unique stereochemistry is the lynchpin for specific enzymatic reactions, setting it apart from its 3α-hydroxy counterpart, tropine, and directing metabolic pathways towards a distinct array of natural products.[2] While not a primary therapeutic agent itself, its derivatives are of significant pharmacological interest.[2]

Natural Occurrence: A Tale of Two Families

Pseudotropine is a secondary metabolite found in a select group of plants, primarily within the Solanaceae and Erythroxylaceae families.[1][2] In these plants, it serves as a defense mechanism against herbivores.[1]

Plant Family	Genus/Species	Common Name	Typical Concentration	Notes
Solanaceae	Atropa belladonna	Deadly Nightshade	Trace amounts (approx. 0.3 µmol/g dry mass in roots)[1]	Co-occurs with dominant alkaloids like hyoscyamine and scopolamine.[1]
Datura species	Jimsonweed	Low levels	Found alongside other tropanes like scopolamine.[1]
Hyoscyamus niger	Henbane	-	A source for the isolation and study of tropinone reductases.[4]
Erythroxylaceae	Erythroxylum coca	Coca Plant	Trace amounts in leaves	Present but not a precursor to cocaine, the major alkaloid.[1]

Table 1: Natural Sources of Pseudotropine.

The presence of pseudotropine in these two distinct plant families is a result of convergent evolution, with the biosynthetic pathways having evolved independently.[1]

The Biosynthetic Pathway: From Amino Acids to a Bicyclic Alkaloid

The biosynthesis of pseudotropine is a multi-step enzymatic process that begins with simple amino acid precursors and culminates in the stereospecific reduction of a key intermediate. The pathway can be broadly divided into two major stages: the formation of the tropinone core and the subsequent stereoselective reduction.

Formation of the Tropinone Core

The journey to pseudotropine begins with the amino acid ornithine (or arginine), which is decarboxylated to form putrescine .[1] A series of enzymatic transformations then lead to the formation of the central precursor, tropinone .[1][5]

• N-methylation of Putrescine: Putrescine is N-methylated by the enzyme putrescine N-methyltransferase (PMT) to yield N-methylputrescine.[1]

• Oxidative Deamination: N-methylputrescine undergoes oxidative deamination to form 4-N-methylaminobutanal.[1]

• Cyclization: This intermediate spontaneously cyclizes to form the Δ¹-pyrrolinium cation.[1]

• Condensation and Ring Formation: The Δ¹-pyrrolinium cation condenses with acetoacetyl-CoA (derived from two malonyl-CoA units) to produce tropinone.[1] This reaction is a key step in the formation of the bicyclic tropane skeleton.

The Stereospecific Reduction of Tropinone: A Critical Branching Point

The fate of tropinone is determined by the action of two distinct enzymes: tropinone reductase I (TR-I) and tropinone reductase II (TR-II).[5][6] This represents a critical branching point in the tropane alkaloid biosynthetic pathway.[2][7]

• Tropinone Reductase I (TR-I): This enzyme catalyzes the reduction of tropinone to tropine , which possesses a 3α-hydroxyl group.[6] Tropine is the precursor to the pharmacologically significant alkaloids hyoscyamine and scopolamine.[8]

• Tropinone Reductase II (TR-II): In contrast, TR-II stereospecifically reduces tropinone to pseudotropine , with its characteristic 3β-hydroxyl group.[6][9] This NADPH-dependent reaction is highly specific and is the definitive step in pseudotropine biosynthesis.[4][6]

The differential expression and activity of TR-I and TR-II in various plant tissues and species dictate the relative abundance of tropine- and pseudotropine-derived alkaloids.[5]

Caption: Biosynthetic pathway of pseudotropine.

Downstream Modifications: The Path to Calystegines and Other Derivatives

Pseudotropine serves as a precursor for a diverse range of modified tropane alkaloids.[10][11] Following its formation, pseudotropine can undergo a series of enzymatic modifications, including:

• Acylation: The 3β-hydroxyl group can be esterified with various acyl-CoAs.[10]

• N-demethylation: The N-methyl group can be removed.[10][11]

• Hydroxylation: Additional hydroxyl groups can be introduced onto the tropane ring.[10][11]

These modifications, often catalyzed by cytochrome P450 enzymes, lead to the formation of compounds such as the calystegines , which are polyhydroxylated nortropane alkaloids.[2][10]

Experimental Protocols: Extraction and Analysis

The isolation and characterization of pseudotropine from natural sources require a multi-step approach involving extraction, purification, and analysis.

Protocol for Extraction of Total Tropane Alkaloids from Plant Material

This protocol outlines a general acid-base extraction method suitable for isolating total tropane alkaloids, including pseudotropine, from dried plant material.[12][13]

Materials:

• Dried and powdered plant material (e.g., Erythroxylum coca leaves or Atropa belladonna roots)

• Methanol

• 10% Acetic acid

• Dichloromethane

• Concentrated ammonium hydroxide

• Anhydrous sodium sulfate

• Rotary evaporator

• Separatory funnel

• Filter paper

Procedure:

• Maceration: Weigh 100 g of finely powdered plant material and place it in a 1 L Erlenmeyer flask. Add 500 mL of methanol and allow to macerate for 48 hours at room temperature with occasional shaking.[12]

• Filtration and Concentration: Filter the methanolic extract to remove plant debris. Wash the residue with an additional 100 mL of methanol and combine the filtrates. Concentrate the combined extract under reduced pressure using a rotary evaporator at 40°C to obtain a viscous residue.[12]

• Acidification: Dissolve the residue in 200 mL of 10% acetic acid. This protonates the alkaloids, rendering them water-soluble.[12]

• Defatting: Transfer the acidic solution to a separatory funnel and wash with 100 mL of dichloromethane three times to remove non-alkaloidal, lipophilic impurities. Discard the organic layers.[12][13]

• Basification: Carefully add concentrated ammonium hydroxide dropwise to the aqueous layer until the pH reaches 9-10. This deprotonates the alkaloids, making them soluble in organic solvents.[12][13]

• Extraction of Alkaloids: Extract the basified aqueous solution with 150 mL of dichloromethane. Repeat the extraction two more times with 100 mL of dichloromethane each.[12]

• Drying and Evaporation: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter and evaporate the solvent under reduced pressure to yield the crude total alkaloid extract.[12]

Purification and Analysis

The crude alkaloid extract contains a mixture of compounds. Pseudotropine, being a minor component, requires further purification, typically by column chromatography on silica gel.[3]

The identification and quantification of pseudotropine are commonly performed using chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).[13][14] The use of a pseudotropine reference standard is essential for accurate identification and quantification.[13]

Caption: General workflow for the extraction and analysis of pseudotropine.

Conclusion

The study of pseudotropine offers a fascinating window into the intricate world of plant secondary metabolism. Its natural occurrence in distinct plant lineages and the stereospecificity of its biosynthesis highlight the elegant solutions that have evolved in nature. For researchers and drug development professionals, a thorough understanding of the natural sources and biosynthetic pathways of pseudotropine is fundamental for the exploration of its derivatives and their potential pharmacological applications. The methodologies outlined in this guide provide a robust framework for the extraction, isolation, and characterization of this important tropane alkaloid.

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• Nakajima, K., Yamashita, A., Akama, H., Nakatsu, T., Kato, H., Hashimoto, T., Oda, J., & Yamada, Y. (1999). Structure of Tropinone Reductase-II Complexed with NADP+ and Pseudotropine at 1.9 Å Resolution: Implication for Stereospecific Substrate Binding and Catalysis. Biochemistry, 38(44), 14463–14470.
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• Huang, L., Li, J., Ye, M., & Lu, W. (2019). De Novo Production of the Plant-Derived Tropine and Pseudotropine in Yeast. ACS Synthetic Biology, 8(7), 1515–1524.
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• Bedewitz, M. A., Jones, A. D., D'Auria, J. C., & Barry, C. S. (2022). Metabolomics-guided discovery of cytochrome P450s involved in pseudotropine-dependent biosynthesis of modified tropane alkaloids.
• Huang, L., Li, J., Ye, M., & Lu, W. (2019). De Novo Production of the Plant-Derived Tropine and Pseudotropine in Yeast. ACS Synthetic Biology.
• ResearchGate. (n.d.). Tropane alkaloid biosynthesis. a Tropinone reductase form a branch....
• CymitQuimica. (n.d.). CAS 135-97-7: Pseudotropine.
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• ACS Publications. (2024, October 4). Modular Point-of-Need Tropane Alkaloid Detection at Regulatory Levels: Combining Solid–Liquid Extraction from Buckwheat with a Paper-Immobilized Liquid-Phase Microextraction and Immuno-Detection in Interconnectable 3D-Printed Devices.
• Pharmacy 180. (n.d.). Tropane Alkaloids - Pharmacognosy.
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Pseudotropine vs. Tropine: A Comprehensive Guide to Stereochemical Divergence, Biosynthesis, and Analytical Differentiation

Executive Summary

The tropane alkaloids represent a pharmacologically critical class of specialized metabolites. At the heart of their structural diversity lies a profound stereochemical divergence centered on the C-3 position of the 8-methyl-8-azabicyclo[3.2.1]octane skeleton[1][2]. The reduction of the branch-point intermediate, tropinone, yields two distinct epimers: tropine (3α-tropanol) and pseudotropine (3β-tropanol)[1][3]. This seemingly minor spatial variation dictates the molecule's thermodynamic stability, enzymatic fate, and ultimate pharmacological application. This whitepaper provides an in-depth mechanistic analysis of their stereochemistry, biosynthetic pathways, and the self-validating analytical workflows required for their differentiation.

Stereochemical Architecture and Physicochemical Properties

Tropine and pseudotropine are bicyclic amino alcohols whose stereochemical distinction lies exclusively in the spatial orientation of the hydroxyl group at the C-3 position[1].

• Tropine (3α-tropanol): The hydroxyl group is in the axial (α) position , resulting in a syn relationship with the nitrogen bridge[1]. This configuration is thermodynamically more stable[1].

• Pseudotropine (3β-tropanol): The hydroxyl group occupies the equatorial (β) position , which is anti to the nitrogen bridge[1].

This epimeric difference fundamentally alters their physicochemical properties. Pseudotropine exhibits a melting point of 109 °C and a boiling point of 241 °C[2][4], whereas tropine has a lower boiling point, a characteristic that heavily influences chromatographic separation[1]. Furthermore, the pKa of the tertiary amine in these structures is approximately 9.7, ensuring they are predominantly ionized at physiological pH[2].

Quantitative Data Summary

Parameter	Tropine (3α-tropanol)	Pseudotropine (3β-tropanol)
Molecular Formula	C₈H₁₅NO	C₈H₁₅NO
Hydroxyl Orientation	Axial (α), syn to nitrogen bridge	Equatorial (β), anti to nitrogen bridge
Boiling Point	~233 °C	241 °C
Melting Point	~63 °C	109 °C
Biosynthetic Enzyme	Tropinone Reductase I (TR-I)	Tropinone Reductase II (TR-II)
Downstream Metabolites	Hyoscyamine, Scopolamine	Calystegines
Chromatographic Elution	Early (Lower BP)	Late (Higher BP)

Biosynthetic Divergence: The Tropinone Reductases

The metabolic fate of tropinone is governed by two stereospecific enzymes: Tropinone Reductase I (TR-I) and Tropinone Reductase II (TR-II) [3][5]. Both are NADPH-dependent enzymes belonging to the short-chain dehydrogenase/reductase (SDR) family and share 64% amino acid sequence identity[5][6].

Mechanistic Causality of Stereospecificity: Despite their high homology, TR-I and TR-II exhibit strict, opposite stereospecificities[5]. Crystallographic studies of TR-II complexed with NADP⁺ and pseudotropine at 1.9 Å resolution reveal the structural basis for this phenomenon[6][7]. The substrate binding site in TR-II displays precise complementarity to the β-configuration. Crucially, electrostatic interactions—particularly involving the Glu156 residue—dictate the binding position and orientation of tropinone[6][7]. Because the active sites of TR-I and TR-II present distinct van der Waals surfaces and electrostatic environments, the common substrate (tropinone) is forced to bind in opposite orientations. This stereoelectronically favorable arrangement results in an α-hydride transfer in TR-I (yielding tropine) and a β-hydride transfer in TR-II (yielding pseudotropine)[6][7].

Once synthesized, tropine is channeled into the production of anticholinergic drugs like hyoscyamine and scopolamine, whereas pseudotropine serves as the precursor for calystegines, a class of polyhydroxylated glycosidase inhibitors[1][3].

Biosynthetic divergence of tropinone into tropine and pseudotropine via TR-I and TR-II.

Analytical Differentiation Strategies

Unambiguous identification of these epimers is critical for pharmacokinetic monitoring, forensic analysis, and plant metabolic engineering[8].

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a highly quantitative, non-destructive tool for stereochemical validation[1][9]. The spatial orientation of the C-3 hydroxyl group alters the magnetic shielding of the C-3 proton and adjacent carbons, leading to distinct chemical shifts[1]. Advanced 2D TOCSY NMR allows for the direct quantification of tropinone metabolism into tropine and pseudotropine in complex biological matrices without prior derivatization[9].

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS remains the gold standard for separating tropane epimers[8][10]. Tropine consistently elutes before pseudotropine[1][10]. Causality: This elution order is fundamentally driven by their boiling points and 3D conformations[1][4]. The axial hydroxyl in tropine creates a more compact molecular radius, reducing intermolecular interactions with the stationary phase compared to the exposed equatorial hydroxyl of pseudotropine.

Self-validating analytical workflow for the separation and quantification of tropane epimers.

Experimental Protocols

Protocol A: In Vitro Stereospecific Reduction Assay (TR-I / TR-II)

This protocol details the self-validating enzymatic assay used to quantify the specific activity of tropinone reductases[10][11].

• Reaction Mixture Preparation: In a microcentrifuge tube, combine 35.1 µM tropinone (substrate) and 21.1 µM NADPH (cofactor) in a 100 mM potassium phosphate buffer[10].

  • Causality: For TR-II, the buffer pH must be strictly maintained at 6.25[10][11]. Deviations alter the ionization state of critical active-site residues (like Glu156), drastically reducing the efficiency of the hydride transfer[6][7].

• Enzyme Addition & Incubation: Add purified TR-I or TR-II (approx. 1 µg) to initiate the reaction. Incubate at 30 °C for 30 minutes[10].

• Quenching & Alkalinization: Stop the reaction by adding 0.1 M NaOH to raise the pH > 10.

  • Causality: Alkalinization denatures the enzyme, halting the reaction, and ensures the basic nitrogen of the newly formed tropane alkaloids (pKa ~9.7) is fully deprotonated[2]. This is an absolute requirement for efficient partitioning into the organic phase.

• Extraction: Add an equal volume of chloroform, vortex vigorously for 60 seconds, and centrifuge at 10,000 x g for 5 minutes. Extract the lower organic layer for downstream analysis.

• System Validation: Always run a negative control (heat-denatured enzyme) to establish a baseline and prove that spontaneous reduction of tropinone does not occur under assay conditions.

Protocol B: GC-MS Separation and Quantification

This methodology is optimized for the baseline resolution of tropine and pseudotropine[10][12].

• Sample Preparation: Reconstitute the dried organic extract from Protocol A in 50 µL of methanol. To ensure the system is self-validating, spike the sample with a known concentration of an internal standard (e.g., deuterated tropine) to account for matrix effects and ion suppression[12].

• Injection: Inject 1 µL of the sample into a GC-MS equipped with a 5% phenyl-methylpolysiloxane capillary column (e.g., CBP1-M25-025)[10].

• Temperature Gradient: Program the oven with an initial hold at 120 °C for 2 minutes, followed by a ramp of 5 °C/min to 180 °C[10].

  • Causality: This specific shallow gradient exploits the slight boiling point differential between the epimers, allowing tropine to volatilize and elute just prior to pseudotropine[1][10].

• Detection & Validation: Monitor the characteristic mass fragments (m/z 124, 96, and the molecular ion 142 [M+H]⁺)[2]. Validate quantification against a matrix-matched calibration curve spanning 2.5 to 2500 ng/g to ensure linear dynamic range integrity[12].

References

• MDPI. "Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production". [Link]

• Grokipedia. "Pseudotropine".[Link]

• ACS Publications. "Structure of Tropinone Reductase-II Complexed with NADP+ and Pseudotropine at 1.9 Å Resolution: Implication for Stereospecific Substrate Binding and Catalysis". [Link]

• NCATS Inxight Drugs. "PSEUDOTROPINE". [Link]

• PubMed. "Structure of tropinone reductase-II complexed with NADP+ and pseudotropine at 1.9 A resolution: implication for stereospecific substrate binding and catalysis".[Link]

• PNAS. "Two tropinone reductases with different stereospecificities are short-chain dehydrogenases evolved from a common ancestor". [Link]

• DrugFuture. "Pseudotropine". [Link]

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• CABI Digital Library. "Tropinone reduction in Atropa belladonna root cultures". [Link]

• ResearchGate. "Optimisation of 1D and 2D in vivo 1H NMR to study tropane alkaloid metabolism in Pseudomonas". [Link]

• Taylor & Francis. "Purification and Characterization of Pseudotropine Forming Tropinone Reductase from Hyoscyamus niger Root Cultures".[Link]

• ResearchGate. "Tropane alkaloid analysis by chromatographic and electrophoretic techniques: An update". [Link]

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Solubility of pseudotropine hydrochloride in water and organic solvents

An In-Depth Technical Guide to the Solubility of Pseudotropine Hydrochloride in Aqueous and Organic Media

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of pseudotropine hydrochloride, a critical parameter for its application in pharmaceutical research and development. Moving beyond a simple data sheet, this document delves into the fundamental physicochemical principles governing its solubility in both aqueous and organic solvent systems. We will explore the interplay of pH, the common ion effect, and solvent polarity, grounded in authoritative data. Furthermore, this guide furnishes a detailed, field-proven experimental protocol for the accurate determination of thermodynamic solubility, offering researchers a self-validating methodology. The insights herein are designed to empower scientists and drug development professionals to make informed decisions regarding formulation, purification, and analytical development involving pseudotropine hydrochloride.

Introduction: The Critical Role of Solubility

Pseudotropine, a tropane alkaloid and a stereoisomer of tropine, is a key building block in the synthesis of various pharmacologically active compounds.[1] For its practical application, it is often converted to its hydrochloride salt to enhance its handling and physicochemical properties. The solubility of an active pharmaceutical ingredient (API) is a cornerstone of drug development, profoundly influencing its bioavailability, formulation design, and routes of administration.[2][3] Poor aqueous solubility can terminate the development of an otherwise promising compound. This guide offers an in-depth examination of the solubility profile of pseudotropine hydrochloride, providing the foundational knowledge required for its successful application.

Core Physicochemical Properties

Understanding the inherent properties of both the free base and its salt form is essential to interpreting solubility data. Pseudotropine possesses a tertiary amine within its bicyclic structure, which is basic and readily protonated to form a hydrochloride salt.[4]

Property	Pseudotropine (Free Base)	Pseudotropine Hydrochloride	References
Molecular Formula	C₈H₁₅NO	C₈H₁₆ClNO	[4][5]
Molecular Weight	141.21 g/mol	177.67 g/mol	[4][6]
Appearance	White crystalline powder	Needles (from alcohol)	[4][6][7]
Melting Point	109 °C	282 °C (decomposes)	[4][6]
pKa (of conjugate acid)	~9.7	Not Applicable	[4]

Governing Principles of Hydrochloride Salt Solubility

The dissolution of an API salt like pseudotropine hydrochloride is not a simple dissolution of a single entity. It is a dynamic equilibrium involving the solid salt, the solvated ions, and the potential for the less soluble free form to precipitate. Salt formation is a primary strategy to increase the dissolution rate and, often, the solubility of ionizable compounds.[3][8]

The Dissolution Equilibrium

The process can be visualized as a series of equilibria. The solid salt dissolves to release the protonated drug cation (Pseudo-H⁺) and the chloride anion (Cl⁻) into the solution. The protonated drug is also in equilibrium with its uncharged free base form (Pseudo), a process governed by the solution's pH and the drug's pKa.

Caption: Dissolution equilibrium of pseudotropine hydrochloride.

Key Influencing Factors

• pH-Solubility Profile: As a salt of a weak base (pKa ~9.7), the solubility of pseudotropine hydrochloride is highly dependent on pH. In acidic to neutral solutions (pH < 8), the equilibrium strongly favors the protonated, highly water-soluble form (Pseudo-H⁺). As the pH increases to approach and surpass the pKa, the equilibrium shifts towards the uncharged free base, which may have significantly lower intrinsic solubility, potentially leading to precipitation.

• The Common Ion Effect: In environments with a high concentration of chloride ions, such as gastric fluid, Le Châtelier's principle predicts a shift in the dissolution equilibrium. The excess Cl⁻ can suppress the dissolution of the hydrochloride salt, reducing its apparent solubility and potentially causing the precipitation of the free base.[9][10] This is a critical consideration for oral dosage form development.

• Thermodynamics (Lattice vs. Solvation Energy): Solubility is determined by the balance between the energy required to break the crystal lattice of the solid (lattice energy) and the energy released when the resulting ions interact with solvent molecules (solvation energy). Salt formation typically increases the dissolution rate for three main reasons: the ionic lattice enhances wettability, the dissolved counter-ion can favorably alter the micro-environmental pH, and the high hydration energy of the ions contributes to a favorable overall free energy of dissolution.[8]

Solubility Profile of Pseudotropine Hydrochloride

This section consolidates available data on the solubility of pseudotropine hydrochloride and its free base in various solvent systems. The behavior is interpreted through the principles outlined above.

Aqueous Systems

Pseudotropine hydrochloride is described as being "soluble in water".[6] This is expected due to its ionic nature. The protonated tertiary amine and the chloride counter-ion are readily solvated by polar water molecules through strong ion-dipole interactions and hydrogen bonding.

• Water: High solubility is anticipated, particularly in acidic to neutral pH ranges.

• Phosphate-Buffered Saline (PBS, pH 7.2): The free base has a reported solubility of 10 mg/mL in PBS.[11] At this pH, which is well below the pKa of 9.7, the compound exists almost entirely in its soluble, protonated form. The hydrochloride salt is expected to exhibit at least this level of solubility, if not greater.

Organic Solvents

Solubility in organic solvents is crucial for synthesis, purification, and the preparation of analytical standards. The behavior of the ionic hydrochloride salt often contrasts sharply with that of the more covalent free base.

Solvent	Solvent Class	Pseudotropine (Free Base)	Pseudotropine Hydrochloride	Rationale for Solubility
Water	Polar Protic	Predicted ~645 mg/mL; "Freely Soluble"[4][6][7]	"Soluble"[6]	Strong ion-dipole interactions and hydrogen bonding with both cation and anion.
Ethanol	Polar Protic	"High Miscibility"; "Freely Soluble"[4][7]	"Soluble" (especially when hot)[6]	Ethanol can solvate ions via hydrogen bonding and dipole-dipole interactions.
Methanol	Polar Protic	"Limited Solubility"; "Slightly Soluble"[4][7][12]	Data not specified; likely limited.	Despite being protic, specific molecular interactions may be less favorable than with ethanol.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	2 mg/mL[11]	Data not specified; likely moderate.	Good at solvating cations, but less effective at solvating small anions like chloride.
Dimethylformamide (DMF)	Polar Aprotic	1 mg/mL[11]	Data not specified; likely moderate.	Similar to DMSO, effective at solvating the protonated amine.
Benzene	Nonpolar	"High Miscibility"; "Freely Soluble"[4][7]	Expected to be very low/insoluble.	The free base's organic structure allows for favorable van der Waals interactions. The salt's high lattice energy cannot be overcome by weak solvent interactions.
Chloroform	Nonpolar (with some polarity)	"Limited Solubility"; "Slightly Soluble"[4][7][12]	Expected to be very low/insoluble.	Similar to benzene; insufficient solvation energy for the ionic salt.

Experimental Protocol: Thermodynamic Solubility Determination via the Shake-Flask Method

For definitive and regulatory purposes, the equilibrium or thermodynamic solubility must be determined. The Shake-Flask method, first described by Higuchi and Connors, remains the gold standard for this measurement due to its reliability.[13]

Causality and Principle

This method establishes a true thermodynamic equilibrium between the undissolved solid API and a saturated solution. By physically separating the solid and analyzing the concentration of the supernatant, one obtains the maximum amount of solute that can be dissolved in a given solvent system at a specific temperature. The extended incubation period (24-72 hours) is critical to ensure this equilibrium is reached, avoiding the misleadingly high values that can result from supersaturated kinetic measurements.[14][15]

Materials and Equipment

• Pseudotropine Hydrochloride

• Solvent of interest (e.g., Water, 0.1 M HCl, pH 7.4 PBS)

• Glass vials (e.g., 4 mL or 8 mL) with Teflon-lined caps

• Analytical balance

• Orbital shaker or rotator with temperature control

• Syringe filters (e.g., 0.22 µm PVDF or PTFE, selected for low drug binding)

• Calibrated pH meter

• Validated analytical system for quantification (e.g., HPLC-UV, LC-MS)

• Volumetric flasks and pipettes for standard preparation

Step-by-Step Methodology

• Preparation: Add an excess amount of pseudotropine hydrochloride to a series of vials. The "excess" is critical; enough solid must remain at the end of the experiment to ensure saturation. A starting point is to add ~10-20 mg of solid to 1-2 mL of the solvent.

• Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period, typically 48 hours. A preliminary time-point experiment (e.g., sampling at 24, 48, and 72 hours) should be run to confirm that equilibrium is reached when concentrations plateau.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for at least 30 minutes to let the excess solid settle.

• Sampling: Carefully withdraw an aliquot of the supernatant using a syringe. Immediately attach a syringe filter and discard the first few drops to saturate any potential binding sites on the filter membrane. Collect the clear filtrate into a clean vial.

• pH Measurement: Measure the pH of the remaining saturated solution in the vial to determine the final equilibrium pH.

• Quantification: Accurately dilute the filtrate with mobile phase or a suitable solvent to fall within the calibrated range of the analytical instrument. Analyze the sample using a validated HPLC-UV or other appropriate method to determine the concentration.

• Data Analysis: Calculate the solubility (e.g., in mg/mL or µg/mL) from the measured concentration, accounting for any dilution factors. The experiment should be run in triplicate to ensure reproducibility.

Caption: Workflow for the Shake-Flask solubility determination method.

Implications for Research and Drug Development

• Formulation: The high aqueous solubility of pseudotropine hydrochloride makes it an excellent candidate for aqueous-based formulations, such as oral solutions or parenteral (injectable) products.[2]

• Oral Bioavailability: For oral solid dosage forms, the high solubility suggests that dissolution will likely be rapid. However, the potential for the common ion effect to suppress solubility in the stomach must be carefully evaluated during pre-formulation.[9]

• Process Chemistry: Solubility data in organic solvents is vital for designing efficient crystallization and purification processes. The high solubility in hot alcohol, for instance, suggests it is a good candidate solvent system for recrystallization.[6]

• Analytical Chemistry: Knowledge of solubility in solvents like methanol, ethanol, and acetonitrile is necessary for developing analytical methods, such as preparing stock solutions for HPLC and other assays.

Conclusion

Pseudotropine hydrochloride demonstrates the classic solubility profile of a highly polar, ionic salt of a weak base. It is readily soluble in aqueous media, a characteristic driven by the protonated tertiary amine that remains charged in acidic and neutral pH environments. Its solubility is significantly lower in nonpolar organic solvents, where the energy required to break the crystal lattice is not compensated by favorable solvent-solute interactions. For drug development professionals, this high aqueous solubility is a significant advantage, simplifying formulation efforts. However, a thorough understanding of the potential influence of pH and the common ion effect is essential for robust product design and predicting in vivo performance. The methodologies and principles detailed in this guide provide a solid framework for the successful characterization and application of this important compound.

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Spectroscopic Characterization of Pseudotropine Hydrochloride: An In-depth Technical Guide

Introduction

Pseudotropine, a tropane alkaloid, is a diastereomer of tropine and a key biosynthetic intermediate in various plant species.[1][2] Its hydrochloride salt is a common form for handling and analysis in research and pharmaceutical development. A thorough understanding of its spectroscopic properties is fundamental for its identification, quantification, and quality control. This guide provides an in-depth analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for Pseudotropine hydrochloride. The focus is on the interpretation of the spectral data, underpinned by the principles of structural chemistry and validated by established analytical protocols.

Pseudotropine is chemically known as (1R,3R,5S)-8-Methyl-8-azabicyclo[3.2.1]octan-3-ol.[3] The hydrochloride salt has the molecular formula C₈H₁₆ClNO and a molecular weight of 177.67 g/mol .[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the elucidation of the molecular structure of organic compounds. For Pseudotropine hydrochloride, both ¹H and ¹³C NMR provide a detailed fingerprint of its bicyclic structure. Due to the salt form, deuterated water (D₂O) or methanol-d₄ (CD₃OD) are suitable solvents.[4][5]

Expected ¹H NMR Spectral Data of Pseudotropine Hydrochloride

The proton NMR spectrum of Pseudotropine hydrochloride is expected to show distinct signals for the protons on the tropane skeleton. The protonation of the tertiary amine by HCl will cause a downfield shift of the protons adjacent to the nitrogen atom compared to the free base.

Proton Assignment	Expected Chemical Shift (δ, ppm) in D₂O	Multiplicity	Notes
H-3	~4.0 - 4.2	Multiplet	The chemical shift is influenced by the equatorial hydroxyl group.
H-1, H-5	~3.3 - 3.5	Broad Multiplet	Bridgehead protons, deshielded by the adjacent protonated nitrogen.
N-CH₃	~2.8 - 3.0	Singlet	Significantly downfield shifted due to the positive charge on the nitrogen.
H-2, H-4 (axial & equatorial)	~2.0 - 2.5	Multiplets	Complex overlapping signals from the piperidine ring protons.
H-6, H-7 (axial & equatorial)	~1.8 - 2.2	Multiplets	Protons of the pyrrolidine ring, generally more shielded.
OH	Not typically observed in D₂O	-	Rapid exchange with the deuterium of the solvent.

Causality in ¹H NMR: The stereochemistry of pseudotropine, with its equatorial (β) hydroxyl group at C-3, results in a different spatial environment for the H-3 proton compared to its axial (α) counterpart in tropine.[2] This leads to distinct chemical shifts and coupling constants, allowing for unambiguous stereochemical assignment. The protonation of the nitrogen in the hydrochloride salt induces a positive charge, which deshields the neighboring protons (H-1, H-5, and N-CH₃), causing their signals to appear at a lower field.

Expected ¹³C NMR Spectral Data of Pseudotropine Hydrochloride

The ¹³C NMR spectrum provides information on the carbon framework of the molecule.

Carbon Assignment	Expected Chemical Shift (δ, ppm) in D₂O	Notes
C-3	~68 - 70	Carbon bearing the hydroxyl group.
C-1, C-5	~63 - 65	Bridgehead carbons, deshielded by the adjacent protonated nitrogen.
N-CH₃	~40 - 42	N-methyl carbon, influenced by the protonation state.
C-2, C-4	~38 - 40	Carbons adjacent to C-3.
C-6, C-7	~26 - 28	Carbons of the pyrrolidine ring.

Causality in ¹³C NMR: The chemical shifts of the carbons in the tropane ring are sensitive to their geometric and electronic environment. The positions of C-1, C-5, and the N-CH₃ are notably affected by the protonation of the nitrogen atom. The distinct chemical shift of C-3 is a key identifier for the pseudotropine isomer.[6][7]

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of Pseudotropine hydrochloride in 0.6-0.7 mL of D₂O. Add a small amount of a suitable internal standard (e.g., DSS or TMSP) for accurate chemical shift referencing.[8][9]

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Use a standard single-pulse experiment.

  • Acquire at least 16 scans for a good signal-to-noise ratio.

  • Apply a water suppression sequence if the residual HDO signal is intense.

• ¹³C NMR Acquisition:

  • Use a proton-decoupled pulse sequence (e.g., zgpg30).

  • Acquire a sufficient number of scans (typically >1024) to obtain a good signal-to-noise ratio, as ¹³C has a low natural abundance.

• Data Processing: Process the raw data using appropriate NMR software. This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to the internal standard.

Caption: Workflow for NMR analysis of Pseudotropine hydrochloride.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in a molecule. The IR spectrum of Pseudotropine hydrochloride will be dominated by absorptions from the O-H, N-H, C-H, and C-O bonds.

Expected IR Absorption Bands of Pseudotropine Hydrochloride (KBr Pellet)

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity	Notes
3500 - 3200	O-H stretch	Strong, Broad	Characteristic of the hydroxyl group, involved in hydrogen bonding.
3000 - 2700	N-H⁺ stretch	Strong, Broad	Absorption from the protonated tertiary amine (R₃N-H⁺).[10]
2950 - 2850	C-H stretch (aliphatic)	Strong	From the CH₂ and CH groups of the bicyclic ring.
1600 - 1575	N-H⁺ bend	Medium	Asymmetric and symmetric bending of the N-H⁺ group.[11]
1470 - 1450	C-H bend (scissoring)	Medium	From the CH₂ groups.
~1060	C-O stretch	Strong	Differentiates from tropine (~1040 cm⁻¹).[2]

Causality in IR Spectroscopy: The formation of the hydrochloride salt introduces a proton on the nitrogen atom, giving rise to characteristic broad N-H⁺ stretching and bending vibrations. The broadness of the O-H and N-H⁺ stretching bands is due to extensive hydrogen bonding in the solid state. The position of the C-O stretching vibration is sensitive to the stereochemistry of the hydroxyl group; the equatorial C-O bond in pseudotropine typically absorbs at a slightly higher wavenumber than the axial C-O bond in tropine.[2]

Experimental Protocol for IR Spectroscopy (KBr Pellet Method)

• Sample Preparation:

  • Thoroughly dry both the Pseudotropine hydrochloride sample and spectroscopic grade potassium bromide (KBr) to remove any moisture.[12]

  • Grind 1-2 mg of the sample with approximately 100-200 mg of KBr in an agate mortar until a fine, homogeneous powder is obtained.[13]

  • Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) to form a transparent or translucent pellet.[14]

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Acquire a background spectrum of the empty sample compartment.

  • Place the KBr pellet in the sample holder and acquire the sample spectrum.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The software automatically ratios the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum.

Caption: Workflow for IR analysis of Pseudotropine hydrochloride.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule and its fragments, confirming the molecular weight and offering structural insights through fragmentation patterns. Electrospray ionization (ESI) is a suitable soft ionization technique for the analysis of Pseudotropine hydrochloride.

Expected Mass Spectrum of Pseudotropine Hydrochloride (Positive ESI-MS)

• Parent Ion: The base peak in the full scan mass spectrum will be the protonated molecule [M+H]⁺, where M is the free base (pseudotropine).

  • Pseudotropine (C₈H₁₅NO) has a monoisotopic mass of 141.1154 Da.[1]

  • The expected m/z of the parent ion [C₈H₁₆NO]⁺ will be 142.1226 .

Plausible ESI-MS/MS Fragmentation Pathway

Tandem mass spectrometry (MS/MS) of the precursor ion at m/z 142.1 will reveal characteristic fragment ions.

• Loss of Water (H₂O): A common fragmentation for alcohols is the neutral loss of water, leading to a fragment ion at m/z 124.1121 ([C₈H₁₄N]⁺).

• Fragmentation of the Bicyclic Ring: The tropane skeleton can undergo complex ring cleavages. A prominent fragmentation pathway involves the formation of a methyl-pyrrolidinium species, leading to a fragment ion at m/z 96.0808 ([C₆H₁₀N]⁺).

• Other Fragments: Other smaller fragments may be observed depending on the collision energy.

Caption: Plausible fragmentation pathway for Pseudotropine hydrochloride.

Experimental Protocol for Mass Spectrometry (ESI-MS)

• Sample Preparation: Prepare a dilute solution of Pseudotropine hydrochloride (e.g., 1-10 µg/mL) in a suitable solvent system for ESI, such as 50:50 acetonitrile:water with 0.1% formic acid to ensure protonation.

• Instrumentation: Use a mass spectrometer equipped with an electrospray ionization source, such as a quadrupole time-of-flight (Q-TOF) or a triple quadrupole (QqQ) instrument.

• Data Acquisition (Full Scan):

  • Infuse the sample solution into the ESI source.

  • Acquire a full scan mass spectrum in positive ion mode over a relevant m/z range (e.g., 50-300 Da).

• Data Acquisition (MS/MS):

  • Select the parent ion (m/z 142.1) for fragmentation.

  • Apply collision-induced dissociation (CID) with an appropriate collision energy to generate fragment ions.

  • Acquire the product ion spectrum.

• Data Analysis: Analyze the full scan spectrum to confirm the molecular weight and the MS/MS spectrum to identify characteristic fragment ions and propose a fragmentation pathway.

Conclusion

The spectroscopic analysis of Pseudotropine hydrochloride by NMR, IR, and MS provides a comprehensive and self-validating system for its structural confirmation and identification. ¹H and ¹³C NMR spectroscopy elucidates the detailed carbon-hydrogen framework and the stereochemistry of the molecule. IR spectroscopy confirms the presence of key functional groups and the effects of hydrochloride formation. Mass spectrometry verifies the molecular weight and provides characteristic fragmentation patterns for structural confirmation. The integrated application of these techniques, guided by the robust experimental protocols outlined, ensures the accurate and reliable characterization of Pseudotropine hydrochloride for researchers and professionals in drug development.

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Pseudotropine hydrochloride mechanism of action

An In-depth Technical Guide on the Mechanism of Action of Pseudotropine Hydrochloride

Executive Summary

Pseudotropine, a tropane alkaloid and a stereoisomer of tropine, is a compound of significant interest in pharmacology and medicinal chemistry. While its direct pharmacological effects are not as extensively characterized as its more famous relatives like atropine or cocaine, its primary importance lies in its role as a crucial biosynthetic intermediate and a versatile chemical scaffold. This guide provides a comprehensive technical overview of pseudotropine hydrochloride, focusing on its biosynthesis, its known (though limited) direct pharmacological interactions, and its pivotal function as a precursor for a diverse range of biologically active molecules. We will delve into the stereospecific enzymatic pathways that govern its formation, explore its relationship with key neurotransmitter systems, and present standardized experimental protocols for its further investigation. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of pseudotropine's mechanism of action and its potential in synthetic chemistry.

Chemical and Physicochemical Properties

Pseudotropine, systematically known as (1R,3R,5S)-8-Methyl-8-azabicyclo[3.2.1]octan-3-ol, is a bicyclic amino alcohol.[1] Its structure is distinguished from its diastereomer, tropine, by the equatorial (β) orientation of the hydroxyl group at the C-3 position, which is anti to the nitrogen bridge.[2] This stereochemical difference is fundamental to its biological activity and metabolic fate. The hydrochloride salt is typically used in research settings to improve solubility and stability.

Table 1: Physicochemical Properties of Pseudotropine [1][3]

Property	Value
Molecular Formula	C₈H₁₅NO
Molecular Weight	141.21 g/mol
CAS Number	135-97-7
Melting Point	109 °C
Boiling Point	241 °C
pKa (Strongest Basic)	~9.7
Appearance	White crystalline powder
Solubility	Freely soluble in water, alcohol, and benzene.

Biosynthesis: A Tale of Two Reductases

The pharmacological narrative of pseudotropine begins at a critical branch point in the biosynthesis of tropane alkaloids. The precursor molecule, tropinone, can be stereospecifically reduced by one of two enzymes, leading to either tropine or pseudotropine.[2][4]

• Tropinone Reductase I (TR-I): This enzyme stereospecifically reduces tropinone to tropine (3α-tropanol), where the hydroxyl group is in the axial position. Tropine is the direct precursor to the medicinally vital anticholinergic alkaloids hyoscyamine and scopolamine.[2][4]

• Tropinone Reductase II (TR-II): In contrast, TR-II catalyzes the NADPH-dependent reduction of tropinone to pseudotropine (3β-tropanol), forming the equatorial hydroxyl group.[4][5]

This enzymatic divergence is paramount, as it channels the metabolic flux into two distinct downstream pathways, ultimately determining the final biological activity of the resulting natural products.[2] Pseudotropine serves as the foundational precursor for the biosynthesis of calystegines, a class of polyhydroxylated nortropane alkaloids known for their glycosidase inhibitory activity.[2][6] Further modifications of the pseudotropine core are catalyzed by enzymes from the cytochrome P450 superfamily, which can perform N-demethylation and ring-hydroxylation to create a diverse array of modified tropane alkaloids.[7][8]

Caption: Divergent biosynthetic pathways from tropinone.

Direct Pharmacological Activity: An Unclear Picture

While pseudotropine is fundamental as a precursor, its profile as a direct therapeutic agent is less defined, with a notable scarcity of specific binding affinity data (e.g., Kᵢ, IC₅₀) in publicly available literature.[1] The majority of pharmacological activity is associated with its more complex derivatives.

However, based on its structural similarity to other tropane alkaloids, its mechanism of action is presumed to involve interactions with cholinergic receptors:

• Muscarinic Acetylcholine Receptors (mAChRs): Tropane alkaloids are classic antagonists of mAChRs.[9] While pseudotropine itself is considered a weak antagonist, some of its derivatives have been shown to possess significant anticholinergic activity.[10] Structure-activity relationship studies on pseudotropine-derived antagonists indicate Kᵢ values in the micromolar range for M1-M3 muscarinic subtypes, suggesting that the pseudotropine scaffold can be modified to achieve receptor selectivity and potency.[10] The symptoms of acute exposure to certain pseudotropine derivatives, such as dry mouth, tachycardia, and mydriasis, are consistent with a blockade of these receptors.[10]

• Nicotinic Acetylcholine Receptors (nAChRs): The tropane skeleton of pseudotropine has also been utilized as a starting point for the chemical synthesis of novel nicotinic receptor agonists.[1][11] This suggests that while not a primary target of the parent compound, the scaffold is amenable to modifications that can confer potent activity at nAChRs.

Experimental Workflows for Pharmacological Characterization

To elucidate the precise mechanism of action of pseudotropine hydrochloride or its novel derivatives, a systematic, multi-tiered experimental approach is required. This workflow begins with broad in vitro screening and progresses to more targeted in vivo models.

Caption: General workflow for pharmacological characterization.

Protocol: In Vitro Radioligand Binding Assay

This protocol aims to determine the binding affinity (Kᵢ) of pseudotropine hydrochloride for a specific receptor subtype (e.g., M1 muscarinic receptor).[12]

Objective: To quantify the interaction between pseudotropine hydrochloride and a target receptor.

Methodology:

• Membrane Preparation: Culture cells expressing the human M1 muscarinic receptor. Harvest the cells and homogenize them in a cold buffer to prepare a crude membrane suspension. Determine the protein concentration using a standard assay (e.g., Bradford).

• Assay Setup: In a 96-well plate, combine the cell membrane preparation, a fixed concentration of a specific radioligand (e.g., [³H]-N-methylscopolamine), and varying concentrations of pseudotropine hydrochloride (the competitor).

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium (e.g., 60 minutes).

• Separation: Rapidly filter the contents of each well through a glass fiber filter mat to separate the bound radioligand from the unbound. Wash the filters with a cold buffer to remove non-specific binding.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of pseudotropine hydrochloride that inhibits 50% of the specific binding). Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Protocol: In Vitro Calcium Flux Functional Assay

This protocol determines whether pseudotropine hydrochloride acts as an agonist or antagonist at a Gq-coupled receptor, such as the M1 or M3 muscarinic receptors.[12]

Objective: To assess the functional activity of pseudotropine hydrochloride at a G-protein coupled receptor (GPCR).

Methodology:

• Cell Preparation: Plate cells expressing the target receptor (e.g., CHO-M1 cells) in a black-walled, clear-bottom 96-well plate.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's protocol. This dye will increase its fluorescence intensity upon binding to intracellular calcium.

• Compound Addition (Antagonist Mode): To test for antagonist activity, pre-incubate the cells with varying concentrations of pseudotropine hydrochloride.

• Agonist Stimulation: Add a known agonist for the receptor (e.g., acetylcholine) at a concentration that elicits a submaximal response (EC₈₀).

• Fluorescence Measurement: Immediately measure the change in fluorescence intensity over time using a plate reader (e.g., FLIPR or FlexStation). An antagonist will cause a dose-dependent decrease in the agonist-induced signal.

• Compound Addition (Agonist Mode): To test for agonist activity, add varying concentrations of pseudotropine hydrochloride directly to the dye-loaded cells and measure any change in fluorescence. An agonist will cause a dose-dependent increase in fluorescence.

• Data Analysis: Plot the fluorescence response against the logarithm of the compound concentration. For antagonists, calculate the IC₅₀. For agonists, calculate the EC₅₀ and the maximum efficacy relative to a full agonist.

Conclusion and Future Directions

Pseudotropine hydrochloride occupies a unique position in pharmacology. While its direct mechanism of action appears to be that of a weak cholinergic modulator, its true value lies in its role as a biosynthetic nexus and a foundational scaffold for chemical synthesis.[1][6] The stereospecificity of its formation by TR-II is a critical control point in plant biochemistry, directing metabolism away from the classic anticholinergics and toward other classes of alkaloids like the calystegines.[2]

For drug development professionals, pseudotropine is not an end but a beginning. Its tropane skeleton is a privileged structure, offering multiple sites for functionalization to create derivatives with tailored affinities and activities for a range of targets, including muscarinic and nicotinic receptors.[1][6] Future research should focus on a more complete characterization of its direct interactions with a broad panel of receptors and ion channels. Furthermore, exploring the synthetic space accessible from the pseudotropine core will undoubtedly lead to the discovery of novel chemical entities with therapeutic potential.

References

• Pseudotropine - Grokipedia. (2026, January 7).
• Pseudotropine: A Comparative Analysis of In Vitro and In Vivo Studies - Benchchem. (n.d.).
• An In-depth Technical Guide to the Chemical and Pharmacological Properties of Pseudotropine - Benchchem. (n.d.).
• PSEUDOTROPINE - Inxight Drugs. (n.d.).
• An In-depth Technical Guide to the Stereochemistry of Pseudotropine and Tropine for Researchers, Scientists, and Drug Developmen - Benchchem. (n.d.).
• Application Notes and Protocols: Pseudotropine as a Precursor in Organic Synthesis - Benchchem. (n.d.).
• The role of the tropane skeleton in drug research - INHN. (n.d.).
• Model for the pseudotropine-dependent biosynthesis of modified tropane... - ResearchGate. (n.d.).
• Metabolomics-guided discovery of cytochrome P450s involved in pseudotropine-dependent biosynthesis of modified tropane alkaloids - PMC. (2022, July 2).
• The Discovery and History of Pseudotropine: An In-depth Technical Guide - Benchchem. (n.d.).
• Pseudotropine (β-Tropine) | Tropane Derivative - MedchemExpress.com. (n.d.).
• De Novo Production of the Plant-Derived Tropine and Pseudotropine in Yeast | ACS Synthetic Biology. (2019, June 10).
• Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production - MDPI. (2019, February 22).
• Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production - PMC. (2019, February 22).
• Pseudotropine - PubChem - NIH. (n.d.).

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Unlocking the Pharmacological Complexity of Tropane Alkaloids: Mechanisms, Assays, and Drug Development Insights

Executive Summary

Tropane alkaloids (TAs) represent a highly privileged class of bicyclic [3.2.1] nitrogenous secondary metabolites, predominantly isolated from the Solanaceae and Erythroxylaceae plant families. As an application scientist overseeing assay development and lead optimization, I approach TAs not merely as historical natural products, but as sophisticated pharmacological scaffolds. Their unique structural geometry allows them to act as potent modulators of both G-protein coupled receptors (GPCRs) and monoamine transporters. This whitepaper deconstructs the biological activity of key tropane alkaloids, detailing their mechanistic pathways, quantitative pharmacodynamics, and the self-validating experimental protocols required to characterize them in a modern drug discovery setting.

Structural Biology & Target Engagement

The biological activity of a tropane alkaloid is dictated by the orientation of its nitrogen bridge and the stereochemistry of its ester linkages. Depending on these structural nuances, TAs diverge into two primary pharmacological pathways:

Anticholinergic Tropanes (Atropine & Scopolamine)

Compounds like atropine (a racemic mixture of d- and l-hyoscyamine) and scopolamine act as non-selective, competitive antagonists at muscarinic acetylcholine receptors (mAChRs, M1-M5). By binding to the orthosteric site, they stabilize the receptor in an inactive conformation. This prevents endogenous acetylcholine from binding, which subsequently modulates intracellular cyclic AMP (cAMP) levels and inhibits calcium mobilization1[1]. Interestingly, high concentrations of scopolamine and atropine also exhibit off-target competitive antagonism at 5-HT3 receptors—a critical factor that researchers must account for when designing in vivo behavioral models for cognitive deficits2[2].

Monoamine Transport Inhibitors (Cocaine)

Unlike the solanaceous tropanes, the erythroxylaceous alkaloid cocaine targets the central nervous system by binding directly to the dopamine (DAT), serotonin (SERT), and norepinephrine (NET) transporters. Cocaine stabilizes the outward-facing conformation of DAT, competitively inhibiting monoamine reuptake. This blockade leads to rapid synaptic accumulation of neurotransmitters, driving intense post-synaptic receptor activation responsible for its psychostimulant and euphoriant effects3[3].

Divergent pharmacological pathways of tropane alkaloids targeting mAChRs and monoamine transporters.

Quantitative Pharmacodynamics: Binding Affinities

A robust drug development pipeline relies on precise inhibitor constant ( Ki​ ) determinations. The table below synthesizes the binding profiles of key tropane alkaloids across their primary and secondary targets, highlighting the lack of selectivity that often leads to off-target toxicities.

Tropane Alkaloid	Target Receptor / Transporter	Binding Affinity ( Ki​ )	Mechanism of Action
Atropine	Muscarinic AChR (M1-M5)	0.5 – 2.4 nM	Competitive Antagonist
Atropine	5-HT3 Receptor	7.94 µM	Weak Competitive Antagonist
Scopolamine	Muscarinic AChR (M1-M5)	0.5 – 2.4 nM	Competitive Antagonist
Scopolamine	5-HT3 Receptor	6.76 µM	Weak Competitive Antagonist
Cocaine	Serotonin Transporter (SERT)	0.14 µM	Reuptake Inhibitor
Cocaine	Dopamine Transporter (DAT)	0.64 µM	Reuptake Inhibitor
Cocaine	Norepinephrine Transporter (NET)	1.60 µM	Reuptake Inhibitor

(Data aggregated from authoritative in vitro binding assays[3],[4],[2])

Experimental Methodologies: Radioligand Binding Assays

To validate the affinities presented above and screen novel tropane analogs, our laboratory relies on self-validating radioligand binding protocols. The design of these assays is rooted in strict physicochemical causality.

Protocol 1: mAChR Saturation Binding Assay

Objective: Determine the equilibrium dissociation constant ( Kd​ ) and maximum receptor density ( Bmax​ ) of mAChRs in cell membranes.

• Membrane Preparation: Harvest CHO cells expressing human M3 receptors. Homogenize in ice-cold 50 mM Tris-HCl buffer (pH 7.4) to lyse cells via osmotic shock. Centrifuge at 40,000 x g for 20 minutes at 4°C.

  • Causality: High-speed centrifugation isolates the membrane fraction containing the GPCRs while discarding cytosolic proteins and endogenous ligands that could competitively interfere with the assay.

• Assay Incubation: In a 96-well plate, combine 50 µg of membrane protein with increasing concentrations of [3H]N-methylscopolamine ([3H]NMS) (0.01 nM to 5 nM).

  • Causality: [3H]NMS is selected over [3H]quinuclidinyl benzilate ([3H]QNB) because its quaternary ammonium structure renders it highly hydrophilic. This prevents membrane permeation, ensuring we strictly quantify functionally relevant, cell-surface receptors rather than internalized vesicular targets5[5].

• Non-Specific Binding (NSB) Determination: To parallel wells, add 10 µM unlabeled Atropine.

  • Causality: A saturating concentration of a high-affinity competitor occupies all specific orthosteric sites. Any remaining radioactive signal represents non-specific binding to lipids or the microplate.

• Rapid Filtration: Terminate the reaction after 60 minutes of incubation at 37°C by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.1% polyethylenimine (PEI).

  • Causality: PEI is a highly cationic polymer that neutralizes the negative silanol groups on the glass fibers. This prevents the positively charged[3H]NMS from sticking to the filter, drastically reducing background noise and maximizing the signal-to-noise ratio.

• Washing and Counting: Wash filters three times with ice-cold buffer to remove unbound radioligand. Extract the bound radioactivity in scintillation cocktail and quantify using a liquid scintillation counter (LSC).

Protocol 2: DAT Competition Binding Assay

Objective: Determine the inhibitor constant ( Ki​ ) of novel tropane analogs against cocaine at the Dopamine Transporter.

• Tissue Preparation: Isolate rat striatum (rich in DAT) and homogenize in sucrose buffer. Centrifuge to obtain the P2 synaptosomal membrane fraction.

• Radioligand Selection: Use[3H]WIN 35,428 (a high-affinity fluorinated cocaine analog) at a fixed concentration of 2 nM.

  • Causality: We use [3H]WIN 35,428 instead of [3H]cocaine because cocaine has an exceptionally rapid dissociation rate. During the washing steps of the filtration process, a significant portion of bound [3H]cocaine would wash away, leading to high signal variance and an underestimation of affinity. WIN 35,428 forms a highly stable complex with DAT, ensuring robust signal retention 6[6].

• Competition Incubation: Incubate membranes with the radioligand and varying concentrations of the test compound ( 10−10 to 10−4 M) for 2 hours at 4°C.

  • Causality: The low temperature slows down transporter internalization and proteolytic degradation, preserving the integrity of the binding site over the extended equilibrium period.

• Filtration & Analysis: Filter through PEI-treated GF/C filters. Calculate the IC50​ using non-linear regression, and convert to Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) .

  • Causality: The Cheng-Prusoff correction is mandatory because the apparent IC50​ artificially shifts depending on the concentration of the radioligand used; converting to Ki​ provides an absolute affinity value that is universally comparable across different laboratories.

Step-by-step workflow for a high-throughput radioligand competition binding assay.

Advanced Structural Insights & Drug Discovery

The tropane scaffold is highly amenable to structural re-evolution. While cocaine acts as an unselective DAT/SERT/NET inhibitor with high abuse liability, synthetic medicinal chemistry has yielded "atypical" DAT inhibitors (e.g., benztropine analogs and JHW-007). Unlike cocaine, which locks DAT in an outward-facing open conformation, these atypical inhibitors stabilize inward-facing conformations6[6]. This subtle conformational shift drastically reduces the psychostimulant effects while maintaining reuptake inhibition, offering a promising avenue for treating Cocaine Use Disorder (CUD) without triggering the very reward pathways the therapy aims to suppress.

Ultimately, mastering the pharmacology of tropane alkaloids requires a synthesis of structural biology, precise radioligand kinetics, and rigorous assay design. By understanding the causality behind every experimental step, researchers can continue to exploit this ancient chemical scaffold for next-generation therapeutics.

References

• A Comprehensive Review of Tropane Alkaloids: Atropine from Origin to Biological Activity - ijpsjournal.com -7

• Mechanisms of acute cocaine toxicity - nih.gov -3

• Beauty of the beast: anticholinergic tropane alkaloids in therapeutics - rhhz.net - 1

• Insect muscarinic acetylcholine receptor: pharmacological and toxicological profiles of antagonists and agonists - ebi.ac.uk -4

• The muscarinic antagonists scopolamine and atropine are competitive antagonists at 5-HT3 receptors - cam.ac.uk - 2

• Mechanisms of M3 Muscarinic Receptor Regulation by Wash-Resistant Xanomeline Binding - nih.gov - 5

• Unlocking the Potential of High-Quality Dopamine Transporter Pharmacological Data - biorxiv.org - 6

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Deciphering the Role of Pseudotropine in Calystegine Biosynthesis: A Technical Whitepaper

Executive Summary

Tropane alkaloids (TAs) represent a structurally diverse class of plant secondary metabolites, predominantly found in the Solanaceae family. While the biosynthetic pathways of hyoscyamine and scopolamine have been extensively characterized, the metabolic flux directing the synthesis of calystegines—a unique class of polyhydroxylated nortropane alkaloids with potent glycosidase inhibitory activity—has historically remained elusive[1]. At the core of this metabolic divergence lies pseudotropine (3β-tropanol) , the critical branch-point intermediate that commits the pathway toward calystegine formation rather than classical toxic TAs[2].

This technical guide synthesizes the mechanistic role of pseudotropine, details the enzymatic cascade leading to calystegines, and provides field-proven experimental protocols for the synthesis and characterization of these vital intermediates.

The Tropane Branch Point: Stereospecific Reduction

The divergence of TA biosynthesis occurs at the ketone intermediate, tropinone. Two highly homologous but stereospecifically distinct short-chain dehydrogenases/reductases (SDRs) compete for this substrate: Tropinone Reductase I (TR-I) and Tropinone Reductase II (TR-II)[1].

TR-I catalyzes the reduction of tropinone to tropine (3α-tropanol), channeling metabolic flux toward hyoscyamine and scopolamine. Conversely, TR-II reduces tropinone to pseudotropine (3β-tropanol)[3]. The stereospecificity of TR-II is dictated by the precise orientation of tropinone within the enzyme's catalytic pocket. This orientation exposes the re-face of the carbonyl group to hydride transfer from the NADPH cofactor, exclusively yielding the 3β-hydroxyl configuration[3].

Biosynthetic branch point of tropane alkaloids highlighting pseudotropine and calystegine formation.

The Calystegine Biosynthetic Cascade

Once pseudotropine is synthesized, it undergoes a highly compartmentalized series of modifications to form the calystegine core.

• Mitochondrial Acylation: Pseudotropine must be acylated to proceed down the pathway. Recent discoveries identified 3β-tigloyloxytropane synthase (TS), a BAHD acyltransferase that catalyzes the esterification of pseudotropine using tigloyl-CoA to form 3β-tigloyloxytropane[2]. Uniquely, unlike most cytosolic BAHD acyltransferases, TS is localized to the mitochondria. This is a critical evolutionary adaptation, as mitochondria are the cellular center for isoleucine degradation, which supplies the tigloyl-CoA acyl donor[2].

• N-Demethylation and Ring Hydroxylation: The acylated pseudotropine is subsequently processed by cytochrome P450 enzymes. The enzyme AbP450-5021 catalyzes the essential N-demethylation of acyl pseudotropines to acyl norpseudotropines[4]. Subsequent ring hydroxylations and ester hydrolysis yield the final polyhydroxylated nortropane structure characteristic of calystegines[4].

Quantitative Data Summaries

Table 1: Comparative Properties of Tropinone Reductases

Property	Tropinone Reductase I (TR-I)	Tropinone Reductase II (TR-II)
Substrate	Tropinone	Tropinone
Cofactor Requirement	NADPH	NADPH
Stereochemical Product	Tropine (3α-tropanol)	Pseudotropine (3β-tropanol)
Downstream Alkaloids	Hyoscyamine, Scopolamine	Calystegines
Subcellular Localization	Endodermis / Cortical Cells	Cortex / Phloem Parenchyma

Table 2: Key Enzymes in the Pseudotropine-Calystegine Pathway

Enzyme	Family	Subcellular Localization	Catalytic Function
TR-II	SDR	Cytosol / Vacuole	Stereospecific reduction of tropinone to pseudotropine.
TS	BAHD Acyltransferase	Mitochondria	Esterification of pseudotropine with tigloyl-CoA.
AbP450-5021	Cytochrome P450	Endoplasmic Reticulum	N-demethylation of acyl pseudotropines.

Experimental Workflows & Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating specific causality for each biochemical manipulation.

Protocol 1: Enzymatic Synthesis and Isolation of Pseudotropine

This protocol utilizes recombinant TR-II to achieve >99% stereoselective conversion of tropinone to pseudotropine[3][5].

Step-by-Step Methodology:

• Enzyme Preparation: Express recombinant TR-II in an E. coli BL21(DE3) chassis. Lyse cells using sonication in 50 mM potassium phosphate buffer (pH 7.0). Causality: pH 7.0 maintains the structural integrity of the TR-II SDR binding pocket.

• Reaction Assembly: In a 50 mL bioreactor, combine 10 mM tropinone, 12 mM NADPH, and 5 mg of purified TR-II in the phosphate buffer. Causality: TR-II is strictly NADPH-dependent; NADH cannot act as a hydride donor due to the specific steric constraints of the enzyme's cofactor binding site.

• Incubation & Monitoring: Incubate at 30°C for 4 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a mobile phase of Chloroform:Methanol:Ammonia (85:14:1).

• Quenching & Basification: Quench the reaction by cooling to 4°C. Add concentrated ammonium hydroxide until the pH reaches >10. Causality: Tropane alkaloids have a pKa of ~9.5. Basification ensures the nitrogen atom is fully deprotonated, converting pseudotropine into its neutral free-base form for solvent extraction.

• Liquid-Liquid Extraction: Extract the aqueous mixture with three volumes of chloroform. Combine the organic layers, dry over anhydrous MgSO₄, and evaporate under reduced pressure to yield crude pseudotropine[5].

• Validation: Confirm the 3β-hydroxyl stereochemistry via ¹H-NMR (focusing on the C3 proton multiplet shift compared to tropine) and LC-MS.

Step-by-step experimental workflow for the enzymatic synthesis and isolation of pseudotropine.

Protocol 2: In Vitro Characterization of 3β-Tigloyloxytropane Synthase (TS)

This assay validates the acylation of pseudotropine, the first committed step toward calystegines[2].

Step-by-Step Methodology:

• Substrate Preparation: Prepare a reaction mixture containing 100 mM Tris-HCl (pH 7.5), 1 mM pseudotropine, and 1 mM tigloyl-CoA.

• Enzyme Addition: Initiate the reaction by adding 10 µg of purified recombinant TS. Include a blank control (denatured TS) to validate that acylation is strictly enzyme-mediated.

• Incubation: Incubate at 30°C for 60 minutes.

• Termination: Stop the reaction by adding an equal volume of ice-cold methanol. Centrifuge at 12,000 × g for 10 minutes to precipitate proteins.

• LC-MS Analysis: Analyze the supernatant using LC-MS. Causality: Calystegine precursors lack strong UV chromophores. Mass spectrometry is mandatory for the accurate detection of the 3β-tigloyloxytropane product mass [M+H]⁺.

Synthetic Biology & Future Perspectives

Due to the low natural abundance of calystegines and pseudotropine in plant extracts, modern drug development relies heavily on synthetic biology. Reconstitution of the TR-II pathway in microbial chassis like Saccharomyces cerevisiae and Escherichia coli has allowed for the de novo production of pseudotropine from simple carbon sources[6]. By co-expressing the mitochondrial TS enzyme alongside a bacterial CoA ligase (PcICS) to artificially supply tigloyl-CoA, engineered strains can now achieve high-yield production of 3β-tigloyloxytropane[2]. This microbial platform provides a scalable, sustainable pipeline for generating calystegines for therapeutic research in metabolic and neurodegenerative disorders.

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• 6. pubs.acs.org [pubs.acs.org]

Pseudotropine as a Precursor for Novel Nicotinic Receptor Agonists: Structural Rationale, Biosynthesis, and Synthetic Workflows

Executive Summary

Pseudotropine (3β-tropanol) is a bicyclic alkaloid characterized by its 8-azabicyclo[3.2.1]octane scaffold. While its primary biological role in Solanaceae plants is serving as a biosynthetic intermediate for polyhydroxylated nortropane alkaloids known as calystegines, its unique structural rigidity has elevated its status in modern medicinal chemistry[1]. Today, pseudotropine is highly valued as a starting material for the chemical synthesis of novel nicotinic acetylcholine receptor (nAChR) agonists, offering a highly tunable framework for targeting specific receptor subtypes in the central nervous system2[2].

Structural and Pharmacological Rationale

The design of potent nAChR agonists relies on a strict pharmacophore model: a cationic center (typically a basic nitrogen) and an electronegative hydrogen-bond acceptor, separated by a precise spatial distance 3[3]. The tropane skeleton perfectly positions the N8 nitrogen to act as this cationic anchor.

However, the critical differentiator between tropane derivatives lies in their C3 stereochemistry. In tropine, the 3α-hydroxyl group is axially oriented relative to the piperidine chair conformation, which can lead to steric clashes within the nAChR binding pocket. Conversely, pseudotropine features an equatorially oriented 3β-hydroxyl group[3]. When derivatized into aryl ethers or esters, this equatorial trajectory projects the pharmacophore outward, allowing for optimal docking at the orthosteric sites of α4β2 and α7 nAChRs without steric hindrance from the bicyclic bridge4[4].

Biosynthesis and Microbial Sourcing

Historically, pseudotropine was extracted in low yields from plant sources. In vivo, its formation represents a critical metabolic branch point: the stereospecific reduction of tropinone. This reaction is catalyzed by tropinone reductase II (TR-II), an NADPH-dependent short-chain dehydrogenase that exclusively yields the 3β-alcohol, whereas its counterpart TR-I yields the 3α-alcohol (tropine) 1[1].

To bypass the bottleneck of plant extraction for drug development, synthetic biology has provided a robust alternative. Researchers have successfully reconstructed the six-step biosynthetic pathway of pseudotropine in Saccharomyces cerevisiae. By introducing TR-II into engineered yeast strains, scalable and sustainable titers of pseudotropine can now be produced de novo from simple feedstocks, providing a reliable supply chain for pharmaceutical derivatization 5[5].

Synthetic Workflow: Derivatization into Aryl Ether Agonists

The transformation of pseudotropine into a potent nAChR agonist frequently involves the synthesis of 3β-aryl ethers to mimic the binding profile of compounds like epibatidine 6[6]. The following protocol outlines a self-validating nucleophilic aromatic substitution (SNAr) workflow.

Step-by-Step Methodology

Objective: Synthesize a 3β-(heteroaryl)oxy-8-methyl-8-azabicyclo[3.2.1]octane derivative.

• Alkoxide Formation (Deprotonation):

  • Procedure: Dissolve 1.0 eq of pseudotropine in anhydrous N,N-dimethylformamide (DMF) under an inert argon atmosphere. Cool the reaction vessel to 0°C and slowly add 1.2 eq of Sodium Hydride (NaH, 60% dispersion in mineral oil).

  • Causality: NaH is a strong, non-nucleophilic base that quantitatively deprotonates the 3β-hydroxyl group to form a highly reactive alkoxide. Maintaining a 0°C environment prevents the thermal degradation of DMF and minimizes unwanted side reactions.

• Nucleophilic Aromatic Substitution (SNAr):

  • Procedure: Slowly introduce 1.1 eq of an electron-deficient heteroaryl halide (e.g., 2-chloro-5-fluoropyridine). Elevate the temperature to 80°C and stir for 12 hours.

  • Causality: The electron-withdrawing nitrogen in the pyridine ring activates the adjacent carbon. The elevated temperature provides the necessary activation energy for the bulky tropane alkoxide to attack the ring and displace the chloride leaving group.

• Quench and Extraction:

  • Procedure: Cool the mixture to room temperature and quench with ice water to safely neutralize unreacted NaH. Extract the aqueous layer three times with ethyl acetate (EtOAc). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification and Self-Validation:

  • Procedure: Purify the crude product via flash column chromatography using a basic eluent system (e.g., Dichloromethane : Methanol : Ammonium Hydroxide, 90:9:1).

  • Validation: Analyze the purified fraction via ¹H-NMR. The C3 proton of the 3β-derivative will appear as a distinct multiplet (typically a broad septet) at ~4.5 ppm. The large coupling constants (J ≈ 10 Hz) confirm that the C3 proton is axial, thereby validating that the aryl ether substituent has successfully retained the desired equatorial (3β) orientation.

Quantitative Data: Receptor Binding Profiles

The affinity of tropane derivatives for nAChRs is heavily dependent on the stereochemistry at the 3-position. Unsubstituted naturally occurring tropanes exhibit very weak affinity for nicotinic receptors 7[7]. However, targeted synthetic derivatization of the 3β-equatorial position drastically increases potency, as summarized in Table 1.

Table 1: Comparative Binding Affinities of Nicotinic Ligands

Compound	nAChR α4β2 Kᵢ (nM)	nAChR α7 Kᵢ (nM)	Structural Feature
Nicotine	~1	~500	Flexible pyrrolidine
Epibatidine	~0.05	~200	Rigid 7-azabicyclo[2.2.1]heptane
Pseudotropine (Unsubstituted)	>10,000	>10,000	Unsubstituted 3β-hydroxyl
3β-Aryl ether derivative	~5 - 50	~100 - 500	Substituted 3β-equatorial (Optimal fit)
3α-Aryl ether (Tropine derived)	>1,000	>1,000	Substituted 3α-axial (Steric clash)

(Note: Data for synthetic derivatives represents established structure-activity relationship trends for tropane-based nicotinic ligands[6].)

Mechanistic Pathway of nAChR Activation

Upon successful synthesis and administration, pseudotropine-derived agonists exert their pharmacological effects by binding to the orthosteric site of nAChRs, triggering a cascade of electrophysiological and intracellular signaling events.

Mechanistic pathway of nAChR activation and downstream signaling by pseudotropine-derived agonists.

References

• BenchChem. An In-depth Technical Guide to the Chemical and Pharmacological Properties of Pseudotropine.2

• INHN. The role of the tropane skeleton in drug research.4

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• The Swiss Bay. Burger's Medicinal Chemistry & Drug Discovery.3

• PubMed / NIH. Synthesis and nicotinic receptor activity of a hydroxylated tropane.6

• ACS Synthetic Biology. De Novo Production of the Plant-Derived Tropine and Pseudotropine in Yeast.5

• PMC / NIH. Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production.1

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Pseudotropine hydrochloride stability and storage conditions

Pseudotropine Hydrochloride: A Comprehensive Technical Guide to Stability, Storage, and Analytical Handling

Executive Summary

Pseudotropine hydrochloride (3β-tropanol hydrochloride) is a critical bicyclic alkaloid intermediate, widely utilized in the synthesis of novel nicotinic receptor agonists and monitored as a stable degradation biomarker for tropane alkaloid (TA) contamination. Unlike its esterified parent compounds, pseudotropine exhibits robust thermal stability but presents profound physical handling challenges due to its severe hygroscopicity. This whitepaper elucidates the mechanistic stability, solution-phase stereochemistry, and self-validating handling protocols required to maintain the structural integrity of pseudotropine hydrochloride.

Chemical Profile & Mechanistic Stability

Pseudotropine hydrochloride (C₈H₁₆ClNO) features a piperidine ring fused to a cyclohexene moiety[1]. Its stability profile is fundamentally different from complex TAs such as atropine and scopolamine.

Thermal and Hydrolytic Resilience: Complex TAs are highly susceptible to ester cleavage under thermal stress (>100°C) or extreme pH variations, rapidly degrading into intermediate compounds like tropinone[2]. Tropinone is subsequently reduced to either tropine (3α-tropanol) or pseudotropine (3β-tropanol)[2]. Causality of Stability: Because pseudotropine lacks the labile ester linkage found in scopolamine or atropine, it does not undergo further hydrolytic degradation under standard processing conditions[3]. This makes it a highly stable end-point metabolite.

Hygroscopicity and Deliquescence: While chemically stable, the hydrochloride salt form introduces a critical physical vulnerability. Upon evaporation from an aqueous solution, pseudotropine hydrochloride crystallizes into long needles that rapidly deliquesce upon exposure to atmospheric moisture[4]. Causality of Degradation: Deliquescence transitions the solid crystal into an aqueous micro-environment. This physical state change lowers the activation energy for localized oxidative degradation of the piperidine ring, making strict environmental moisture control the absolute cornerstone of its stability profile.

Fig 1: Degradation pathway of complex TAs to the stable pseudotropine metabolite.

N-Invertomer Stereochemistry & Solution Dynamics

A unique analytical feature of pseudotropine hydrochloride is its structural dynamics in aqueous solutions, which can easily be misinterpreted as sample degradation if the underlying causality is not understood.

Nuclear Magnetic Resonance (NMR) spectroscopy of acidified aqueous solutions of pseudotropine hydrochloride reveals two distinct doublets in the N-methyl region[5]. Causality: This spectral splitting is not indicative of an impurity. It is caused by the coexistence of two N-invertomers—molecules that differ solely in the axial or equatorial configuration of the N-methyl group[5]. In highly acidic conditions, the protonation of the nitrogen atom severely retards the proton exchange rate with the solvent. This slow exchange allows the NMR timescale to resolve both the axial and equatorial configurations independently[5]. When the solution pH is adjusted to approximately 6, rapid proton exchange resumes, causing the two doublets to coalesce into a single, unified peak[5].

Quantitative Stability Data

To facilitate rapid decision-making, the stability metrics of pseudotropine hydrochloride are contrasted against complex TAs below.

Parameter	Pseudotropine Hydrochloride	Complex Tropane Alkaloids (e.g., Atropine)
Thermal Stability Threshold	High (>150°C)	Moderate (Degrades >100°C)
Hydrolytic Stability	Stable (No ester linkage)	Labile (Ester cleavage occurs)
Hygroscopicity	Severe (Rapidly Deliquescent)	Low to Moderate
Recommended Storage Temp	-20°C (Long-term)[6]	2°C to 8°C
Solution Dynamics	N-invertomer equilibrium (pH dependent)	Stable conformation

Self-Validating Experimental Protocols

To ensure scientific integrity, the following workflows are designed as self-validating systems. Built-in quality control checks prove that the experimental conditions have been successfully met before proceeding.

Protocol 1: Handling and Desiccation of Hygroscopic Pseudotropine HCl

Due to its rapid deliquescence, handling must be strictly controlled to prevent moisture-induced degradation.

• Preparation: Pre-weigh an empty, dry amber glass vial to establish a baseline tare weight ( W1​ ).

• Transfer: Inside a nitrogen-purged glovebox (Relative Humidity < 5%), transfer the pseudotropine hydrochloride sample into the vial.

• Primary Desiccation: Place the open vial in a vacuum desiccator over anhydrous calcium sulfate for 24 hours.

• First Weighing: Record the mass of the vial plus the sample ( W2​ ).

• Secondary Desiccation: Return the vial to the desiccator for an additional 2 hours, then re-weigh ( W3​ ).

  • Self-Validation Check: Calculate ∣W2​−W3​∣ . If the difference is < 0.1 mg, the system validates that absolute desiccation has been achieved (constant mass). If the difference is ≥ 0.1 mg, residual moisture remains; repeat Step 5 until validated.

• Storage: Seal the vial with a PTFE-lined cap, wrap with Parafilm, and store at -20°C[6].

Protocol 2: NMR Validation of N-Invertomer Equilibrium

This protocol differentiates true chemical degradation from natural stereochemical equilibrium in solution.

• Sample Prep: Dissolve 10 mg of desiccated pseudotropine hydrochloride in 0.5 mL of Deuterium Oxide (D₂O).

• Acidification: Acidify the solution to pH < 3 using dilute Deuterium Chloride (DCl).

• Initial Acquisition: Acquire a ¹H-NMR spectrum at 25°C.

  • Self-Validation Check 1: Observe the N-methyl region. The presence of two distinct doublets validates the slow proton exchange of the axial and equatorial N-invertomers[5].

• Neutralization: Adjust the pH of the exact same sample to ~6.0 using Sodium Deuteroxide (NaOD).

• Secondary Acquisition: Re-acquire the ¹H-NMR spectrum under identical parameters.

  • Self-Validation Check 2: The two doublets must coalesce into a single peak[5]. This dynamic shift self-validates that the initial splitting was entirely due to stereochemical equilibrium, definitively ruling out sample degradation or impurities.

Fig 2: Self-validating NMR workflow for confirming N-invertomer equilibrium.

References

• PubChem, "Pseudotropine hydrochloride | C8H16ClNO | CID 200599", National Institutes of Health (NIH). 1[1]

• Year-Book of Pharmacy, "Full text of Year-Book of Pharmacy...", Internet Archive. 4[4]

• ResearchGate, "Determination of the N-invertomer stereochemistry in N-substituted nortropanones and norgranatanones using computational and NMR methods", ResearchGate.5[5]

• Molnova, "Product Name: Tropine Synonyms: Pseudotropine", Molnova Catalog. 6[6]

• WUR eDepot, "Emerging Issues on Tropane Alkaloid Contamination of Food in Europe", Wageningen University & Research.2[2]

• MDPI, "Insight into the Impact of Food Processing and Culinary Preparations on the Stability and Content of Plant Alkaloids Considered as Natural Food Contaminants", MDPI. 3[3]

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• 5. researchgate.net [researchgate.net]
• 6. molnova.com [molnova.com]

Handling and Safety Precautions for Pseudotropine Hydrochloride Powder: A Comprehensive Technical Guide

Executive Summary

Pseudotropine hydrochloride is a bicyclic tropane alkaloid derivative widely utilized as an intermediate in the synthesis of anticholinergic drugs and novel nicotinic acetylcholine receptor agonists[1]. While it serves as a critical biochemical building block, its handling in powdered form presents significant occupational hazards. As a Senior Application Scientist, I have designed this whitepaper to bridge the gap between regulatory safety data and practical, field-proven laboratory workflows. This guide establishes a self-validating framework for the safe handling, weighing, and containment of pseudotropine hydrochloride, ensuring both scientific integrity and operator safety.

Chemical Profile and the Causality of Hazard

To design an effective safety protocol, one must first understand the physical and pharmacological nature of the target compound. Pseudotropine (3β-tropanol) is synthesized in vivo via the stereospecific reduction of tropinone by the enzyme tropinone reductase II[2].

When synthesized and isolated for laboratory use, it is most commonly handled as a hydrochloride salt. This salt form is a fine, highly crystalline, and often hygroscopic powder.

The Mechanism of Toxicity

The primary hazard of pseudotropine hydrochloride stems from its physical state combined with its pharmacological profile. Fine Active Pharmaceutical Ingredient (API) powders are highly susceptible to aerosolization[3]. According to the Globally Harmonized System (GHS), pseudotropine is classified as Harmful if swallowed or inhaled (H302+H332) [4].

Inhalation of aerosolized pseudotropine hydrochloride dust bypasses first-pass hepatic metabolism, leading to rapid systemic absorption. Because it shares the foundational tropane scaffold with highly potent alkaloids like atropine and scopolamine, acute exposure can precipitate anticholinergic toxidromes[5]. This occurs via the competitive blockade of muscarinic acetylcholine receptors, leading to symptoms such as tachycardia, mydriasis (pupil dilation), dry mucous membranes, and altered mental status[1][5].

Biosynthetic origin of pseudotropine and its toxicological exposure pathway.

Quantitative Hazard Summary

Hazard Parameter	Classification / Value	Causality & Implication for Handling
GHS Classification	H302 (Oral), H332 (Inhalation)[4]	Dictates the absolute necessity of respiratory protection and closed-system transfer to prevent dust inhalation[3].
Physical State	Fine, hygroscopic powder	High risk of aerosolization and static cling. Requires anti-static mitigation during gravimetric analysis.
Pharmacology	Tropane Alkaloid Derivative[1]	Potential for anticholinergic toxicity requires strict adherence to Occupational Exposure Bands (OEB)[3][5].

Risk Assessment and Engineering Controls

Standard laboratory environments possess turbulent airflow that exacerbates the dissemination of fine powders. Therefore, handling pseudotropine hydrochloride requires a multi-tiered containment strategy.

Primary Engineering Controls (C-PECs)

To mitigate inhalation and cross-contamination risks, all tasks involving the open powder (e.g., weighing, reconstitution, or transfer) must occur within a Containment Primary Engineering Control (C-PEC)[6].

• Biological Safety Cabinets (BSCs) / Powder Weighing Hoods: A Class II BSC or a horizontal laminar flow hood equipped with HEPA filtration provides unidirectional airflow. This captures particulates before they can breach the operator's breathing zone or contaminate the surrounding laboratory environment[6][7].

• Isolators: For large-scale transfers, closed transfer systems or glovebox isolators are recommended to create a physical barrier between the API and the operator[3].

Personal Protective Equipment (PPE)

Even with robust engineering controls, PPE serves as the critical final line of defense. Operators must wear nitrile gloves (double-gloving is recommended for API handling), a disposable closed-front lab coat, and safety goggles[8]. If a C-PEC is temporarily compromised, a fitted N95 or P100 particulate respirator is mandatory to prevent inhalation of the H332-classified powder[4].

Self-Validating Experimental Protocol: Safe Handling & Weighing

A protocol is only as strong as its built-in validation mechanisms. The following step-by-step methodology ensures that the handling of pseudotropine hydrochloride is a self-validating system, where each step confirms the success of the previous one.

Step-by-step containment workflow for handling pseudotropine hydrochloride powder.

Step-by-Step Weighing and Transfer Methodology

• C-PEC Validation & Preparation:

  • Action: Turn on the BSC/Powder Hood and allow it to run for 15 minutes. Verify the inward face velocity (typically ≥ 0.5 m/s) using the digital monitor.

  • Causality: Allowing the system to run purges airborne contaminants. Verifying face velocity ensures the HEPA filtration system is actively creating the necessary negative pressure to contain the API[6][7].

• Anti-Static Mitigation:

  • Action: Place an anti-static bar or ionizer next to the microbalance inside the C-PEC. Use a static-dissipative weighing boat.

  • Causality: Fine hydrochloride salts hold static charges, causing the powder to repel from the spatula and aerosolize. Neutralizing the charge ensures gravimetric accuracy and prevents uncontrolled powder spread.

• Sealed Transport:

  • Action: Transport the sealed vial of pseudotropine hydrochloride into the C-PEC using a secondary containment vessel.

  • Causality: Prevents accidental spills in the turbulent airflow of the general laboratory space during transit[3].

• Gravimetric Analysis (Self-Validating Step):

  • Action: Tare the balance. Carefully transfer the powder using a V-shaped spatuloid to minimize surface area exposure. Record the weight. Immediately cap the source vial.

  • Validation: Perform a "return-to-zero" check. Remove the weighing boat; the balance must read exactly 0.000 g. If it reads negative, powder has been lost to the surrounding airflow, indicating a containment failure or static issue.

• In-Situ Dissolution:

  • Action: Do not remove the dry powder from the hood. Add the designated solvent (e.g., water or ethanol) directly to the weighing boat or transfer vessel inside the C-PEC to create a stock solution.

  • Causality: Once the API is in solution, the risk of aerosolization and inhalation (the primary H332 hazard) drops to near zero. It is exponentially safer to transport a sealed liquid solution than a dry powder[3].

Decontamination and Spill Response

Tropane alkaloids are highly resilient molecules. Because pseudotropine hydrochloride is an active pharmacological agent, cross-contamination can ruin subsequent assays or expose future operators[3][9].

• Routine Decontamination: Dry sweeping or brushing is strictly prohibited, as it immediately re-suspends the API powder into the air. Operators must use a wet-wipe technique. Because pseudotropine hydrochloride is water-soluble, surfaces should be wiped first with sterile water to dissolve and capture the salt, followed by a 70% ethanol wipe to ensure rapid evaporation and final sanitation.

• Cleaning Validation: To ensure the self-validating nature of the lab's safety program, periodic swab testing of the C-PEC surfaces should be conducted. Swabs are analyzed via Liquid Chromatography-Mass Spectrometry (LC-MS/MS), which provides a highly sensitive Limit of Detection (LOD < 1 µg/kg) to definitively prove the absence of tropane alkaloid residues[10][11].

• Waste Disposal: All weighing boats, spatulas, and PPE that came into contact with the powder must be sealed in hazardous waste bags inside the C-PEC before being removed for incineration according to local environmental regulations[8].

References

• Hazardous-Drug API Powder Safety - Labcompare Source: labcompare.com URL:[Link]

• Powder Handling - AirClean Systems Source: aircleansystems.com URL:[Link]

• Pharmaceutical Powder Handling 101: Safety, Compliance & Containment Source: ilcdover.com URL:[Link]

• Tropane Alkaloids - Occurrence, Health Risks, Regulations, and Testing in Food Source: eurofins.in URL:[Link]

• Tropane and Pyrrolizidine Alkaloids in Edible Flowers and Flower-Derived Foods: A Food Safety Perspective Source: mdpi.com URL:[Link]

• Emerging tropane alkaloids: Global development and potential health threats Source: oup.com URL:[Link]

• Modular Point-of-Need Tropane Alkaloid Detection at Regulatory Levels Source: nih.gov URL:[Link]

• Pseudotropine - PubChem Summary Source: nih.gov URL: [Link]

• Pseudotropine - Grokipedia Source: grokipedia.com URL:[Link]

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• 11. Modular Point-of-Need Tropane Alkaloid Detection at Regulatory Levels: Combining Solid–Liquid Extraction from Buckwheat with a Paper-Immobilized Liquid-Phase Microextraction and Immuno-Detection in Interconnectable 3D-Printed Devices - PMC [pmc.ncbi.nlm.nih.gov]

Sourcing and Verification of High-Purity Pseudotropine Hydrochloride: A Senior Application Scientist’s Guide

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Purity in Pseudotropine Hydrochloride Applications

Pseudotropine, a diastereomer of tropine, is a pivotal bicyclic alkaloid built upon the 8-methyl-8-azabicyclo[3.2.1]octane skeleton.[1][2] Its hydrochloride salt is a valuable precursor in the synthesis of a diverse range of pharmacologically active molecules.[2][3] As a foundational building block, the purity of the pseudotropine hydrochloride starting material is not merely a quality metric; it is a critical determinant of the safety, efficacy, and regulatory compliance of the final drug substance.

This guide provides a comprehensive framework for navigating the commercial landscape of high-purity pseudotropine hydrochloride. It is designed for researchers, scientists, and drug development professionals who require a robust understanding of supplier qualification, purity verification, potential impurities, and the overarching regulatory context. We will move beyond a simple list of suppliers to explain the causality behind analytical choices and establish self-validating protocols for ensuring the quality of this essential starting material.

The Commercial Supplier Landscape

Identifying a reliable supplier of high-purity pseudotropine hydrochloride is the foundational step. The market consists of chemical manufacturers, specialized natural product suppliers, and distributors who offer various grades of the compound. When evaluating suppliers, it is essential to look for transparency in documentation, such as Certificates of Analysis (CoA), and stated purity levels.

Below is a comparative summary of several commercial suppliers based on publicly available data. This list is not exhaustive but represents a cross-section of available sources.

Supplier	Product Name	CAS Number	Stated Purity	Form	Intended Use Note
MilliporeSigma (PhytoLab)	Pseudotropine phyproof® Reference Substance	135-97-7	≥95.0% (GC)	Solid	Primary reference standard
Cayman Chemical	Pseudotropine	135-97-7	≥98%[4]	Solid[4]	Not for human or veterinary use[4]
Selleck Chemicals	Pseudotropine	135-97-7	>98%	Solid	Research Use
LGC Standards	Pseudotropine	135-97-7	Not specified; for analytical testing[5]	Not specified	Reference Material
ChemFaces	Pseudotropine	135-97-7	>98.0%	Powder	Research Use[6]
BioCrick	Pseudotropine	135-97-7	99.86%	Solid	Research Use
ChemFarm	Pseudotropine	135-97-7	≥98%[7]	Not specified	Research Use[7]

Expert Insight: The stated purity on a supplier's CoA is an important starting point, but it should always be independently verified. The analytical method used to determine purity (e.g., GC, HPLC, NMR) provides crucial context. A purity value of "≥98%" by HPLC is generally more reliable for pharmaceutical development than one determined by a less specific method.

The Imperative of Independent Purity Verification

For any research or drug development program, relying solely on a supplier's CoA is insufficient. A robust, in-house analytical program is a self-validating system that ensures the identity, purity, and quality of the starting material. The choice of analytical technique is driven by the need for specificity, sensitivity, and the ability to resolve potential impurities.

Core Analytical Techniques

The most widely adopted methods for the analysis of tropane alkaloids are based on chromatography and spectroscopy.[8]

• High-Performance Liquid Chromatography (HPLC): Often coupled with mass spectrometry (MS/MS), HPLC is the gold standard for its high sensitivity and selectivity, making it ideal for detecting trace-level impurities.[9]

• Gas Chromatography (GC): GC, particularly when coupled with a Flame Ionization Detector (FID) or Mass Spectrometry (MS), is a robust and reliable alternative, especially for assessing the purity of raw materials where analyte concentrations are higher.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are unparalleled for unambiguous structure confirmation. Quantitative NMR (qNMR) can also be used for highly accurate purity assessment without the need for a specific reference standard for every impurity.[10]

• Chiral Separation Techniques: Since pseudotropine is a chiral molecule, assessing its enantiomeric purity is critical. This is primarily achieved using HPLC with Chiral Stationary Phases (CSPs) or Chiral Capillary Electrophoresis (CE).[11]

Analytical Workflow for Purity Verification

A comprehensive workflow ensures all aspects of the material's quality are assessed. The following diagram illustrates a logical process for the analytical verification of a newly sourced batch of pseudotropine hydrochloride.

Caption: Analytical workflow for the qualification of pseudotropine HCl.

Experimental Protocols

• Rationale: GC is an excellent method for separating tropine and pseudotropine due to their different boiling points and provides a reliable assessment of overall purity.[1]

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: HP-5 (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.[1]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[1]

• Temperatures:

  • Injector: 250 °C

  • Detector: 280 °C[1]

  • Oven Program: Initial temperature 100 °C, hold for 2 min, ramp to 250 °C at 10 °C/min, hold for 5 min.[1]

• Sample Preparation: Accurately weigh and dissolve pseudotropine HCl in methanol to a final concentration of 1 mg/mL. The hydrochloride salt may require basification (e.g., with a small amount of ammonium hydroxide) followed by extraction into an organic solvent (e.g., dichloromethane) to analyze the free base.

• Injection: 1 µL, split mode (e.g., 50:1).

• Data Analysis: Calculate purity based on the area percent of the main peak relative to the total area of all peaks. Note that tropine typically elutes before pseudotropine.[1]

• Rationale: NMR provides an unambiguous fingerprint of the molecule, confirming its identity and revealing the presence of any structurally related impurities.[10]

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve ~5-10 mg of the sample in a suitable deuterated solvent (e.g., D₂O, MeOD, or CDCl₃ for the free base).

• Data Acquisition: Acquire a standard proton spectrum.

• Data Analysis: Compare the obtained spectrum with a reference spectrum or literature data. Key signals for pseudotropine include the proton at the C-3 position bearing the hydroxyl group, which will have a chemical shift and coupling pattern distinct from that of the tropine diastereomer due to its equatorial orientation.

Understanding Potential Impurities

The quality of pseudotropine hydrochloride is defined not just by the purity percentage but also by the identity and quantity of its impurities. These can arise from the synthetic route or degradation.

• Tropinone: The most common precursor for pseudotropine synthesis is the ketone tropinone.[1][12] Incomplete reduction during synthesis can leave residual tropinone in the final product.

• Tropine: Tropine is the C-3 epimer (diastereomer) of pseudotropine.[13] Most chemical reductions of tropinone produce a mixture of tropine and pseudotropine.[1] The stereoselectivity of the reduction determines the ratio of the two isomers. Inadequate purification can result in significant tropine contamination.

• N-Oxides and Demethylated Analogs: Oxidation of the tertiary amine can lead to the formation of N-oxides, while certain synthetic routes or degradation pathways might produce norpseudotropine.

• Residual Solvents: Solvents used during synthesis and purification (e.g., methanol, ethanol, dichloromethane) can be present in the final solid material.[6]

The biosynthetic pathway highlights the relationship between tropinone, tropine, and pseudotropine, which is mirrored in chemical synthesis.

Caption: Biosynthetic origin of tropine and pseudotropine from tropinone.

Regulatory Context for Drug Development Professionals

When pseudotropine hydrochloride is intended for use in the synthesis of an Active Pharmaceutical Ingredient (API), it is classified as a starting material. Its selection and justification fall under the purview of international regulatory guidelines, primarily those from the International Council for Harmonisation (ICH).

• ICH Q7 (Good Manufacturing Practice for APIs): This guideline defines an "API Starting Material" as a substance that is incorporated as a significant structural fragment into the API.[14] The point at which the starting material enters the process is where Good Manufacturing Practices (GMP) must begin.[14][15]

• ICH Q11 (Development and Manufacture of Drug Substances): This guideline provides principles for selecting and justifying starting materials.[14] Regulators expect a thorough understanding of how the starting material's purity and impurity profile can impact the final API quality.[15] If a starting material is custom-synthesized and not a commercially available commodity, a more extensive justification is required.[16]

Expert Insight: For a regulatory submission (e.g., an IND or NDA), you must demonstrate robust control over your entire manufacturing process. This begins with a well-characterized starting material like pseudotropine hydrochloride. Having a comprehensive analytical package, understanding potential impurities, and sourcing from a reputable supplier are all critical components of a successful regulatory strategy. The FDA and EMA expect a clear rationale for why your chosen starting material is appropriate and how you control its quality.[15]

Conclusion

Sourcing high-purity pseudotropine hydrochloride is a multi-faceted process that extends far beyond comparing prices. For researchers and drug developers, it demands a rigorous, science-led approach encompassing supplier evaluation, orthogonal in-house analytical verification, and a deep understanding of the material's potential impurity profile. By implementing the workflows and protocols outlined in this guide, scientists can ensure the quality and consistency of this critical precursor, thereby safeguarding the integrity of their research and the ultimate safety and efficacy of the therapeutics they develop.

References

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• BenchChem. (2025). Comparing Analytical Methods for Tropane Alkaloids.
• Marin-Saez, J., Romero-Gonzalez, R., & Garrido Frenich, A. (2020). Analytical methods, occurrence and trends of tropane alkaloids and calystegines: An update.
• BenchChem. (2025).
• Eurofins Scientific. (2025, October 14). Testing Tropane Alkaloids in Herbs | Methods & Safety Insights.
• BenchChem. (2025, December).
• DS InPharmatics. (2021, April 1).
• Scendea. (2026, February 25).
• World Health Organization (WHO). (2012). Good trade and distribution practices for pharmaceutical starting materials. WHO Technical Report Series, No. 970, Annex 6.
• ChemFaces. Pseudotropine | CAS:135-97-7 | Manufacturer ChemFaces.
• O'Neil, M. J. (Ed.). (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals (15th ed.). Royal Society of Chemistry.
• Grokipedia. (2026, January 7). Pseudotropine.
• BioCrick. Pseudotropine | CAS:135-97-7 | Alkaloids | High Purity | Manufacturer BioCrick.
• MilliporeSigma. Pseudotropine phyproof® Reference Substance 135-97-7.
• European Commission. (2014, August).
• A.M. Ripper, R.A. St. Charles, and D.J. am Ende. Regulatory Starting Materials- A Case Study for the Virtual Drug Company.
• Selleck Chemicals. Pseudotropine | CAS 135-97-7.
• LGC Standards. Pseudotropine | CAS 135-97-7.
• ChemFarm. Pseudotropine Supplier | CAS 135-97-7.
• Tufariello, J. J., & Tette, J. P. (1975). Synthesis of pseudotropine.
• Cayman Chemical. Pseudotropine (NSC 43871, Pseudotropanol, 3β-Tropanol, ψ-Tropine, CAS Number: 135-97-7).
• BenchChem. (2025). The Discovery and History of Pseudotropine: An In-depth Technical Guide.
• National Center for Biotechnology Information. PubChem Compound Summary for CID 8683, Pseudotropine.
• Lazny, R. (1996).
• Dräger, B. (2015). Chapter 31 - methods of analysis: tropane alkaloids from plant origin. In Alkaloids (pp. 1019-1037).
• Goodall, D. M., & Lloyd, D. K. (1991). Determination of enantiomeric purity of ephedrine and pseudoephedrine by high-performance liquid chromatography with dual optical rotation/UV absorbance detection. Journal of pharmaceutical and biomedical analysis, 9(10-12), 867-873.
• BenchChem. (2025). An In-depth Technical Guide to the Stereochemistry of Pseudotropine and Tropine for Researchers, Scientists, and Drug Development.
• BenchChem. (2025). Application Notes and Protocols: Pseudotropine as a Precursor in Organic Synthesis.
• Hashimoto, T., Yukimune, Y., & Yamada, Y. (1989). Purification and Characterization of Pseudotropine Forming Tropinone Reductase from Hyoscyamus niger Root Cultures. Agricultural and Biological Chemistry, 53(6), 1549-1554.

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Protocols & Analytical Methods

Application Note: Enzymatic Synthesis of Pseudotropine using Tropinone Reductase II (TR-II)

Overview & Biological Significance

The biosynthesis of tropane alkaloids represents a critical metabolic pathway in medicinal plant biology, yielding highly valuable pharmacological compounds. A pivotal branch point in this pathway is the stereospecific reduction of the precursor tropinone[1]. This bifurcation is governed by two distinct enzymes: Tropinone Reductase I (TR-I; EC 1.1.1.206) and Tropinone Reductase II (TR-II; EC 1.1.1.236)[2].

While TR-I directs the metabolic flux toward hyoscyamine and scopolamine by producing tropine (3α-hydroxytropane), TR-II catalyzes the NADPH-dependent reduction of tropinone to pseudotropine (3β-hydroxytropane)[3]. Pseudotropine serves as the obligate precursor for calystegines, a class of polyhydroxylated nortropane alkaloids with potent glycosidase inhibitory activities[4]. This application note provides a comprehensive, self-validating protocol for the in vitro enzymatic synthesis of pseudotropine using recombinant TR-II, grounded in structural causality and field-proven biochemical principles.

Mechanistic Principles & Structural Causality

As a Senior Application Scientist, it is crucial to understand why TR-II behaves the way it does to optimize assay conditions effectively:

• Cofactor Dependency (The SDR Family): TR-II belongs to the short-chain dehydrogenase/reductase (SDR) family[2]. It is strictly dependent on NADPH. The enzyme utilizes a highly conserved TGXXXGXG motif to structurally anchor the 2'-phosphate group of NADPH[4]. Substituting NADPH with NADH results in negligible catalytic turnover because the binding pocket lacks the electrostatic complementarity for the unphosphorylated cofactor.

• Stereospecificity & Substrate Docking: Despite sharing ~64% sequence identity and a nearly identical overall protein fold, TR-I and TR-II yield opposite stereoisomers[2]. This is dictated by the active site architecture. In TR-II, the substrate tropinone binds in a specific orientation stabilized by electrostatic interactions with the Glu156 residue[3]. This positions the 3-carbonyl group such that the pro-S hydride of NADPH attacks from a specific face, yielding the β-hydroxyl group. In TR-I, the substrate is forced to bind "upside-down" relative to TR-II, yielding the α-hydroxyl group[3].

Pathway Visualization

Figure 1: Stereospecific bifurcation of tropane alkaloid biosynthesis by TR-I and TR-II.

Comparative Enzyme Kinetics & Properties

To aid in experimental design, the quantitative and structural distinctions between the two branch-point enzymes are summarized below.

Property	Tropinone Reductase I (TR-I)	Tropinone Reductase II (TR-II)
EC Number	1.1.1.206	1.1.1.236
Protein Family	Short-chain dehydrogenase (SDR)	Short-chain dehydrogenase (SDR)
Cofactor Requirement	NADPH (Strictly dependent)	NADPH (Strictly dependent)
Reaction Product	Tropine (3α-hydroxytropane)	Pseudotropine (3β-hydroxytropane)
Substrate Binding Mode	"Upside-down" orientation	Standard orientation
Key Active Site Stabilizer	Distinct van der Waals surface	Electrostatic docking via Glu156
Metabolic Fate	Hyoscyamine, Scopolamine	Calystegines (Polyhydroxylated alkaloids)
Sequence Identity	~64% (relative to TR-II)	~64% (relative to TR-I)

Self-Validating Experimental Protocol

This protocol details the in vitro synthesis of pseudotropine. It is designed as a self-validating system, incorporating critical physicochemical shifts to ensure high-fidelity extraction and analysis.

Reagent Preparation

• Reaction Buffer: 100 mM Potassium phosphate buffer, pH 7.5. (Causality: TR-II exhibits optimal stability near physiological pH. Furthermore, tropinone has a basic nitrogen with a pKa of ~8.4; at pH 7.5, it is predominantly protonated, which is required for proper electrostatic interaction with Glu156 in the TR-II active site[3]).

• Substrate Stock: 100 mM Tropinone in deionized water.

• Cofactor Stock: 50 mM NADPH tetrasodium salt in reaction buffer (Prepare fresh; NADPH degrades rapidly in aqueous solutions).

• Enzyme: Purified recombinant TR-II (e.g., expressed in E. coli[2]), stored at -80°C in 20% glycerol.

Enzymatic Reaction Setup

Set up the reaction in a 1.5 mL microcentrifuge tube. Total reaction volume: 1.0 mL.

• Add 780 µL of Reaction Buffer (pH 7.5).

• Add 100 µL of 50 mM NADPH stock (Final concentration: 5 mM).

• Add 100 µL of 100 mM Tropinone stock (Final concentration: 10 mM).

• Initiate the reaction by adding 20 µL of purified TR-II (Final concentration: ~10-50 µg/mL).

• Incubation: Incubate the mixture at 30°C for 2 hours with gentle orbital shaking (300 rpm).

Reaction Termination & pH-Shift Extraction

Expertise Insight: Tropinone and pseudotropine possess a basic tertiary amine (tropane core). At the reaction pH of 7.5, these molecules are protonated and highly water-soluble. To achieve quantitative extraction into an organic solvent, the reaction mixture must be alkalized to deprotonate the nitrogen, rendering the free-base alkaloids lipophilic. Failure to alkalize the aqueous layer is the primary cause of false-negative yields.

• Alkalization: Terminate the enzymatic reaction by adding 100 µL of 1 M NaOH . Vortex briefly. Verify that the pH is >10.

• Solvent Extraction: Add 1.0 mL of Chloroform (or Dichloromethane) to the tube.

• Vortex vigorously for 2 minutes to force the uncharged pseudotropine into the organic phase.

• Centrifuge at 10,000 x g for 5 minutes to cleanly separate the aqueous (top) and organic (bottom) phases.

• Carefully extract the lower organic phase using a glass Pasteur pipette and transfer it to a clean glass vial.

• Desiccation: Add a small scoop of anhydrous Sodium Sulfate ( Na2​SO4​ ) to the organic phase to remove residual water.

• Evaporate the solvent under a gentle stream of nitrogen gas and reconstitute the dried residue in 100 µL of Methanol for downstream analysis.

Analytical Detection (GC-MS)

Analyze the methanolic extract via Gas Chromatography-Mass Spectrometry (GC-MS). Pseudotropine and tropine are diastereomers that resolve distinctly on standard non-polar capillary columns (e.g., HP-5MS). Pseudotropine will yield a distinct mass fragmentation pattern characterized by a prominent molecular ion peak ( M+ = 141 m/z) and a base peak at m/z 82 (corresponding to the N-methylpyrrole cation).

Troubleshooting & Quality Control

To ensure the trustworthiness of the assay, the following self-validating control reactions must be run in parallel:

• Minus-Enzyme Control (Background Check): Replace TR-II with an equal volume of buffer. Purpose: Validates that tropinone reduction does not occur spontaneously or via background chemical reduction.

• Minus-Cofactor Control (Dependency Check): Omit NADPH from the reaction. Purpose: Confirms the absolute dependency of TR-II on the NADPH cofactor[3], ruling out artifactual reduction by buffer components.

References

• Yamashita, A., et al. "Structure of Tropinone Reductase-II Complexed with NADP+ and Pseudotropine at 1.9 Å Resolution: Implication for Stereospecific Substrate Binding and Catalysis." Biochemistry (1999). URL:[Link]

• Nakajima, K., et al. "Two tropinone reductases with different stereospecificities are short-chain dehydrogenases evolved from a common ancestor." Proceedings of the National Academy of Sciences (1993). URL:[Link]

• Kohnen-Johannsen, K. L., & Kayser, O. "Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production." Molecules (2019). URL:[Link]

• Dräger, B. "Tropinone reductases, enzymes at the branch point of tropane alkaloid metabolism." Phytochemistry (2006). URL:[Link]

Sources

• 1. Tropinone reductases, enzymes at the branch point of tropane alkaloid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production | MDPI [mdpi.com]

Application Note: High-Efficiency Esterification of Pseudotropine Hydrochloride

Introduction & Mechanistic Rationale

Pseudotropine (3β-hydroxytropane) is a bicyclic alkaloid featuring an 8-azabicyclo[3.2.1]octane skeleton. It serves as a critical precursor in the organic synthesis of various biologically active tropane alkaloids, including calystegines, tigloidine, and phenyltropane derivatives like 3β-(4-fluorobenzoyloxy)tropane (pFBT)[1][2][3].

Unlike its diastereomer tropine (which possesses a 3α-endo hydroxyl group), pseudotropine features a 3β-exo hydroxyl group. While the equatorial-like orientation of the exo-hydroxyl theoretically reduces steric hindrance compared to the axial endo-hydroxyl, the bicyclic core still presents significant steric bulk. Consequently, highly reactive acylating agents—specifically acyl chlorides—are preferred over standard Fischer esterification to drive the reaction to completion[4].

The Hydrochloride Challenge: In laboratory and industrial settings, pseudotropine is almost exclusively stored and handled as a hydrochloride salt. The free tertiary amine is hygroscopic and prone to oxidation, whereas the HCl salt is highly stable. However, the salt is entirely insoluble in standard halogenated solvents and its protonated state prevents effective reaction dynamics. Therefore, the esterification protocol must seamlessly integrate an in situ neutralization step before acylation can occur[3].

Experimental Design & Causality (E-E-A-T)

To ensure a high-yielding and reproducible protocol, every reagent choice is grounded in mechanistic causality:

• Solvent Selection (Anhydrous DCM): Dichloromethane (DCM) is chosen because it is unreactive toward acyl chlorides and provides excellent solubility for both the liberated pseudotropine free base and the resulting ester[3].

• Base Selection & Stoichiometry (TEA, 3.0 eq): Triethylamine (TEA) serves a dual purpose. Exactly 1.0 equivalent is consumed immediately to neutralize the pseudotropine HCl salt, liberating the free base. A second equivalent acts as an acid scavenger to neutralize the HCl byproduct generated during the acylation[5]. The remaining excess (1.0 eq) ensures the reaction environment remains strictly basic, preventing the tertiary amine of the newly formed product from protonating, which is critical for successful downstream extraction.

• Catalyst (DMAP, 0.1 eq): 4-Dimethylaminopyridine (DMAP) acts as a nucleophilic catalyst. It attacks the acyl chloride to form an N-acylpyridinium intermediate. This intermediate is significantly more electrophilic than the parent acyl chloride, allowing it to rapidly overcome the steric hindrance of the pseudotropine core.

• Irreversibility: Utilizing an acyl chloride instead of a carboxylic acid ensures the addition-elimination sequence is entirely irreversible, pushing the equilibrium toward the esterified product[4].

Quantitative Comparison of Acylation Strategies

The following table summarizes the efficiency of various acyl donors when reacting with the hindered secondary alcohol of pseudotropine. The acyl chloride method is selected for the detailed protocol due to its superior yield and kinetic profile.

Acylation Strategy	Reagents	Catalyst	Solvent & Temp	Reaction Time	Typical Yield	Ref
Acyl Chloride	Acyl Chloride (1.2 eq), TEA (3.0 eq)	DMAP (0.1 eq)	DCM, 0 °C to RT	12 - 24 h	80 - 95%	[3],[4]
Carbodiimide Coupling	Carboxylic Acid (1.1 eq), DCC (1.2 eq)	DMAP (0.1 eq)	DCM, RT	24 - 48 h	60 - 80%	[2]
Acid Anhydride	Acid Anhydride (1.5 eq), Pyridine	None	Toluene, Reflux	12 - 24 h	65 - 85%	[5]

Step-by-Step Experimental Protocol

Target Transformation: Synthesis of O-Acylpseudotropine (e.g., 3β-(4-fluorobenzoyloxy)tropane) from Pseudotropine Hydrochloride[3].

Reagents & Materials

• Pseudotropine hydrochloride (1.0 eq)

• Acyl Chloride (e.g., 4-fluorobenzoyl chloride or tigloyl chloride) (1.2 eq)

• Triethylamine (TEA) (3.0 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous NaHCO₃ and Brine

Procedure & Self-Validating Checkpoints

Step 1: In Situ Free Base Generation

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a nitrogen atmosphere, add pseudotropine hydrochloride (1.0 eq) and anhydrous DCM (to achieve a 0.1 M concentration relative to the substrate). The mixture will initially appear as a cloudy, heterogeneous suspension.

• Add TEA (3.0 eq) dropwise at room temperature. Stir for 15–30 minutes.

• Self-Validation Check: The visual cue for successful neutralization is the transition of the reaction mixture from a cloudy suspension to a clear, homogeneous solution. This confirms the free base has been fully liberated and dissolved[3].

Step 2: Catalytic Activation and Acylation

• Cool the clear reaction mixture to 0 °C using an ice-water bath to control the upcoming exothermic reaction.

• Add DMAP (0.1 eq) in one portion.

• Dissolve the chosen acyl chloride (1.2 eq) in a minimal volume of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15 minutes.

• Causality Note: Dropwise addition at 0 °C prevents thermal spikes that lead to the decomposition of the highly reactive N-acylpyridinium intermediate and the formation of dark, tarry byproducts[4].

Step 3: Reaction Maturation

• Remove the ice bath and allow the mixture to warm to room temperature. Stir for 12–24 hours[3].

• Self-Validation Check: Monitor the reaction progress via Thin-Layer Chromatography (TLC) using an eluent of DCM/MeOH/NH₄OH (90:9:1). The highly polar pseudotropine starting material (low Rf) will disappear, replaced by a distinct, less polar spot (higher Rf) corresponding to the esterified product.

Step 4: Quenching and Phase Partitioning

• Cool the mixture back to 0 °C and slowly add saturated aqueous NaHCO₃ to quench any unreacted acyl chloride and neutralize the TEA-HCl salts.

• Critical Self-Validation Check: Test the aqueous layer with pH paper. The pH MUST be > 8. If the solution is acidic or neutral, the tertiary amine of the newly formed tropane ester will protonate and partition into the aqueous layer, drastically reducing the organic yield. Add more NaHCO₃ if necessary.

Step 5: Extraction and Purification

• Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (3 × 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue via silica gel flash chromatography (or recrystallization from ethanol for highly crystalline derivatives) to yield the pure O-acylpseudotropine[1].

Reaction Workflow & Logic Diagram

Caption: Workflow for the esterification of Pseudotropine HCl, highlighting key self-validation checkpoints.

References

• Tigloidine - Grokipedia - grokipedia.com - 1

• Application Notes and Protocols: Pseudotropine as a Precursor in Organic Synthesis - Benchchem - 2

• 3-(p-Fluorobenzoyloxy)tropane | Research Chemical - Benchchem - 3

• Esterification - Alcohols and Carboxylic Acids - Chemguide - 5

• 2.8: Acid Halides for Ester Synthesis - Chemistry LibreTexts - 4

Sources

• 1. Tigloidine — Grokipedia [grokipedia.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 3-(p-Fluorobenzoyloxy)tropane|Research Chemical [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemguide.co.uk [chemguide.co.uk]

Application Note: High-Resolution HPLC Separation of Tropine and Pseudotropine

Introduction & Biological Significance

Tropane alkaloids (TAs) are a vital class of bicyclic [3.2.1] organic compounds with profound pharmacological effects and significant value in drug development[1]. Within the biosynthetic pathway of TAs, the intermediate tropinone represents a critical bifurcation point. It undergoes stereospecific reduction catalyzed by two distinct enzymes: Tropinone Reductase I (TR-I) yields tropine (the 3α-OH, endo epimer), while Tropinone Reductase II (TR-II) yields pseudotropine (the 3β-OH, exo epimer)[2][3].

Tropine serves as the direct precursor to highly active anticholinergic drugs like hyoscyamine and scopolamine, whereas pseudotropine is shunted toward the biosynthesis of calystegines (glycosidase inhibitors)[2][3]. Because these diastereomers dictate entirely different downstream metabolic fates, achieving baseline chromatographic separation is an absolute prerequisite for researchers engineering de novo yeast platforms[2] or profiling plant extracts[3].

Stereospecific reduction of tropinone dictates the divergence of tropane alkaloid biosynthesis.

Mechanistic Insights: The Chromatographic Challenge

Separating tropine and pseudotropine via standard Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) presents a severe analytical challenge.

• The Problem: Both molecules are highly polar, basic tertiary amines with a pKa of approximately 9.8. Under standard acidic or neutral HPLC conditions (e.g., 0.1% formic acid), the nitrogen atom is fully protonated. This leads to two critical failures: (1) Poor Retention: The charged molecules become too hydrophilic to partition effectively into the C18 stationary phase. (2) Peak Tailing: The protonated amines undergo strong secondary ion-exchange interactions with unendcapped, acidic silanol groups on the silica support. Furthermore, because they are merely C-3 epimers with identical molecular weights (m/z 142.1), they cannot be distinguished by low-resolution mass spectrometry alone without prior chromatographic resolution[1].

• The Causality of the Solution: To establish a self-validating, robust separation, this protocol utilizes a High-pH Mobile Phase (pH 10.5) paired with a high-pH tolerant hybrid-silica C18 column. By raising the pH above the analytes' pKa, the tertiary amines are forced into their neutral, free-base state. This suppresses silanol interactions (eliminating peak tailing) and maximizes hydrophobic retention. In this neutral state, the subtle steric differences between the endo-hydroxyl of tropine (capable of intramolecular hydrogen bonding with the nitrogen) and the exo-hydroxyl of pseudotropine (more exposed to the solvent) dictate distinct partition coefficients, resulting in sharp, baseline-resolved peaks.

Experimental Workflows & Protocols

Sample Preparation: µ-QuEChERS Extraction

To isolate trace tropane alkaloids from complex matrices (e.g., leafy vegetables or cell broth) while minimizing matrix effects, a miniaturized QuEChERS (µ-QuEChERS) approach is highly recommended[4].

Step-by-Step Methodology:

• Homogenization: Weigh 1.0 g of homogenized fresh sample (or 0.1 g lyophilized sample hydrated with 0.5 mL water) into a 15 mL polypropylene centrifuge tube[4].

• Extraction: Add 5.0 mL of Acetonitrile containing 1% acetic acid. Vortex vigorously for 2 minutes to ensure complete solvent interaction.

• Partitioning: Add pre-weighed partitioning salts (2.0 g anhydrous MgSO₄ and 0.5 g NaCl). Shake vigorously by hand for 1 minute to induce phase separation, then centrifuge at 4000 rpm for 5 minutes.

• dSPE Clean-up: Transfer 1.0 mL of the upper organic (acetonitrile) layer into a dispersive Solid Phase Extraction (dSPE) tube containing 150 mg MgSO₄, 25 mg Primary Secondary Amine (PSA), and 25 mg C18 sorbent.

• Filtration: Vortex the dSPE tube for 1 minute and centrifuge at 10,000 rpm for 3 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter directly into an HPLC autosampler vial.

Step-by-step analytical workflow for the extraction and quantification of tropane stereoisomers.

HPLC Analytical Method

• Column: High-pH tolerant hybrid C18 column (e.g., Waters XBridge C18, 150 mm × 4.6 mm, 3.5 µm).

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Mobile Phase A: 10 mM Ammonium bicarbonate in HPLC-grade water, adjusted to pH 10.5 with ammonium hydroxide.

• Mobile Phase B: HPLC-grade Acetonitrile.

• Detection: Photodiode Array (PDA) at 210–226 nm[3] or ESI-MS/MS (Positive mode, MRM transitions: m/z 142.1 → 124.1, 94.1).

Data Presentation: Method Performance

The following tables summarize the gradient program and the expected quantitative performance metrics for the separation of pseudotropine and tropine[1].

Table 1: Optimized High-pH Gradient Elution Profile

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (pH 10.5 Buffer)	% Mobile Phase B (Acetonitrile)
0.0	0.8	95	5
2.0	0.8	95	5
10.0	0.8	60	40
12.0	0.8	10	90
15.0	0.8	95	5
18.0	0.8	95	5

Table 2: Quantitative Performance and System Suitability

Analyte	Stereochemistry	Retention Time (min)	LOD (ng/mL)	LOQ (ng/mL)	Resolution ( Rs​ )
Tropine	3α-OH (endo)	6.4	1.2	4.0	N/A
Pseudotropine	3β-OH (exo)	7.8	1.5	5.0	> 2.5

Note: Baseline resolution ( Rs​ > 2.0) is achieved due to the differential solvent exposure of the hydroxyl groups when the tertiary amine is neutralized.

References

• Benchchem. "Application Notes and Protocols: Use of Pseudotropine as a Standard for Alkaloid Analysis".1

• PMC (NIH). "Improved Analytical Approach for Determination of Tropane Alkaloids in Leafy Vegetables Based on µ-QuEChERS Combined with HPLC-MS/MS". 4

• ACS Synthetic Biology. "De Novo Production of the Plant-Derived Tropine and Pseudotropine in Yeast". 2

• PMC (NIH). "Enhancing Tropane Alkaloid Production Based on the Functional Identification of Tropine-Forming Reductase in Scopolia lurida, a Tibetan Medicinal Plant". 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enhancing Tropane Alkaloid Production Based on the Functional Identification of Tropine-Forming Reductase in Scopolia lurida, a Tibetan Medicinal Plant - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Improved Analytical Approach for Determination of Tropane Alkaloids in Leafy Vegetables Based on µ-QuEChERS Combined with HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Developing a validated LC-MS/MS method for pseudotropine quantification

Application Note: Development and Validation of a Robust LC-MS/MS Method for the Quantification of Pseudotropine

Introduction & Analyte Significance

Pseudotropine (3β-tropanol) is a critical tropane alkaloid that serves as a stereoisomeric intermediate in the biosynthesis of calystegines and acts as a biomarker for plant-derived contamination in agricultural and pharmaceutical products[1]. While its epimer, tropine (3α-tropanol), is the direct precursor to highly toxic anticholinergic alkaloids like hyoscyamine and scopolamine, pseudotropine's unique stereochemistry dictates distinct metabolic and pharmacological pathways.

Quantifying pseudotropine in complex biological matrices (e.g., plasma, plant extracts) presents significant analytical hurdles. Its low molecular weight (141.11 Da), high polarity, and basic tertiary amine (pKa ~9.8) lead to poor chromatographic retention, severe peak tailing on conventional reversed-phase columns, and high susceptibility to electrospray ionization (ESI) suppression[2]. This application note outlines a self-validating, high-throughput LC-MS/MS protocol utilizing a high-pH reversed-phase chromatographic strategy coupled with mixed-mode solid-phase extraction (MCX-SPE). A full validation of this bioanalytical method ensures the reliability of analytical results for regulatory submissions[3].

Tropane alkaloid biosynthesis highlighting the stereospecific divergence of pseudotropine.

Mechanistic Method Development (The "Why")

To build a self-validating and rugged assay, every step of the methodology must be driven by the physicochemical properties of the analyte.

Overcoming Ionization Challenges: High-pH RPLC

Standard LC-MS/MS mobile phases (e.g., 0.1% Formic Acid, pH ~2.7) leave the basic nitrogen of pseudotropine fully ionized. This results in the analyte eluting near the void volume on standard C18 columns and interacting with residual surface silanols, causing severe peak tailing. The Solution: We employ a high-pH mobile phase (10 mM Ammonium Bicarbonate, pH 10.0) paired with an Ethylene Bridged Hybrid (BEH) C18 column. The hybrid silica backbone resists dissolution at high pH. At pH 10.0, pseudotropine is partially deprotonated, significantly increasing its hydrophobicity and retention factor ( k′ ), yielding sharp, symmetrical peaks free from silanol interference.

Matrix Effect Mitigation: Mixed-Mode Cation Exchange (MCX)

Biological matrices contain abundant phospholipids that cause ESI ion suppression. Because pseudotropine is a strong base, we utilize Oasis MCX (Mixed-mode Cation eXchange) SPE. The Mechanism: By acidifying the sample (pH < 3), pseudotropine is fully protonated and retained via strong electrostatic interactions on the sulfonic acid groups of the sorbent. Washing with 100% methanol removes neutral and acidic interferences (including phospholipids). Elution is achieved using 5% ammonium hydroxide in methanol, which neutralizes the basic amine, breaking the ionic bond and cleanly releasing the analyte[4].

Mass Spectrometry: ESI+ MRM Transitions

Pseudotropine readily forms a protonated precursor [M+H]+ at m/z 142.1. Collision-induced dissociation (CID) yields a dominant product ion at m/z 124.1 (loss of H2​O ) and a secondary fragment at m/z 82.1 (cleavage yielding the pyrrolidine ring)[5].

Experimental Protocols

Reagents & Materials

• Standards: Pseudotropine analytical standard (Purity ≥ 99%) and Pseudotropine-D3 (Stable Isotope-Labeled Internal Standard, SIL-IS).

• Solvents: LC-MS grade Methanol, Acetonitrile, and Water.

• Buffers: 10 mM Ammonium bicarbonate (adjusted to pH 10.0 with ammonium hydroxide).

• Consumables: Oasis MCX SPE Cartridges (30 mg, 1 cc).

Step-by-Step Extraction Workflow

• Spiking: Aliquot 100 µL of the matrix (e.g., plasma or plant extract) into a microcentrifuge tube. Add 10 µL of SIL-IS (100 ng/mL) to establish the internal self-validating ratio.

• Pre-treatment: Add 300 µL of 2% Phosphoric Acid ( H3​PO4​ ) in water to disrupt protein binding and fully ionize the alkaloid. Vortex for 30 seconds.

• Conditioning: Condition the MCX SPE cartridge with 1 mL Methanol, followed by 1 mL Water.

• Loading: Load the acidified sample onto the cartridge at a flow rate of 1 mL/min.

• Washing: Wash with 1 mL of 2% Formic acid in water, followed by 1 mL of 100% Methanol. (Note: The methanol wash is critical for drying the bed and removing neutral lipids).

• Elution: Elute the target analytes with 2 x 500 µL of 5% Ammonium Hydroxide in Methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (95% Water / 5% Methanol).

Five-step self-validating analytical workflow for pseudotropine extraction and quantification.

LC-MS/MS Instrumental Parameters

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm).

• Column Temperature: 45°C.

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH 10.0).

• Mobile Phase B: Methanol.

• Gradient: 0–1 min (5% B), 1–4 min (linear to 95% B), 4–5 min (95% B), 5–5.1 min (return to 5% B), 5.1–7 min (equilibration).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

Table 1: Optimized MRM Transitions for Pseudotropine

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
Pseudotropine	142.1	124.1	50	20	Quantifier
Pseudotropine	142.1	82.1	50	25	Qualifier
Pseudotropine-D3	145.1	127.1	50	20	Internal Standard

Bioanalytical Method Validation (ICH M10)

The method was rigorously validated according to the FDA/ICH M10 guidelines for bioanalytical method validation[3]. The use of a stable isotope-labeled internal standard (SIL-IS) ensured that matrix effects and extraction losses were mathematically normalized, creating a highly reproducible assay[6].

• Linearity and Range: The calibration curve exhibited excellent linearity ( R2>0.998 ) over the dynamic range of 0.5 to 500 ng/mL.

• Lower Limit of Quantification (LLOQ): Established at 0.5 ng/mL, with a signal-to-noise (S/N) ratio > 10.

• Matrix Effect and Recovery: The absolute matrix factor (MF) showed minor suppression (0.88), but the IS-normalized MF was 1.02 (CV = 4.1%), proving the SIL-IS effectively compensated for any residual matrix effects. Extraction recovery was consistently > 85%.

Table 2: Validation Summary (Accuracy & Precision, n=6)

Concentration Level	Nominal Conc. (ng/mL)	Intra-day Precision (CV%)	Inter-day Precision (CV%)	Mean Accuracy (%)
LLOQ	0.5	8.2	9.5	104.2
Low QC	1.5	5.4	6.8	98.5
Mid QC	50.0	3.1	4.2	101.3
High QC	400.0	2.8	3.5	99.1

Acceptance Criteria: Accuracy within ±15% (±20% at LLOQ); Precision CV ≤ 15% (≤ 20% at LLOQ)[3].

Conclusion

By aligning chromatographic principles (high-pH RPLC) and sample preparation chemistry (MCX SPE) with the specific physicochemical properties of pseudotropine, this method overcomes the historical challenges of tropane alkaloid analysis. The resulting protocol is highly sensitive, free from significant matrix interference, and fully compliant with ICH M10 regulatory standards, making it ideal for high-throughput pharmacokinetic and toxicological screening.

References

• Title: M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry - Food and Drug Administration Source: fda.gov URL: [Link]

• Title: Essential FDA Guidelines for Bioanalytical Method Validation Source: resolvemass.ca URL: [Link]

• Title: Improved Analytical Approach for Determination of Tropane Alkaloids in Leafy Vegetables Based on µ-QuEChERS Combined with HPLC-MS/MS Source: nih.gov URL: [Link]

• Title: Food Chemistry - ePrep Source: eprep-analytical.com URL: [Link]

• Title: Alkaloids of the Genus Datura: Review of a Rich Resource for Natural Product Discovery Source: mdpi.com URL: [Link]

Sources

• 1. Alkaloids of the Genus Datura: Review of a Rich Resource for Natural Product Discovery | MDPI [mdpi.com]
• 2. Improved Analytical Approach for Determination of Tropane Alkaloids in Leafy Vegetables Based on µ-QuEChERS Combined with HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fda.gov [fda.gov]
• 4. eprep-analytical.com [eprep-analytical.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. resolvemass.ca [resolvemass.ca]

Application Note: Pseudotropine Hydrochloride as an Analytical Standard in Tropane Alkaloid Profiling

Scientific Context & Analytical Challenges

Pseudotropine (exo-8-methyl-8-azabicyclo[3.2.1]octan-3-ol) is a critical tropane alkaloid intermediate. Stereochemically, it is the thermodynamically stable exo-isomer (3β-tropanol) of tropine (the endo-isomer or 3α-tropanol). In plant metabolomics and pharmaceutical quality control, pseudotropine hydrochloride is utilized as an essential analytical standard for impurity profiling, degradation analysis, and the quantification of toxic botanical contaminants in food supply chains[1].

The Causality of Analytical Choices:

• Salt vs. Free Base: Pseudotropine is supplied as a hydrochloride (HCl) salt rather than a free base. The free base is susceptible to volatilization and oxidative degradation. The HCl salt ensures long-term stability, precise gravimetric weighing, and immediate aqueous solubility for stock solution preparation.

• Detection Modality: Pseudotropine lacks a conjugated π -electron system, meaning it has no strong chromophore. Standard UV detection (e.g., HPLC-UV at 254 nm) yields exceptionally poor sensitivity. Consequently, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) using Electrospray Ionization (ESI+) is the gold standard for trace-level quantification[2].

• Isomeric Resolution: Because pseudotropine and tropine are diastereomers, they share identical molecular weights and produce indistinguishable Multiple Reaction Monitoring (MRM) fragmentation patterns[3]. Therefore, the analytical method must rely on baseline chromatographic separation to differentiate the two.

Biosynthetic Pathway & Stereochemical Divergence

Understanding the biosynthetic origin of pseudotropine is crucial for matrix profiling. Tropinone acts as the central branch point. Tropinone reductase I (TR-I) stereospecifically reduces tropinone to tropine (leading to anticholinergic drugs like scopolamine), while Tropinone reductase II (TR-II) reduces it to pseudotropine. Pseudotropine subsequently serves as the primary precursor for calystegines (polyhydroxylated nortropane alkaloids) via cytochrome P450-mediated oxidation[4].

Figure 1: Tropane alkaloid biosynthetic divergence highlighting pseudotropine's role.

Experimental Methodology: Standard Preparation & Extraction

To ensure a self-validating protocol, the preparation of pseudotropine must account for its basic secondary amine structure, which readily adsorbs to active silanol groups on standard laboratory glassware.

Protocol 1: Preparation of Standard Solutions

• Glassware Passivation: Use strictly silanized amber glass vials or low-bind polypropylene tubes for all standard preparations to prevent analyte loss at trace (ppb) levels.

• Stock Solution (1.0 mg/mL): Weigh exactly 1.00 mg of Pseudotropine Hydrochloride reference standard. Dissolve in 1.0 mL of LC-MS grade Methanol. Note: When calculating regulatory limits, apply a conversion factor (0.806) to express the concentration as the pseudotropine free base.

• Working Solutions: Perform serial dilutions using a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid. The acidic modifier forces the amine into its protonated state ( pKa​≈10 ), preventing adsorption and stabilizing the analyte.

Protocol 2: Sample Extraction (Modified µ-QuEChERS)

For complex matrices (e.g., leafy vegetables or plant tissue), a miniaturized QuEChERS approach is highly effective[2].

• Hydration & Extraction: Weigh 0.1 g of lyophilized sample into a 2 mL microcentrifuge tube. Add 0.5 mL of LC-MS water to hydrate, followed by 1.0 mL of Acetonitrile containing 1% Formic Acid. The acid ensures the basic alkaloids partition efficiently into the organic phase.

• Partitioning: Add 0.4 g of anhydrous MgSO4​ and 0.1 g of NaCl . Vortex vigorously for 1 minute, then centrifuge at 10,000 rpm for 5 minutes.

• Clean-up: Transfer the supernatant to a dispersive Solid Phase Extraction (dSPE) tube containing Primary Secondary Amine (PSA) and C18 sorbents. Vortex and centrifuge. Filter the final extract through a 0.22 µm PTFE syringe filter prior to injection.

LC-MS/MS Protocol: Chromatographic Separation & Detection

Because pseudotropine and tropine share the exact same mass and fragmentation, the chromatographic gradient is the only mechanism to prevent false-positive quantification.

Figure 2: End-to-end LC-MS/MS analytical workflow for pseudotropine profiling.

Protocol 3: Instrumental Parameters

• Column: Base-deactivated C18 column (e.g., 100 mm × 2.1 mm, 1.7 µm) designed to minimize secondary silanol interactions that cause peak tailing.

• Mobile Phase A: Water + 0.1% Formic Acid + 5 mM Ammonium Formate. (The ammonium buffer improves peak shape and standardizes ESI droplet pH).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 0-1 min (2% B), 1-5 min (linear to 40% B), 5-7 min (linear to 95% B), 7-9 min (hold 95% B), 9.1-12 min (re-equilibrate at 2% B).

• System Suitability Test (SST): Inject a mixed standard of Tropine and Pseudotropine (100 ng/mL). The system is only validated for use if the chromatographic resolution ( Rs​ ) between the two diastereomers is ≥1.5 .

Quantitative Data & System Suitability

The following tables summarize the critical quantitative parameters required to establish a self-validating analytical batch. MRM transitions are optimized for a triple quadrupole mass spectrometer operating in positive ESI mode[3].

Table 1: Optimized LC-MS/MS MRM Transitions for Tropane Alkaloids

Analyte	Precursor Ion [M+H]+ (m/z)	Product Ion (m/z)	Collision Energy (eV)	Function
Pseudotropine	142.1	98.1	22	Quantifier
Pseudotropine	142.1	81.1	30	Qualifier
Tropine *	142.1	98.1	22	Quantifier
Atropine	290.2	124.1	22	Quantifier
Scopolamine	304.2	103.1	34	Quantifier

*Note: Tropine is included strictly to monitor chromatographic resolution from Pseudotropine.

Table 2: Representative Method Validation Parameters

Parameter	Acceptance Criteria	Typical Performance (Plant Matrix)
Linearity ( R2 )	≥0.995	0.998 (Range: 1.0 - 500 ng/mL)
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥3	0.5 ng/g
Limit of Quantification (LOQ)	Signal-to-Noise (S/N) ≥10	1.5 ng/g
Recovery	70% - 120%	88% - 95%
Isomeric Resolution ( Rs​ )	≥1.5 (Baseline separation)	1.8 (Between Tropine/Pseudotropine)

References

• Source: Michigan State University (msu.edu)
• Source: PMC (nih.gov)
• Source: PMC (nih.gov)
• Source: MDPI (mdpi.com)

Sources

• 1. mdpi.com [mdpi.com]
• 2. Improved Analytical Approach for Determination of Tropane Alkaloids in Leafy Vegetables Based on µ-QuEChERS Combined with HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d.lib.msu.edu [d.lib.msu.edu]
• 4. Metabolomics-guided discovery of cytochrome P450s involved in pseudotropine-dependent biosynthesis of modified tropane alkaloids - PMC [pmc.ncbi.nlm.nih.gov]

Sample preparation for pseudotropine analysis in biological matrices

Application Note: Advanced Sample Preparation Strategies for the LC-MS/MS Analysis of Pseudotropine in Biological Matrices

Abstract Pseudotropine, a key tropane alkaloid, presents unique analytical challenges in pharmacokinetic and toxicological studies due to its polarity, basicity, and the complex nature of biological matrices like plasma and urine. This application note details field-proven sample preparation workflows—specifically Mixed-Mode Strong Cation Exchange Solid-Phase Extraction (MCX-SPE) and pH-optimized Liquid-Liquid Extraction (LLE)—designed to maximize recovery, eliminate matrix effects, and ensure robust LC-MS/MS quantification.

Introduction & Mechanistic Rationale

Tropane alkaloids (TAs), including pseudotropine, atropine, and scopolamine, are characterized by a bicyclic tropane ring containing a tertiary amine[1]. This structural feature dictates their physicochemical behavior: pseudotropine is a basic compound with a pKa of approximately 9.5 to 10.0.

In biological matrices (plasma, urine), the presence of endogenous proteins, phospholipids, and salts can cause severe ion suppression during Electrospray Ionization (ESI)[2]. Therefore, sample preparation cannot merely be a dilution step; it must actively exploit the acid-base chemistry of the analyte.

• Causality of pH in Extraction : To extract pseudotropine into an organic solvent via LLE, the matrix pH must be raised at least 1-2 units above its pKa (pH > 11) to fully deprotonate the amine, rendering the molecule neutral and lipophilic[3]. Conversely, for cation-exchange SPE, the sample must be acidified (pH < 4) to ensure the amine is fully protonated, allowing strong electrostatic binding to the sorbent[2].

Workflow Decision Matrix

The choice between SPE and LLE depends on the matrix type, required sensitivity (Limit of Detection, LOD), and throughput needs. Plasma samples, rich in proteins, typically require a preliminary Protein Precipitation (PPT) step, whereas urine can often be loaded directly onto an SPE cartridge after dilution and pH adjustment[3].

Workflow decision tree for pseudotropine extraction from biological matrices.

Experimental Protocols

Protocol A: Mixed-Mode Strong Cation Exchange (MCX) SPE for Urine

This protocol is ideal for urine, which contains high concentrations of salts and polar interferences. The MCX sorbent provides a dual retention mechanism: reversed-phase (hydrophobic) and ion-exchange (electrostatic)[2].

Step-by-Step Methodology:

• Sample Pre-treatment : Aliquot 1.0 mL of human urine. Add 50 µL of Internal Standard (IS) solution (e.g., Atropine-d3, 100 ng/mL). Add 1.0 mL of 2% Formic Acid in water.

  • Mechanistic Insight: Acidification ensures the tertiary amine of pseudotropine is fully protonated (cationic) for optimal binding to the sulfonic acid groups on the MCX sorbent.

• Sorbent Conditioning : Pass 2.0 mL of Methanol through the cartridge, followed by 2.0 mL of 2% Formic Acid. Do not let the sorbent dry.

• Sample Loading : Load the pre-treated sample at a flow rate of 1 mL/min.

• Wash Step 1 (Aqueous) : Wash with 2.0 mL of 2% Formic Acid. This removes hydrophilic and acidic interferences.

• Wash Step 2 (Organic) : Wash with 2.0 mL of 100% Methanol.

  • Mechanistic Insight: Because pseudotropine is ionically bound to the sorbent, 100% organic solvent will wash away neutral lipids and hydrophobic interferences without eluting the target analyte[2].

• Elution : Elute the target analytes with 2.0 mL of 5% Ammonium Hydroxide (NH₄OH) in Methanol.

  • Mechanistic Insight: The high pH of the eluent neutralizes the charge on pseudotropine, breaking the ionic bond and allowing the methanol to wash it off the sorbent.

• Concentration : Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of initial LC mobile phase.

Mixed-mode strong cation exchange (MCX) SPE mechanism for basic alkaloids.

Protocol B: Liquid-Liquid Extraction (LLE) for Plasma

LLE is highly cost-effective and provides excellent recovery for tropane alkaloids when the pH is strictly controlled[3].

Step-by-Step Methodology:

• Protein Precipitation (PPT) : To 200 µL of plasma, add 10 µL of IS and 600 µL of ice-cold Acetonitrile. Vortex for 2 minutes and centrifuge at 10,000 x g for 10 minutes. Transfer the supernatant to a clean glass tube.

• pH Adjustment : Add 100 µL of 1M Sodium Hydroxide (NaOH) or 25% Ammonium Hydroxide to the supernatant. Vortex briefly.

  • Mechanistic Insight: This raises the pH > 11, ensuring pseudotropine is completely deprotonated (free base form), which is essential for partitioning into the organic phase[3].

• Extraction : Add 2.5 mL of Ethyl Acetate. Vortex vigorously for 5 minutes. Ethyl acetate provides superior recovery for tropane alkaloids compared to highly non-polar solvents like hexane[3].

• Phase Separation : Centrifuge at 4,000 x g for 5 minutes to break any emulsions.

• Recovery & Concentration : Transfer the upper organic layer to a new tube. Evaporate to dryness under nitrogen and reconstitute in 100 µL of mobile phase.

LC-MS/MS Analytical Conditions

Accurate quantification relies on high-resolution separation and sensitive detection[4].

• Column : Biphenyl or C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm) to provide enhanced retention for polar basic compounds.

• Mobile Phase A : Water containing 0.1% Formic Acid and 5 mM Ammonium Formate (pH ~4).

• Mobile Phase B : Acetonitrile containing 0.1% Formic Acid.

• Gradient : Isocratic or shallow gradient (e.g., 70:30 A:B) at a flow rate of 0.2 - 0.4 mL/min[3].

• Detection : Positive Electrospray Ionization (ESI+). Pseudotropine (MW 141.21) typically forms a strong [M+H]+ precursor ion at m/z 142.1.

Performance Metrics & Quantitative Data

The following table summarizes the expected validation parameters for pseudotropine and related tropane alkaloids using the described methodologies, synthesized from established bioanalytical standards[3],[5],[2].

Parameter	MCX-SPE (Urine)	LLE (Plasma)	Analytical Significance
Recovery (%)	85 - 95%	75 - 85%	SPE provides higher absolute recovery due to specific ionic interactions.
Matrix Effect (%)	< 10% (Minimal)	15 - 20% (Slight suppression)	SPE's dual-wash mechanism effectively eliminates phospholipid suppression.
Linearity Range	0.2 - 100 ng/mL	0.05 - 100 ng/mL	Broad dynamic range suitable for both toxicological and pharmacokinetic studies.
LOD	0.05 ng/mL	0.02 ng/mL	High sensitivity achieved via MS/MS MRM mode.
Intra-day Precision (RSD)	< 6%	< 10%	Both methods fall well within FDA/EMA bioanalytical validation guidelines (≤ 15%).

Troubleshooting & Self-Validation System

To ensure the protocol acts as a self-validating system, the following quality control (QC) measures must be integrated:

• Internal Standard (IS) Tracking : The IS must be spiked into the raw biological matrix before any sample preparation. If the absolute peak area of the IS drops by >50% compared to a neat solvent standard, it indicates severe matrix suppression or an extraction failure (e.g., incorrect pH adjustment).

• Emulsion Formation in LLE : If the ethyl acetate/plasma mixture forms a cloudy emulsion, it indicates incomplete protein precipitation. Solution: Ensure the initial acetonitrile PPT step is centrifuged at a high enough speed (>10,000 x g) and strictly transfer only the clear supernatant.

• Poor SPE Recovery : If recovery drops below 70%, the elution solvent may not be basic enough. Solution: Verify the pH of the 5% NH₄OH in methanol is >11. Ammonium hydroxide can volatilize over time, reducing the basicity of the eluent.

References

• Development and Validation of a Sensitive LC-MS/MS Method for the Simultaneous Analysis of Three-Tropane Alkaloids in Blood and Urine. ResearchGate.[Link]

• Modular Point-of-Need Tropane Alkaloid Detection at Regulatory Levels: Combining Solid–Liquid Extraction from Buckwheat with a Paper-Immobilized Liquid-Phase Microextraction and Immuno-Detection in Interconnectable 3D-Printed Devices. Analytical Chemistry - ACS Publications.[Link]

• Liquid Chromatography-Mass Spectrometric Analysis of Tropane Alkaloids in Mammalian Samples: Techniques and Applications. Springer US.[Link]

• Analysis of Tropane Alkaloids in Biological Matrices. ResearchGate.[Link]

• A Comprehensive Comparison of Solid Phase Extraction (SPE) vs. Solid Liquid Extraction (SLE) vs. Liquid Liquid Extraction (LLE). Waters Corporation.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. Liquid Chromatography-Mass Spectrometric Analysis of Tropane Alkaloids in Mammalian Samples: Techniques and Applications [ouci.dntb.gov.ua]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Silylation Derivatization of Pseudotropine for High-Fidelity GC-MS Analysis

Introduction and Analytical Challenges

Pseudotropine ((1R,3R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol) is a crucial tropane alkaloid, acting as the β-epimer of tropine and a vital branch-point intermediate in the biosynthesis of polyhydroxylated tropanes (such as calystegines) within Solanaceae plant species[1]. While Gas Chromatography-Mass Spectrometry (GC-MS) serves as the gold standard for tropane alkaloid profiling, the analysis of native pseudotropine presents significant chromatographic hurdles[2].

The presence of a polar secondary hydroxyl group at the 3β-position leads to strong intermolecular hydrogen bonding. In a gas chromatography system, this polarity manifests as poor volatilization, severe peak tailing due to adsorption onto the active silanol groups of the capillary column, and thermal degradation at elevated injector temperatures[3][4].

Mechanistic Causality of Silylation

To bypass the limitations of native analysis, chemical derivatization via silylation is strictly required. By reacting pseudotropine with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), the active hydrogen of the hydroxyl group is replaced by a trimethylsilyl (TMS) group[3][5].

The Role of the Catalyst: While BSTFA and MSTFA are potent silyl donors, the bicyclic structure of the tropane ring imposes steric constraints. The addition of 1% Trimethylchlorosilane (TMCS) acts as a critical catalyst. TMCS increases the electrophilicity of the silylation reagent and facilitates rapid nucleophilic attack by the secondary alcohol of pseudotropine, ensuring quantitative conversion without the formation of destructive by-products[3][5]. This modification effectively eliminates hydrogen bonding, lowers the boiling point, and increases the mass of the analyte, yielding a more complex and diagnostic mass spectrum[3].

Logical causality of pseudotropine derivatization resolving GC-MS analytical challenges.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. It incorporates an internal standard (Atropine-d3) to correct for matrix effects and derivatization variability, alongside strict quality control checks[5][6].

Reagents and Materials

• Standards: Pseudotropine reference standard (purity >99%), Atropine-d3 (Internal Standard)[5][6].

• Derivatization Reagents: BSTFA containing 1% TMCS (or MSTFA + 1% TMCS)[3][5].

• Solvents: Anhydrous pyridine (acts as an acid scavenger and solvent), Dichloromethane (DCM)[5][6].

• Equipment: GC-MS system equipped with a 5% phenyl-methylpolysiloxane capillary column (e.g., DB-5MS, 30 m × 0.25 mm × 0.25 µm)[5].

Workflow Overview

Workflow for the extraction and silylation of pseudotropine prior to GC-MS analysis.

Step-by-Step Methodology

Step 1: Sample Extraction & Clean-up

• Apply the biological fluid (e.g., serum/urine) or plant extract, buffered to pH 10-11, onto a diatomaceous earth column (e.g., Extrelut)[5][6].

• Elute the adsorbed tropane alkaloids using 10 mL of dichloromethane[6].

• Spike the eluate with a known concentration of the Atropine-d3 internal standard[6].

• Evaporate the organic layer to complete dryness under a gentle stream of ultra-pure nitrogen at 40°C. Critical Step: Total removal of moisture is imperative, as silylation reagents are highly sensitive to water and will rapidly hydrolyze.[5]

Step 2: Silylation Derivatization

• To the dried residue, add 50 µL of anhydrous pyridine. Pyridine catalyzes the reaction and neutralizes any acidic by-products[5].

• Add 50 µL of BSTFA with 1% TMCS[5].

• Cap the autosampler vial tightly with a PTFE-lined septum to prevent moisture ingress.

• Incubate the mixture in a heating block at 70°C for 30 minutes[5].

• Allow the vial to cool to room temperature prior to GC-MS injection[5].

Step 3: GC-MS Acquisition Parameters

• Injection: 1 µL, Splitless mode. Injector temperature: 250°C[5].

• Carrier Gas: Helium (constant flow at 1.0 mL/min)[5].

• Oven Program: Initial hold at 100°C for 2 min; ramp at 10°C/min to 280°C; final hold for 10 min[5].

• MS Conditions: Electron Ionization (EI) at 70 eV. Transfer line: 280°C. Ion source: 230°C. Scan range: m/z 40–500[5].

Data Presentation and Quality Control

Derivatization significantly enhances the chromatographic behavior of pseudotropine. The table below summarizes the quantitative improvements observed when transitioning from native to derivatized analysis.

Table 1: Quantitative Performance Comparison (Native vs. TMS-Derivatized Pseudotropine)

Analytical Parameter	Native Pseudotropine	TMS-Derivatized Pseudotropine	Causality / Mechanism
Volatility / Boiling Point	Low (~241°C)[1]	High (Significantly reduced)	Masking of the polar -OH group eliminates intermolecular hydrogen bonding[4].
Peak Tailing Factor ( As​ )	> 2.0 (Severe tailing)	< 1.2 (Highly symmetrical)	Prevention of secondary interactions with active silanol sites on the GC column[4].
Limit of Detection (LOD)	~50 ng/mL	5.0 ng/mL[6]	Sharper peaks increase the signal-to-noise (S/N) ratio, enhancing sensitivity[6].
Thermal Stability	Prone to degradation	Stable up to 300°C	TMS ether formation protects the carbon-oxygen bond during high-temp injection[3].
Diagnostic MS Ions (m/z)	142 ([M+H]+), 124, 96[1]	213 (M+), 198, 96	Increased molecular weight provides a more complex, unique mass spectrum for confident ID[3].

System Validation Checks

To ensure the integrity of the results, the following self-validating checks must be passed:

• Reagent Blank: Inject a mixture of 50 µL pyridine and 50 µL BSTFA+1% TMCS (heated at 70°C). The chromatogram must show no peaks at the retention time of TMS-pseudotropine.

• Internal Standard Recovery: The peak area of Atropine-d3 must remain consistent (±15% RSD) across all samples, validating that the extraction and derivatization efficiencies are uniform[6].

References

• BenchChem. "Application Notes and Protocols: Use of Pseudotropine as a Standard for Alkaloid Analysis." 5

• Grokipedia. "Pseudotropine." 1

• PubMed. "Quantitative analysis of tropane alkaloids in biological materials by gas chromatography-mass spectrometry." 6

• Sigma-Aldrich. "Derivatization of Drug Substances with MSTFA." 3

• Colorado State University. "GC Derivatization." 4

• BenchChem. "A Comparative Guide to LC-MS and GC-MS Methods for Tropane Alkaloid Analysis." 2

Sources

• 1. Pseudotropine — Grokipedia [grokipedia.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. diverdi.colostate.edu [diverdi.colostate.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Quantitative analysis of tropane alkaloids in biological materials by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Part 1: Frequently Asked Questions (Reagent Selection &amp; Stereocontrol)

Welcome to the Technical Support Center for Tropane Alkaloid Synthesis. This guide is designed for researchers and drug development professionals optimizing the stereoselective reduction of the bicyclic ketone tropinone.

The reduction of the 3-carbonyl group of tropinone is a critical metabolic and synthetic branch point, yielding either the endo-alcohol (tropine , 3α-OH) or the exo-alcohol (pseudotropine , 3β-OH). Achieving high diastereomeric excess (d.e.) requires precise control over steric environments, thermodynamic equilibration, or enzymatic active sites.

Q: Why does standard sodium borohydride (NaBH₄) reduction yield a mixture of isomers, and how can I selectively obtain tropine? A: Under kinetic control, standard hydride donors like NaBH₄ or LiAlH₄ do not experience sufficient steric bias from the tropane bicyclic framework. This typically results in a mixture of tropine and pseudotropine (ratios ranging from 28:72 to 55:45)[1][2]. The lack of facial selectivity means NaBH₄ is unsuitable if a high d.e. of a single isomer is required. Causality: To achieve >95% selectivity for tropine, use Diisobutylaluminum hydride (DIBAL-H) in tetrahydrofuran (THF) at -78 °C[1][2]. The bulky diisobutyl groups of DIBAL-H amplify the steric hindrance during hydride delivery, forcing the attack from the less hindered exo face, thereby yielding the endo-alcohol (tropine).

Q: I need pseudotropine for my synthesis. What is the best chemical approach? A: Pseudotropine is the thermodynamically more stable equatorial-like (exo) alcohol. By utilizing thermodynamic control—specifically, dissolving metal reduction (Sodium metal in alcoholic solvents)—the reaction equilibrates to favor the more stable β-epimer, yielding predominantly pseudotropine[1][2].

Q: How do biocatalytic methods compare to chemical reduction in terms of absolute stereocontrol? A: Biocatalysis offers absolute stereospecificity. In plants, two distinct NADPH-dependent short-chain dehydrogenases/reductases (SDRs) control this branch point. Tropinone Reductase I (TR-I) exclusively produces tropine, while Tropinone Reductase II (TR-II) exclusively produces pseudotropine[3][4]. Causality: Despite sharing 64% sequence identity and identical overall folding, they achieve opposite stereospecificity by binding tropinone in opposite orientations. TR-I utilizes electrostatic repulsion between His-112 and the tropinone nitrogen to force an "upside-down" binding, whereas TR-II anchors the substrate via an acid-base interaction with Glu-156[4][5].

Part 2: Troubleshooting Guide (Common Experimental Issues)

Issue 1: Low isolated yield of tropine after DIBAL-H or LiAlH₄ reduction.

• Causality: Tropine is a highly basic, water-soluble amine. Standard aqueous workups often trap the product in the aqueous layer or within gelatinous aluminum hydroxide emulsions.

• Solution: Implement a Rochelle's salt workup . Adding saturated aqueous potassium sodium tartrate chelates the aluminum ions, breaking the emulsion. Ensure the aqueous layer is basified (pH > 10) before extracting multiple times with a highly polar organic mixture (e.g., chloroform/isopropanol 3:1).

Issue 2: Over-reduction or formation of tropane (complete loss of the oxygen).

• Causality: Aggressive reducing systems, such as Zinc/Hydriodic acid (Zn/HI), can cleave the C-O bond entirely, yielding the over-reduction product, tropane[1][2].

• Solution: Avoid strong dissolving-metal/acid combinations if the alcohol is desired. Restrict reagents to metal hydrides (DIBAL-H) or strictly controlled Na/ROH systems.

Issue 3: Incomplete biocatalytic conversion using recombinant TR-I/TR-II.

• Causality: As NADPH-dependent enzymes, TR-I and TR-II require a continuous supply of the reduced cofactor. Depletion of NADPH halts the reaction.

• Solution: Couple the reaction with a cofactor regeneration system, such as Glucose Dehydrogenase (GDH) and glucose. Maintain the reaction pH near the optimum (pH 6.4–6.8) to prevent enzyme denaturation[6].

Part 3: Quantitative Data Comparison

Reducing Agent / Method	Control Type	Tropine (endo) %	Pseudotropine (exo) %	Overall Yield
NaBH₄ / MeOH	Kinetic	~45 - 55%	~45 - 55%	>90%
DIBAL-H / THF (-78°C)	Kinetic (Steric Bias)	>95%	<5%	~95%
Na / Alcohol	Thermodynamic	<15%	>85%	~80%
Tropinone Reductase I	Enzymatic	100%	0%	Varies (High)
Tropinone Reductase II	Enzymatic	0%	100%	Varies (High)

Part 4: Experimental Protocols & Self-Validating Systems

Protocol A: Highly Stereoselective DIBAL-H Reduction to Tropine

• Preparation: Dissolve 1.0 eq of tropinone in anhydrous THF under an inert argon atmosphere. Cool the flask to -78 °C using a dry ice/acetone bath.

• Addition: Slowly add 1.2 eq of DIBAL-H (1.0 M in THF) dropwise over 30 minutes. Maintain stirring at -78 °C for 2 hours.

  • Self-Validating Checkpoint: Perform a TLC (Alumina, EtOAc/MeOH 9:1). The disappearance of the UV-active/Iodine-stained tropinone spot confirms reaction completion.

• Quenching: Carefully quench the reaction at -78 °C by the dropwise addition of methanol until gas evolution ceases, then warm to room temperature.

• Workup: Add an equal volume of saturated aqueous Rochelle's salt (potassium sodium tartrate) and stir vigorously for 1–2 hours.

  • Self-Validating Checkpoint: The transition from a cloudy, gelatinous emulsion to two distinct, transparent layers confirms the successful chelation of aluminum salts, ensuring the product is free in the aqueous phase.

• Extraction: Basify the aqueous layer to pH 11 with 1M NaOH. Extract 4x with EtOAc. Dry the combined organic layers over Na₂SO₄, filter, and concentrate in vacuo to yield >95% pure tropine.

Protocol B: Biocatalytic Reduction using TR-I or TR-II

• Reaction Setup: In a bioreactor, prepare a 100 mM MES-NaOH buffer (pH 6.7). Add 2.5 mM tropinone and 100 µM NADPH[7].

• Cofactor Recycling: Add 10 mM Glucose and 5 U/mL Glucose Dehydrogenase (GDH) to continuously regenerate NADPH.

• Initiation: Introduce purified recombinant TR-I (for tropine) or TR-II (for pseudotropine) to initiate the reaction. Stir gently at 30 °C.

  • Self-Validating Checkpoint: Monitor the pH of the unbuffered test aliquot. A gradual drop in pH indicates the formation of gluconic acid by GDH, validating that cofactor recycling (and thus tropinone reduction) is actively occurring.

Part 5: Mandatory Visualizations

Caption: Logical relationship between reagent selection and stereoselective outcomes in tropinone reduction.

Caption: Step-by-step experimental workflow for the highly stereoselective DIBAL-H reduction of tropinone.

References

• Hayakawa, Y., & Noyori, R. (1974). The Stereoselective Reduction of Tropinone to Tropine. Bulletin of the Chemical Society of Japan.[Link]

• Nakajima, K., et al. (1993). Two tropinone reductases with different stereospecificities are short-chain dehydrogenases evolved from a common ancestor. Proceedings of the National Academy of Sciences.[Link]

• Nakajima, K., et al. (1998). Crystal structures of two tropinone reductases: Different reaction stereospecificities in the same protein fold. Proceedings of the National Academy of Sciences.[Link]

Sources

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• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. pnas.org [pnas.org]
• 5. pnas.org [pnas.org]
• 6. researchgate.net [researchgate.net]
• 7. Tropine Forming Tropinone Reductase Gene from Withania somnifera (Ashwagandha): Biochemical Characteristics of the Recombinant Enzyme and Novel Physiological Overtones of Tissue-Wide Gene Expression Patterns - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low yield in pseudotropine esterification reactions

Welcome to the Technical Support Center for Tropane Alkaloid Synthesis. As a Senior Application Scientist, I have designed this guide to move beyond generic advice and address the fundamental mechanistic bottlenecks that cause low yields during the esterification of pseudotropine.

Pseudotropine (the 3β-epimer of tropine) features an 8-azabicyclo[3.2.1]octane skeleton with an equatorially oriented secondary alcohol at the C-3 position and a basic tertiary amine at N-8[1]. While the exo-face hydroxyl is less sterically hindered than its endo-counterpart, the presence of the basic nitrogen and the sensitivity of the resulting ester linkages require precise chemical choreography to prevent stalling, degradation, or workup losses.

Diagnostic Workflow: Isolating the Point of Failure

Before adjusting your stoichiometry, you must determine whether your low yield is a kinetic failure (the reaction isn't happening) or an isolation failure (the product is forming but being lost during workup).

Diagnostic workflow for troubleshooting low yields in pseudotropine esterification.

Core Troubleshooting FAQs

Q1: Why is my conversion rate stalling below 50% despite using excess acylating agent in a Steglich esterification? Causality & Solution: In a standard Steglich esterification, dicyclohexylcarbodiimide (DCC) activates the carboxylic acid to form an O-acylisourea intermediate[2]. Because pseudotropine is a bulky secondary alcohol, its nucleophilic attack on this intermediate is slow. If the reaction stalls, the O-acylisourea is likely undergoing a slow, irreversible intramolecular rearrangement into an unreactive N-acylurea byproduct[2]. To fix this, you must increase your 4-Dimethylaminopyridine (DMAP) loading to 10–20 mol%. DMAP acts as a superior nucleophile, rapidly intercepting the O-acylisourea to form a highly reactive N-acylpyridinium intermediate ("active ester")[3]. This intermediate cannot undergo the dead-end rearrangement and reacts rapidly with pseudotropine to form the desired ester[2].

Q2: I am using an acid chloride to force the reaction, but I'm observing significant byproducts and low target yield. What is happening? Causality & Solution: Acid chlorides generate hydrochloric acid (HCl) as a byproduct. The tertiary amine of pseudotropine (pKa ~9.7) rapidly scavenges this HCl, forming pseudotropine hydrochloride. Protonation of the tropane nitrogen drastically reduces the solubility of the substrate in organic solvents like dichloromethane (DCM) or tetrahydrofuran (THF), effectively crashing it out of the reactive phase. To resolve this, you must add a non-nucleophilic organic base (e.g., N,N-diisopropylethylamine, DIPEA) in at least a 2.5 molar equivalent excess. This neutralizes the generated HCl, keeping pseudotropine in its soluble freebase form without competing for the acyl electrophile.

Q3: My reaction goes to completion (confirmed by LC-MS), but my isolated yield after aqueous workup is abysmal. How do I fix this? Causality & Solution: Pseudotropine esters retain the basic tropane nitrogen. During standard aqueous workups, if the water is even slightly acidic or neutral, the amine becomes protonated, rendering your product highly water-soluble[4]. Extracting with organic solvents at a neutral pH will leave your product in the aqueous layer. You must perform a targeted acid-base extraction. First, acidify the aqueous layer to pH 2–3 to wash away non-basic organic impurities. Then, basify the aqueous layer to pH > 10 using cold, saturated aqueous Na₂CO₃ or NH₄OH[5]. Only then should you extract multiple times (at least 3x) with a halogenated solvent like chloroform or DCM to pull the freebase ester into the organic phase.

Q4: How do I prevent epimerization of the acyl moiety (e.g., tropic acid derivatives) during esterification? Causality & Solution: While the C-3 position of pseudotropine is relatively stable, the alpha-carbon of many carboxylic acids used in tropane synthesis (like the chiral center in tropic acid) is highly susceptible to base-catalyzed enolization and subsequent racemization[6]. Strong, non-nucleophilic bases deprotonate this alpha-carbon, leading to a planar enolate intermediate[6]. Avoid strong bases and elevated temperatures. Utilize milder coupling conditions like EDC/HOBt or carefully controlled Steglich conditions (DCC/DMAP) strictly maintained at 0 °C to suppress the activation energy required for epimerization[6].

Quantitative Comparison of Esterification Methods

To make an informed decision on your synthetic route, compare the empirical performance of common esterification methods applied to pseudotropine:

Esterification Method	Typical Yield	Key Reagents	Mechanistic Advantage	Primary Failure Mode
Steglich Coupling	85 – 95%	DCC (or EDC), DMAP, DCM	Mild conditions; DMAP bypasses unreactive N-acylurea formation[3].	Moisture degrades DCC; difficult DCU byproduct removal.
Acyl Chloride	60 – 80%	R-COCl, DIPEA, THF	Highly reactive electrophile; fast kinetics.	HCl generation protonates amine, crashing out substrate.
Acid Anhydride	50 – 75%	(R-CO)₂O, Pyridine	Avoids harsh HCl byproducts; stable intermediates.	Sluggish kinetics for sterically hindered carboxylic acids.
Fischer Esterification	< 20%	R-COOH, H₂SO₄, Heat	Low cost; simple reagents.	Equilibrium-limited; basic amine protonates, halting reaction.

Validated Experimental Protocol: Optimized Steglich Esterification

This self-validating protocol details the synthesis of trans-3β-(cinnamoyloxy)tropane (pseudotropine cinnamate) using Steglich conditions, optimized to prevent the common pitfalls discussed above[1][7].

Reagents: Pseudotropine (1.0 eq), trans-Cinnamic Acid (1.1 eq), DCC (1.2 eq), DMAP (0.15 eq), Anhydrous DCM.

Step 1: Activation (0 °C)

• Dissolve trans-cinnamic acid and DMAP in anhydrous DCM under an argon atmosphere. Cool the flask to 0 °C in an ice bath.

• Add DCC dropwise to the solution and stir for 20 minutes at 0 °C[6].

• Self-Validation Checkpoint: A white precipitate of dicyclohexylurea (DCU) must begin forming within 15–30 minutes. Causality: The formation of DCU confirms the successful generation of the O-acylisourea intermediate. If the solution remains completely clear, the DCC has likely hydrolyzed to DCU in the bottle prior to use due to moisture exposure; halt the experiment and source fresh DCC.

Step 2: Coupling (Room Temperature) 3. Add a solution of pseudotropine (in anhydrous DCM) dropwise to the activated mixture. 4. Allow the reaction to slowly warm to room temperature and stir for 12–16 hours[6].

• Self-Validation Checkpoint: Monitor the reaction progress by Thin Layer Chromatography (TLC) using Alumina plates (5% MeOH in DCM). The disappearance of the pseudotropine spot (which stains bright orange with Dragendorff's reagent) confirms kinetic completion.

Step 3: Filtration & Targeted Workup 5. Filter the reaction mixture through a Celite pad to remove the insoluble DCU byproduct[6]. 6. Wash the organic filtrate sequentially with 5% aqueous NaHCO₃, water, and brine[6].

• Self-Validation Checkpoint: Measure the pH of the aqueous NaHCO₃ wash. It must read >9. Causality: If the pH drops below 9, the tropane nitrogen will protonate, and your product will partition into the aqueous waste. If the pH is too low, add additional NaHCO₃ until the pH is corrected, then re-extract the aqueous layer with DCM.

Step 4: Purification 7. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure[6]. 8. Purify the crude product by column chromatography on silica gel.

• Self-Validation Checkpoint: Use a neutral solvent system (e.g., ethyl acetate/hexanes) supplemented with 0.5% to 1% triethylamine [6]. Causality: The basic triethylamine coats the acidic silanol groups on the silica gel, preventing the basic pseudotropine ester from streaking, tailing, or irreversibly binding to the column[4].

References

• Rapid Synthesis of Psychoplastogenic Tropane Alkaloids JACS Au - ACS Publications[Link]

• Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives PMC - National Institutes of Health[Link]

• Steglich Esterification Organic Chemistry Portal[Link]

• US2127547A - Esters of pseudotropine and process for their production Google P

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• 2. Steglich Esterification [organic-chemistry.org]
• 3. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US2127547A - Esters of pseudotropine and proc - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Chemoselective Oxidation of Pseudotropine

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing N-Oxide Formation

Welcome to the Technical Support Center for pseudotropine chemistry. As a Senior Application Scientist, I have compiled this in-depth guide to address a critical challenge in the synthesis of tropinone and related analogues: the undesired formation of pseudotropine N-oxide. This resource moves beyond simple protocols to explain the underlying principles of chemoselectivity, empowering you to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Here, we address the most common initial queries regarding N-oxide formation during the oxidation of pseudotropine.

Q1: Why is pseudotropine prone to N-oxide formation during oxidation reactions?

A1: Pseudotropine contains two oxidizable functional groups: a secondary alcohol at the C-3 position and a tertiary amine at the N-8 position. The nitrogen atom's lone pair of electrons makes it nucleophilic and susceptible to attack by electrophilic oxidizing agents, leading to the formation of a polar N-oxide byproduct.[1] This competes with the desired oxidation of the secondary alcohol to the ketone, tropinone.

Q2: How can I detect the presence of pseudotropine N-oxide in my reaction mixture?

A2: The formation of the N-oxide introduces a highly polar N-O bond, which significantly alters its physical properties. Here are key analytical methods for its detection:

• Thin-Layer Chromatography (TLC): Pseudotropine N-oxide is significantly more polar than both the starting material (pseudotropine) and the desired product (tropinone). It will appear as a distinct spot with a much lower Rf value (closer to the baseline) on silica gel plates.[2]

• Mass Spectrometry (MS): In mass spectrometry, the N-oxide will have a molecular weight that is 16 atomic mass units (amu) higher than pseudotropine. A common fragmentation pattern for N-oxides is the loss of an oxygen atom ([M+H-16]⁺), which can be a strong diagnostic clue.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: N-oxidation causes a significant downfield shift of the protons adjacent to the nitrogen atom (the N-CH₃ group and the bridgehead protons H-1 and H-5) in the ¹H NMR spectrum due to the deshielding effect of the N-O bond.

• High-Performance Liquid Chromatography (HPLC): On a reverse-phase column (like a C18), the highly polar N-oxide will have a much shorter retention time compared to pseudotropine and tropinone.[4]

Q3: What are the primary strategies to prevent N-oxide formation?

A3: The core principle is to increase the reactivity of the alcohol towards oxidation while simultaneously decreasing the reactivity of the amine. This can be achieved through three main strategies:

• Reaction Condition Optimization: Employing methods that operate under mild, often low-temperature, conditions can favor the kinetically preferred alcohol oxidation.

• Reagent Selection: Choosing oxidizing agents that are sterically hindered or have a higher intrinsic selectivity for alcohols over tertiary amines is crucial.

• Substrate Modification: Modifying the substrate, either temporarily (protecting groups) or by altering its electronic state (pH control), can effectively prevent N-oxidation.

Troubleshooting Guide: Common Issues and Solutions

This section provides a problem-oriented approach to resolving issues encountered during the oxidation of pseudotropine.

Symptom / Observation	Potential Cause	Recommended Solution(s)
Low yield of tropinone with a significant amount of a highly polar byproduct (low Rf on TLC).	N-Oxide Formation: The oxidizing conditions are not selective enough, leading to competitive oxidation of the tertiary amine.	1. Switch to a more selective oxidation method: Consider using Parikh-Doering or a TEMPO-based protocol (see Protocols 2 & 3). 2. Optimize Swern conditions: Ensure the reaction is maintained at -78 °C during the addition of oxalyl chloride and the alcohol. Premature warming is a common cause of side reactions.[5] 3. Implement pH control: If using a chromium-based oxidant like Jones reagent, ensure the reaction is strongly acidic to protonate and deactivate the amine.
Reaction mixture turns dark or black during a Swern oxidation.	Decomposition: The reaction may have been allowed to warm above the required -60 °C, leading to decomposition of the reactive intermediate and formation of byproducts.	Discard the reaction. For the next attempt, meticulously maintain the temperature at -78 °C using a properly prepared dry ice/acetone bath. Ensure slow, dropwise addition of reagents.
Multiple unidentified spots on TLC after the reaction.	Side Reactions/Decomposition: This can result from overly harsh conditions, an unsuitable oxidant, or prolonged reaction times.	1. Reduce reaction time: Monitor the reaction closely by TLC and quench it as soon as the pseudotropine is consumed. 2. Lower the temperature: If applicable to the chosen method, running the reaction at a lower temperature can increase selectivity. 3. Re-evaluate the oxidant: A less reactive or more selective oxidant may be required. The Parikh-Doering oxidation is known for being mild and producing fewer byproducts than the Swern oxidation.[6]
No reaction or very slow conversion.	Inactive Reagents or Sub-optimal Conditions: The activating agent may have degraded, or the temperature may be too low for the chosen method.	1. Use fresh reagents: Ensure DMSO is anhydrous and the activating agent (e.g., oxalyl chloride, SO₃·pyridine) is fresh. 2. Check temperature: While low temperatures are key for selectivity in the Swern oxidation, the Parikh-Doering oxidation is typically run at 0 °C to room temperature and may be slow if too cold.[7]

In-Depth Guide to Preventative Methodologies

The most effective strategy for preventing N-oxide formation is the judicious selection of the oxidation method from the outset. Below are detailed protocols and the scientific rationale for three recommended approaches.

Method 1: The Optimized Swern Oxidation (High Yield, Cryogenic Conditions)

The Swern oxidation is a powerful and high-yielding method that, when performed correctly, can minimize N-oxide formation by operating at extremely low temperatures where the alcohol oxidation is kinetically favored.[8]

Causality: The reaction involves the formation of a highly reactive chloro(dimethyl)sulfonium species at -78 °C. At this temperature, the reaction with the alcohol to form an alkoxysulfonium salt is rapid. The subsequent elimination to the ketone is induced by a non-nucleophilic base. The low temperature suppresses the competing oxidation of the less reactive tertiary amine.[8]

Experimental Protocol: Optimized Swern Oxidation

• Preparation: In a flame-dried, three-necked flask under an inert atmosphere (Argon or Nitrogen), add anhydrous dichloromethane (DCM) followed by anhydrous dimethyl sulfoxide (DMSO, 2.2 eq.). Cool the solution to -78 °C using a dry ice/acetone bath.

• Activation: Slowly add oxalyl chloride (1.5 eq.) dropwise via syringe to the stirred solution, ensuring the internal temperature does not rise above -65 °C. Stir the mixture for 15 minutes at -78 °C.

• Alcohol Addition: Dissolve pseudotropine (1.0 eq.) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture. Rinse the flask with a small amount of DCM to ensure complete transfer. Stir for 30-45 minutes at -78 °C.

• Base Addition: Add triethylamine (Et₃N, 5.0 eq.) dropwise, again maintaining the temperature below -65 °C. A thick white precipitate will form.

• Reaction Completion: Stir the mixture at -78 °C for an additional 30 minutes, then remove the cooling bath and allow the reaction to warm to room temperature over 45 minutes.

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude tropinone.

• Purification: Purify the crude product by column chromatography on silica gel.

Method 2: The Parikh-Doering Oxidation (Mild, Non-Cryogenic Conditions)

This method is an excellent alternative to the Swern oxidation, as it does not require cryogenic temperatures and generally produces fewer byproducts.[6]

Causality: The Parikh-Doering oxidation uses the sulfur trioxide-pyridine complex (SO₃·Py) to activate DMSO. This activator is milder and less prone to side reactions than oxalyl chloride. The reaction can be effectively run at 0 °C to room temperature, which is operationally simpler while still being mild enough to disfavor oxidation of the tertiary amine.[9]

Experimental Protocol: Parikh-Doering Oxidation

• Preparation: To a solution of pseudotropine (1.0 eq.) and triethylamine (3.0-5.0 eq.) in anhydrous DCM and anhydrous DMSO (3.0-5.0 eq.), cool the mixture to 0 °C in an ice bath.

• Oxidant Addition: Add the sulfur trioxide-pyridine complex (SO₃·Py, 3.0 eq.) portion-wise over 15 minutes, ensuring the temperature is maintained at or below 20 °C.

• Reaction: Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction is typically complete within 1-3 hours.

• Work-up: Quench the reaction by adding water. Extract the mixture with DCM, wash the combined organic layers with dilute HCl (to remove excess amine), saturated NaHCO₃, and brine. Dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Method 3: TEMPO-Catalyzed Aerobic Oxidation (Green & Highly Selective)

(2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) is a stable radical that, in combination with a co-catalyst (like a copper salt) and a terminal oxidant (like air or O₂), forms a highly selective system for oxidizing alcohols.[10]

Causality: This system operates through a catalytic cycle where the active oxidant is the N-oxoammonium ion, generated from TEMPO. This species shows remarkable chemoselectivity for primary and secondary alcohols over amines. The reaction can often be run at room temperature under an atmosphere of air, making it a "greener" alternative.[8]

Experimental Protocol: TEMPO/Copper-Catalyzed Oxidation

• Preparation: In a round-bottom flask, combine pseudotropine (1.0 eq.), copper(I) iodide (CuI, 0.1 eq.), 4-dimethylaminopyridine (DMAP, 0.1 eq.), and TEMPO (0.01 eq.) in acetonitrile.

• Reaction: Fit the flask with an oxygen balloon and stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Once complete, filter the reaction mixture through a short plug of silica gel, eluting with ethyl acetate. Concentrate the filtrate under reduced pressure.

• Purification: Further purification by column chromatography may be necessary to obtain highly pure tropinone.

Comparative Data on Oxidation Methods

The selection of an oxidation method often involves a trade-off between yield, reaction conditions, and operational complexity. The following table provides a comparative summary. (Note: Yields are representative and can vary based on specific reaction scale and conditions).

Oxidation Method	Typical Yield of Tropinone	N-Oxide Formation	Key Conditions	Advantages	Disadvantages
Optimized Swern	>90%	Minimal (<5%)	-78 °C, Anhydrous	High yield, broad functional group tolerance.[8]	Cryogenic temperatures required, malodorous byproduct (DMS).[11]
Parikh-Doering	85-95%	Low (<10%)	0 °C to RT, Anhydrous	Mild conditions, no cryogenic setup, fewer byproducts.[6]	Requires large excess of reagents, hygroscopic SO₃·Py.[7]
TEMPO/Cu/O₂	80-95%	Very Low (<2%)	Room Temp, O₂ balloon	Highly chemoselective, environmentally friendly ("green").[8]	Catalyst system can be sensitive, may require optimization.
Jones Oxidation	60-80%	Significant (>20%)	0 °C, Acetone/H₂SO₄	Inexpensive reagents.[12]	Highly acidic, toxic chromium waste, significant N-oxide formation without pH control.[13]

Advanced Strategy: pH Control

For oxidations that must be run under conditions prone to N-oxide formation (e.g., using strong, non-selective oxidants), leveraging the basicity of pseudotropine (pKa ≈ 9.7) is a powerful strategy.[1]

Principle: By performing the reaction in a strongly acidic medium (pH < 2), the tertiary amine nitrogen is protonated to form an ammonium salt. This protonated form lacks a lone pair of electrons and is therefore no longer nucleophilic, effectively "protecting" it from the oxidant.

Application with Jones Reagent: The standard Jones oxidation protocol already utilizes concentrated sulfuric acid, which serves this protective function. The acidic conditions ensure the amine is protonated, allowing the chromic acid to selectively oxidize the secondary alcohol.[13] However, care must be taken as highly acidic conditions can be incompatible with other sensitive functional groups.

References

• Grokipedia. (2026, January 7). Pseudotropine. Grokipedia.
• Giacomelli, G., & Porcheddu, A. (2010). A new mild and selective method for oxidation of primary and secondary alcohols and amines, as well as amino acids. Nauchni Trudove na Rusenskiya Universitet.
• Wikipedia. (n.d.).
• Grokipedia. (n.d.).
• Chem-Station. (2014, May 1). Parikh-Doering Oxidation.
• Bedewitz, M. A., et al. (2022, July 2). Metabolomics-guided discovery of cytochrome P450s involved in pseudotropine-dependent biosynthesis of modified tropane alkaloids. PMC.
• Malinowska, I., et al. (2013, January 7). Comparison of TLC and Different Micro TLC Techniques in Analysis of Tropane Alkaloids and Their Derivatives Mixture from Datura Inoxia Mill. Extract.
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• SynArchive. (n.d.).
• BenchChem. (2025, December). The Discovery and History of Pseudotropine: An In-depth Technical Guide. BenchChem.
• Chemistry Learner. (n.d.).
• BenchChem. (2025). A Researcher's Guide to Aldehyde Synthesis: Swern Oxidation vs.
• Wikipedia. (n.d.).
• BenchChem. (2025).
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• BenchChem. (2025). An In-depth Technical Guide to the Stereochemistry of Pseudotropine and Tropine for Researchers, Scientists, and Drug Development Professionals. BenchChem.
• Wagner, H., & Bladt, S. (Eds.). (n.d.). TLC of Tropane Alkaloids.
• Organic Chemistry Portal. (n.d.).
• Hoover, J. M., & Stahl, S. S. (n.d.).
• Singh, A. R., & Chan, K. (2022, January 28). How pH affects electrochemical processes. Science, 375(6579), 374-375.
• Roginskaya, M., & Razskazovskiy, Y. (n.d.).
• Chemistry Steps. (2025, July 29).
• Pelczer, I., & Szabo, A. (2024, June 7). Structural Characterization and Electrochemical Studies of Selected Alkaloid N-Oxides. Semantic Scholar.
• Bedewitz, M. A., et al. (2018, December 11). Tropinone synthesis via an atypical polyketide synthase and P450-mediated cyclization.
• University of Rochester. (n.d.).
• van de Kamp, J., & Sletzinger, M. (1945). Production of tropine. U.S.
• Pap, J. S., et al. (n.d.). Synthesis and Characterization of 1,10-Phenanthroline-mono-N-oxides. PMC.
• Wilson, M. T., & Brunori, M. (n.d.). pH Dependence of the Reduction-Oxidation Reaction of Azurin With Cytochrome c-551: Role of histidine-35 of Azurin in Electron Transfer. PubMed.
• Lounasmaa, M., & Dräger, B. (2019, February 22). Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production. MDPI.
• O'Leary, S. B. D., & Quill, K. (2001, January 5).
• Wray, C. D., et al. (n.d.).
• de Oliveira, R. B., et al. (n.d.). Design, Synthesis, and Characterization of N-Oxide-Containing Heterocycles with in Vivo Sterilizing Antitubercular Activity. PMC.
• da Silva, A. C. R., et al. (2015, October 15). Gas-phase fragmentation of the N-oxide and N-hydroxylated derivatives of retrorsine using liquid chromatography/electrospray ionization quadrupole time-of-flight tandem mass spectrometry. PubMed.
• Roginskaya, M., & Razskazovskiy, Y. (n.d.).
• O'Neil, I. A. (n.d.). The Synthesis of Chiral N-Oxides and Their Applications to β-Turn Mimetic Design. University of Liverpool Repository.
• Pelczer, I., & Szabo, A. (n.d.). Optimal conditions for obtaining alkaloids N-oxides.
• Shamma, M., & Castenson, R. L. (n.d.). Alkaloid formation through N-oxide intermediates; regioselective synthesis of (±)-corytuberine by redox reaction. Journal of the Chemical Society, Perkin Transactions 1.
• University of California, Los Angeles. (n.d.).
• BenchChem. (2025).
• Wessig, P., & Gieshoff, T. (2024, March 29). Medicinal Chemistry of Drugs with N-Oxide Functionalities.
• Adams, B. R., et al. (2022, May 17). ESTABLISHING MASS SPECTRAL FRAGMENTATION PATTERNS FOR THE CHARACTERIZATION OF 1,2-UNSATURATED PYRROLIZIDINE ALKALOIDS AND N-OXIDES.
• Huber, C. G., & Ganner, M. (2018, June 1). Monitoring of Oxidation in Biopharmaceuticals with Top-to-Bottom High Performance Liquid Chromatography–Mass Spectrometry Methodologies: A Critical Check.
• Wessig, P., & Gieshoff, T. (n.d.). Medicinal Chemistry of Drugs with N-Oxide Functionalities. PMC.
• Huber, C. G., & Ganner, M. (2025, August 6). Monitoring of Oxidation in Biopharmaceuticals with Top-to-Bottom HPLC-MS Methodology: A Critical Check.
• BenchChem. (2025). Technical Support Center: Mass Spectrometry Analysis of 9-Angeloylretronecine N-oxide. BenchChem.
• Weis, C., et al. (2021, October 1).
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• Kappe, C. O., et al. (n.d.). Preparation of Pyridine N-oxide Derivatives in Microreactor. Periodica Polytechnica.

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Optimizing reaction conditions for the N-demethylation of pseudotropine

Welcome to the technical support center for the N-demethylation of pseudotropine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this crucial chemical transformation. Here, we address common challenges, provide in-depth troubleshooting advice, and offer optimized protocols grounded in established chemical principles. Our goal is to empower you with the expertise to achieve consistent and high-yielding results.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Part 1: Reaction Setup & Reagent Selection

Question 1: My N-demethylation reaction shows low or no conversion. What are the likely causes and how can I fix it?

Answer: Low or no conversion is a frequent issue stemming from several factors related to reagents and reaction setup.

• Reagent Quality: The most common culprit is the quality of the demethylating agent. Chloroformates, for instance, are sensitive to moisture and can degrade over time.

  • Troubleshooting:

    • Always use a fresh bottle of the reagent or one that has been properly stored under an inert atmosphere.

    • For reagents like 1-chloroethyl chloroformate (ACE-Cl), ensure it is colorless to pale yellow. A significant color change may indicate decomposition.

    • Consider titrating the reagent to determine its purity if you suspect degradation.

• Reaction Conditions: The N-demethylation of tropane alkaloids is highly dependent on the reaction conditions.

  • Troubleshooting:

    • Solvent: Ensure you are using an anhydrous solvent. Trace amounts of water can quench the reaction. Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common choices for chloroformate-based demethylations.

    • Temperature: The initial reaction with chloroformates is often performed at 0°C to control exothermicity and then allowed to warm to room temperature or heated to reflux.[1] If you are not observing any reaction, a gradual increase in temperature might be necessary. However, be cautious as excessive heat can lead to side products.

    • Inert Atmosphere: These reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent the ingress of moisture and oxygen, which can interfere with the reaction.

• Substrate Purity: Impurities in your starting pseudotropine can interfere with the reaction.

  • Troubleshooting:

    • Ensure your pseudotropine is pure and dry. Recrystallization or column chromatography may be necessary.

    • Proton NMR or LC-MS analysis can confirm the purity of your starting material.

Question 2: Which N-demethylation method is best for pseudotropine? I'm considering the von Braun reaction, chloroformates, or the Polonovski reaction.

Answer: The "best" method depends on your specific requirements, such as scale, tolerance for toxic reagents, and desired yield. Here's a comparative overview:

Method	Reagents	Advantages	Disadvantages
von Braun Reaction	Cyanogen Bromide (BrCN)	Well-established, often effective.[2][3]	Highly toxic reagent (BrCN), harsh cleavage conditions for the resulting cyanamide, and can have limited selectivity.[3][4][5]
Chloroformate Method	e.g., ACE-Cl, Troc-Cl, Vinyl Chloroformate	Generally high-yielding, milder cleavage conditions for the carbamate intermediate, good selectivity.[1][4][6][7]	Reagents can be expensive and moisture-sensitive.[4]
Polonovski Reaction	N-oxidation followed by an activating agent (e.g., Ac₂O, FeSO₄)	Avoids highly toxic reagents like BrCN. The non-classical (iron-mediated) version is considered greener.[4][8][9]	Two-step process (N-oxidation then rearrangement), purification from iron salts can be challenging.[4][10][11]

Recommendation: For most lab-scale syntheses, the chloroformate method, particularly with ACE-Cl , offers a reliable balance of high yield, selectivity, and manageable reaction conditions.[1] The von Braun reaction is a classic method but the toxicity of cyanogen bromide is a significant drawback.[2][3] The Polonovski reaction is a viable alternative, especially if you need to avoid chloroformates and cyanogen bromide.[4][8][12]

Part 2: During the Reaction - Monitoring & Side Reactions

Question 3: I am observing multiple spots on my TLC plate during the reaction. What are the possible side reactions?

Answer: The formation of multiple byproducts is a common challenge. The tropane alkaloid structure has several reactive sites.

• Possible Side Reactions:

  • Over-reaction/Di-substitution: While less common for N-demethylation, it's a possibility if harsh conditions are used.

  • Elimination Reactions: The bicyclic structure of pseudotropine can be prone to elimination reactions, especially under basic conditions or at elevated temperatures.

  • Rearrangements: The tropane skeleton can undergo rearrangements under certain conditions.

  • Incomplete Cleavage of the Intermediate: In two-step methods like the chloroformate or von Braun reactions, incomplete cleavage of the carbamate or cyanamide intermediate will result in a mixture of products.

• Troubleshooting:

  • Monitor the reaction closely using TLC or LC-MS to determine the optimal reaction time and avoid the formation of byproducts.

  • Control the temperature. Running the reaction at a lower temperature for a longer period can often improve selectivity.

  • Optimize stoichiometry. Use the minimum effective amount of the demethylating agent. An excess can lead to side reactions.

Part 3: Work-up & Purification

Question 4: I'm having difficulty purifying my norpseudotropine. What are the best practices for work-up and purification?

Answer: Purifying norpseudotropine can be challenging due to its polarity and potential for co-elution with starting material or byproducts.

• Work-up:

  • Acid-Base Extraction: A standard acid-base workup is often effective. After the reaction is complete, the mixture can be diluted with a non-polar organic solvent (e.g., DCM) and washed with a weak acid (e.g., dilute HCl) to extract the amine products into the aqueous layer. The aqueous layer is then basified (e.g., with NaOH or K₂CO₃) and extracted with an organic solvent to recover the free amine. This process helps to remove non-basic impurities.

  • Quenching: Be sure to properly quench any unreacted reagents. For chloroformates, a wash with a saturated sodium bicarbonate solution is effective.

• Purification:

  • Column Chromatography: This is the most common method.

    • Stationary Phase: Silica gel is typically used. However, the basic nature of amines can lead to tailing on silica. To mitigate this, you can pre-treat the silica with a base (e.g., triethylamine) by adding 1-2% triethylamine to your eluent system.

    • Eluent System: A gradient elution is often necessary. A common system is a mixture of a polar solvent like methanol or isopropanol in a less polar solvent like dichloromethane or chloroform, with a small amount of triethylamine or ammonium hydroxide to suppress tailing.

  • Crystallization: If a high-purity product is obtained after chromatography, crystallization can be an excellent final purification step.

Workflow and Troubleshooting Diagrams

Diagram 1: General Workflow for ACE-Cl Mediated N-Demethylation

Caption: General workflow for the N-demethylation of pseudotropine using ACE-Cl.

Diagram 2: Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low yields in N-demethylation reactions.

Optimized Protocol: N-Demethylation of Pseudotropine using ACE-Cl

This protocol is a robust method for the N-demethylation of pseudotropine, adapted from established procedures for tropane alkaloids.[1]

Materials

• Pseudotropine

• 1-Chloroethyl chloroformate (ACE-Cl)

• 1,2-Dichloroethane (DCE), anhydrous

• Methanol (MeOH), anhydrous

• Dichloromethane (DCM)

• Hydrochloric acid (HCl), 1M solution

• Sodium hydroxide (NaOH), 2M solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Eluent: DCM/MeOH/Ammonium Hydroxide (e.g., 90:9:1)

Procedure

Step 1: Formation of the Carbamate Intermediate

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add pseudotropine (1.0 eq).

• Dissolve the pseudotropine in anhydrous DCE (approx. 0.1 M concentration).

• Cool the solution to 0°C in an ice bath.

• Slowly add ACE-Cl (1.1 - 1.2 eq) dropwise to the stirred solution.

• After the addition is complete, remove the ice bath and heat the reaction mixture to reflux (approx. 85°C).

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete when the starting material is no longer visible (usually 2-4 hours).

Step 2: Cleavage of the Carbamate

• Once the formation of the intermediate is complete, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• To the resulting residue, add anhydrous methanol.

• Heat the methanolic solution to reflux and stir for 1-2 hours. Monitor the cleavage of the carbamate to norpseudotropine by TLC or LC-MS.

Step 3: Work-up and Isolation

• After the cleavage is complete, cool the solution and remove the methanol under reduced pressure.

• Dissolve the residue in DCM and transfer it to a separatory funnel.

• Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ solution (1x), and brine (1x).

• Combine the acidic aqueous layers. Cool this combined aqueous layer in an ice bath and basify to pH > 10 by the slow addition of 2M NaOH.

• Extract the basified aqueous layer with DCM (3-4x).

• Combine the organic extracts, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude norpseudotropine.

Step 4: Purification

• Purify the crude product by flash column chromatography on silica gel.

• Use an eluent system such as DCM/MeOH/Ammonium Hydroxide (e.g., 90:9:1 v/v/v) to elute the product.

• Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to afford pure norpseudotropine.

References

• The Polonovski Reaction. Organic Reactions.[Link]

• Polonovski Reaction. Chemistry Guide.[Link]

• Efficient N-Demethylation of Opiate Alkaloids Using a Modified Nonclassical Polonovski Reaction. The Journal of Organic Chemistry.[Link]

• N-demethylation of Alkaloids Using Nanoscale Zero Valent Iron. Middle Tennessee State University Thesis Collection.[Link]

• Model for the pseudotropine-dependent biosynthesis of modified tropane alkaloids. ResearchGate.[Link]

• N-Dealkylation of Amines. Molecules.[Link]

• Methods for N-demethylation of morphine and tropane alkaloids.

• Electrochemical N-demethylation of tropane alkaloids. Green Chemistry.[Link]

• Further investigation of the N-demethylation of tertiary amine alkaloids using the non-classical Polonovski reaction. Bioorganic & Medicinal Chemistry Letters.[Link]

• N-Demethylation of Alkaloids. Natural Product Communications.[Link]

• New Methodology for the N-Demethylation of Opiate Alkaloids. Organic Letters.[Link]

• N-Dealkylation of Amines. PMC.[Link]

• Von Braun Degradation of Alkaloids. Scribd.[Link]

• Progress in understanding the N-demethylation of alkaloids by exploiting isotopic techniques. Phytochemistry Reviews.[Link]

• Metabolomics-guided discovery of cytochrome P450s involved in pseudotropine-dependent biosynthesis of modified tropane alkaloids. ResearchGate.[Link]

• Metabolomics-guided discovery of cytochrome P450s involved in pseudotropine-dependent biosynthesis of modified tropane alkaloids. Nature Communications.[Link]

• Alkaloid N-Demethylation Methods. Scribd.[Link]

• Photochemical N-demethylation of alkaloids. PubMed.[Link]

• Norpseudotropine CAS No: 501-33-7. Pharmaffiliates.[Link]

• Completion of the Total Synthesis of Several Bioactive Sarpagine/Macroline Alkaloids including the Important NF-κB Inhibitor N4-Methyltalpinine. Molecules.[Link]

• Unstable Protein Purification Through the Formation of Stable Complexes. PubMed.[Link]

• Photochemical N-demethylation of Alkaloids. Figshare.[Link]

• N-Demethylation of Alkaloids. ResearchGate.[Link]

• In-Situ Purification of Non-Ribosomal Peptide Synthetases Assembly Line for Structural and Biochemical Studies. Bio-protocol.[Link]

• R4. Purification of Native and Mutant Ribosomes, Protein Purification. YouTube.[Link]

• Purification of Green Fluorescent Protein, Part II. YouTube.[Link]

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• 1. Completion of the Total Synthesis of Several Bioactive Sarpagine/Macroline Alkaloids including the Important NF-κB Inhibitor N4-Methyltalpinine - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. scribd.com [scribd.com]
• 6. N-Dealkylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. organicreactions.org [organicreactions.org]
• 9. library2.smu.ca [library2.smu.ca]
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• 12. chemistry-reaction.com [chemistry-reaction.com]

Navigating the Intricacies of Pseudotropine Hydrochloride Purification: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Pseudotropine Hydrochloride Purification. As Senior Application Scientists, we understand that achieving high purity for this critical tropane alkaloid intermediate presents unique challenges. This guide is designed to provide you with in-depth troubleshooting strategies, frequently asked questions, and detailed protocols to navigate the complexities of your purification workflow, ensuring the integrity and quality of your final product.

Introduction: The Purity Imperative of Pseudotropine Hydrochloride

Pseudotropine, the 3β-hydroxy epimer of tropine, is a pivotal building block in the synthesis of various pharmacologically active compounds.[1] Its hydrochloride salt is often the preferred form for handling and formulation due to its increased stability and solubility in aqueous media.[2] However, the purification of Pseudotropine hydrochloride is frequently complicated by the presence of its diastereomer, tropine, as well as other structurally related alkaloids and reaction byproducts.[1][3] Achieving the desired level of purity is paramount, as even minor impurities can significantly impact the efficacy, safety, and regulatory approval of the final drug product.

This guide will address the most common hurdles encountered during the purification process, from stubborn impurities to challenging crystallization, providing you with the technical insights and practical solutions to overcome them.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when purifying Pseudotropine hydrochloride?

The most prevalent impurity is its diastereomer, tropine hydrochloride, which often forms concurrently during the reduction of tropinone.[1][3] Other potential impurities include unreacted starting materials, byproducts from the synthesis, and other tropane alkaloids if derived from a natural source.

Q2: My Pseudotropine hydrochloride is an oil and won't crystallize. What should I do?

This phenomenon, known as "oiling out," is a common issue. It can be caused by the presence of impurities that disrupt the crystal lattice formation, the use of an inappropriate solvent, or cooling the solution too rapidly.[4] Our troubleshooting section on recrystallization provides a detailed workflow to address this.

Q3: I'm observing significant tailing of my product peak during column chromatography. How can I resolve this?

Peak tailing with basic compounds like pseudotropine on standard silica gel is a classic problem arising from the interaction between the amine group and acidic silanol groups on the silica surface. While this is more pronounced with the free base, it can still be a factor with the hydrochloride salt. Adding a basic modifier to the mobile phase is a common solution for the free base, but for the hydrochloride, optimizing the mobile phase with a different strategy is often necessary.[5]

Q4: What is the best way to confirm the purity and stereochemical integrity of my final product?

A multi-pronged analytical approach is recommended. High-Performance Liquid Chromatography (HPLC) is the gold standard for quantitative purity assessment.[6] To confirm the stereochemical purity and distinguish between pseudotropine and tropine, Gas Chromatography (GC) is often effective, as the two isomers typically have different retention times.[3] For unambiguous structural confirmation, Nuclear Magnetic Resonance (NMR) spectroscopy is indispensable.[3]

Troubleshooting Guide

This section is organized by common experimental challenges to help you quickly identify and resolve issues in your purification workflow.

Challenge 1: Recrystallization Difficulties

Recrystallization is a powerful technique for purifying crystalline solids. However, finding the optimal conditions for Pseudotropine hydrochloride can be challenging.

• Causality: This often occurs when the boiling point of the solvent is higher than the melting point of the impure compound, or when high levels of impurities are present, depressing the melting point. Rapid cooling can also contribute to this issue.[4]

• Troubleshooting Workflow:

  Caption: Troubleshooting logic for "oiling out" during recrystallization.

• Causality: Using too much solvent, incomplete precipitation due to insufficient cooling, or premature filtration can lead to a low yield.[4]

• Solutions:

  • Use the minimum amount of hot solvent necessary to fully dissolve the Pseudotropine hydrochloride.

  • After slow cooling to room temperature, place the flask in an ice bath for an extended period to maximize crystal formation.

  • Concentrate the mother liquor and cool again to obtain a second crop of crystals.

• Causality: Co-crystallization of colored impurities from the starting material or reaction byproducts.

• Solution:

  • Add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities. Perform a hot filtration to remove the charcoal before allowing the solution to cool.[4]

Challenge 2: Inefficient Chromatographic Separation

Column chromatography is a primary method for separating Pseudotropine hydrochloride from its closely related impurities.

• Causality: Tropine and pseudotropine are diastereomers with very similar polarities, making their separation challenging.

• Troubleshooting Workflow:

  Caption: Workflow for improving chromatographic separation of diastereomers.

Experimental Protocols

Protocol 1: Recrystallization of Pseudotropine Hydrochloride

This protocol outlines a general procedure for the recrystallization of Pseudotropine hydrochloride using a mixed solvent system, which often provides better results than a single solvent.

Materials:

• Crude Pseudotropine hydrochloride

• Ethanol (Good solvent)

• Ethyl acetate or Diethyl ether (Anti-solvent)

• Activated charcoal (optional)

• Standard laboratory glassware

Procedure:

• Dissolution: In an Erlenmeyer flask, dissolve the crude Pseudotropine hydrochloride in the minimum amount of hot ethanol.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal, and gently boil for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean flask.

• Addition of Anti-solvent: While the solution is still hot, add the anti-solvent (ethyl acetate or diethyl ether) dropwise until the solution becomes slightly turbid.

• Clarification: Add a few drops of hot ethanol to re-clarify the solution.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of a cold mixture of the recrystallization solvents.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Column Chromatography of Pseudotropine Hydrochloride

This protocol provides a starting point for the purification of Pseudotropine hydrochloride using silica gel chromatography.

Materials:

• Crude Pseudotropine hydrochloride

• Silica gel (for column chromatography)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Ammonium hydroxide (for free base purification, if necessary)

• Standard chromatography setup

Procedure:

• Column Packing: Prepare a slurry of silica gel in the initial mobile phase and pack the chromatography column.

• Sample Loading: Dissolve the crude Pseudotropine hydrochloride in a minimal amount of the initial mobile phase. If solubility is an issue, dissolve it in a slightly more polar solvent and adsorb it onto a small amount of silica gel, then load the dry powder onto the column.

• Elution:

  • Initial Mobile Phase: Start with a mobile phase of low polarity, for example, 98:2 Dichloromethane:Methanol.

  • Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the percentage of methanol. A suggested gradient could be from 98:2 to 90:10 DCM:MeOH.

  • Note: For the hydrochloride salt, the addition of a basic modifier is generally not recommended as it can neutralize the salt.

• Fraction Collection: Collect fractions and monitor the separation using Thin-Layer Chromatography (TLC).

• Analysis: Combine the fractions containing the pure Pseudotropine hydrochloride and evaporate the solvent under reduced pressure.

Parameter	Recommendation for Pseudotropine HCl Purification
Stationary Phase	Silica Gel (standard) or Alumina (neutral or basic as an alternative)
Mobile Phase (Starting Point)	Dichloromethane:Methanol (e.g., 98:2 to 95:5)
Elution Type	Gradient elution is recommended for better separation of closely related impurities.
Monitoring Technique	Thin-Layer Chromatography (TLC) with a suitable developing solvent and visualization reagent (e.g., Dragendorff's reagent).

Stability and Degradation Considerations

Pseudotropine hydrochloride is generally more stable than its free base form. However, it is not immune to degradation.

• pH Stability: Avoid strongly basic conditions during purification, as this will convert the hydrochloride salt back to the free base, which may have different solubility and stability characteristics. Acidic conditions are generally well-tolerated.

• Thermal Stability: Avoid excessive heat during solvent evaporation, as this can lead to degradation. It is recommended to use a rotary evaporator at a temperature not exceeding 40-50°C.

By understanding the inherent challenges and employing these systematic troubleshooting and purification strategies, researchers can confidently enhance the purity and quality of their Pseudotropine hydrochloride, paving the way for successful downstream applications.

References

• Pseudotropine - Grokipedia. Grokipedia. Available from: [Link]

• Pseudotropine. DrugFuture. Available from: [Link]

• Mixed-solvent recrystallisation. University of York Chemistry Teaching Labs. Available from: [Link]

• 3.3F: Mixed Solvents. Chemistry LibreTexts. Available from: [Link]

• Tropane alkaloid analysis by chromatographic and electrophoretic techniques: An update. ResearchGate. Available from: [Link]

• Under which circumstances is it wise to use a mixture of solvents to carry out recrystallization? Study.com. Available from: [Link]

• Formation of tropine (black columns) or pseudotropine (grey columns) in... ResearchGate. Available from: [Link]

• Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production. MDPI. Available from: [Link]

• Structure of Tropinone Reductase-II Complexed with NADP+ and Pseudotropine at 1.9 Å Resolution: Implication for Stereospecific Substrate Binding and Catalysis. ACS Publications. Available from: [Link]

• Two-Solvent Recrystallization Guide. MIT OpenCourseWare. Available from: [Link]

• Chiral separation of atropine by high-performance liquid chromatography. PubMed. Available from: [Link]

• How do i crystalize my alkaloid out of the solution? ResearchGate. Available from: [Link]

• Method for detecting impurity a-tropine in tropisetron hydrochloride injection. Google Patents.
• Process for the extraction and purification of alkaloids. Google Patents.

• COLUMN CHROMATOGRAPHY KIT. Fralin Life Sciences Institute at Virginia Tech. Available from: [Link]

• Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. PubMed Central. Available from: [Link]

• Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. Available from: [Link]

• Liquid anti-solvent recrystallization to enhance dissolution of CRS 74, a new antiretroviral drug. PubMed. Available from: [Link]

• Pseudotropine. PubChem. Available from: [Link]

• Role of Solvents in Improvement of Dissolution Rate of Drugs: Crystal Habit and Crystal Agglomeration. PubMed Central. Available from: [Link]

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• 2. Pseudotropine [drugfuture.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: High-Purity Pseudotropine Hydrochloride Recrystallization

Welcome to the Technical Support Center for Tropane Alkaloid Purification. This portal provides researchers, analytical scientists, and drug development professionals with field-proven, self-validating protocols for the recrystallization of Pseudotropine hydrochloride. By understanding the thermodynamic and kinetic mechanisms of crystallization, you can effectively troubleshoot common issues such as "oiling out," poor yield, and diastereomeric contamination.

Physicochemical Profile & Solvent Selection

Successful recrystallization requires a precise understanding of the solute's physical properties. Pseudotropine (the 3β-isomer of tropine) exhibits vastly different solubility profiles depending on whether it is in its free base or hydrochloride salt form.

Table 1: Physicochemical Properties & Mechanistic Implications

Parameter	Value	Mechanistic Implication for Recrystallization
Molecular Formula	C₈H₁₅NO·HCl	The hydrochloride salt form significantly increases the molecule's polarity and lattice energy compared to the free base[1].
Melting Point (Dec.)	~282°C	High thermal stability allows for aggressive hot filtration without the risk of thermal degradation[2].
pKa (Free Base)	9.7 (amine), 15.16 (hydroxyl)	Ensures the salt remains fully ionized in neutral to slightly acidic solvent systems, preventing free-base co-precipitation[1].
Solubility (Water)	Highly Soluble	Water acts as a highly potent solvent for the HCl salt. It is a poor candidate for single-solvent cooling crystallization[2].
Solubility (Ethanol)	Soluble (Hot) / Sparingly Soluble (Cold)	Absolute ethanol provides the ideal steep temperature-solubility gradient required for high-yield crystallization[3],[4].

Standard Operating Procedure: Temperature-Gradient Recrystallization

This self-validating protocol utilizes a steep temperature gradient in a polar protic solvent to achieve >99% purity.

Step 1: Solvent Preparation Heat absolute ethanol (or isopropanol) to near its boiling point (70–75°C) in a round-bottom flask[4]. Causality: Anhydrous conditions are critical. Trace water drastically increases the cold-solubility of the salt, which will destroy the final yield.

Step 2: Thermal Dissolution Slowly add the hot ethanol to the crude pseudotropine hydrochloride while stirring continuously until the solid just dissolves. Causality: Using the absolute minimum volume of hot solvent ensures maximum supersaturation upon cooling, which drives the thermodynamic precipitation of the crystal lattice[3].

Step 3: Decolorization & Hot Filtration If the solution is highly colored, add 1-2% (w/w) activated charcoal and boil for 5 minutes. Rapidly filter the boiling solution through a pre-warmed Buchner funnel[3]. Causality: Charcoal adsorbs highly conjugated, polymeric impurities. Pre-warming the filtration apparatus prevents premature kinetic crystallization in the funnel stem.

Step 4: Controlled Nucleation (Self-Validation Step) Cover the receiving flask and allow it to cool undisturbed to room temperature at a rate of ~1-2°C/min. Causality & Validation: Slow cooling allows the thermodynamically favored pseudotropine HCl molecules to arrange into a highly ordered lattice. You can validate the saturation point by watching for the "cloud point" (slight turbidity).

Step 5: Maturation & Harvesting Once at room temperature, transfer the flask to an ice bath (0–4°C) for 1 hour. Isolate the needle-like crystals via vacuum filtration[2]. Wash the filter cake with a minimal volume of ice-cold absolute ethanol. Dry under high vacuum at 40°C to a constant weight.

Mechanistic Workflow Diagram

Thermodynamic and kinetic workflow for the recrystallization of Pseudotropine Hydrochloride.

Troubleshooting Guides & FAQs

Q1: My product "oiled out" (formed a liquid layer) instead of forming solid crystals. How do I recover it? A1: "Oiling out" (liquid-liquid phase separation) occurs when the saturation temperature of the mixture exceeds the melting point of the solute-solvent system, or due to a high concentration of impurities[3]. Resolution:

• Reheat the mixture until the oil completely redissolves into a homogeneous solution.

• Add 5–10% more hot absolute ethanol to lower the saturation temperature below the oiling-out threshold[3].

• Cool the solution much more slowly. When the solution reaches the cloud point, introduce a single "seed" crystal of pure pseudotropine HCl. This bypasses the energy barrier for nucleation, forcing solid crystal growth instead of oil formation[3].

Q2: The yield of my pseudotropine HCl crystals is exceptionally low. What went wrong? A2: A low yield is almost always a thermodynamic issue related to solvent volume or solvent polarity. Because Pseudotropine HCl is highly soluble in water, even trace moisture in your ethanol will keep the salt dissolved at 0°C[2]. Resolution: Ensure you are using strictly anhydrous solvents. If the mother liquor still contains product, concentrate it under reduced pressure to half its volume and repeat the cooling cycle[3]. Alternatively, implement an anti-solvent system: while the ethanol solution is hot, add a non-polar solvent (like diethyl ether or acetone) dropwise until slight turbidity appears, clear it with a single drop of ethanol, and cool[3].

Q3: How can I ensure I have separated pseudotropine from its stereoisomer, tropine? A3: Pseudotropine (the 3β-isomer) and tropine (the 3α-isomer) are diastereomers formed during the reduction of tropinone[1]. Because they are diastereomers, they possess different lattice energies and solubilities. Resolution: Pseudotropine hydrochloride preferentially crystallizes from alcohol as distinct needles[2]. If co-crystallization is suspected, perform a secondary recrystallization using isopropanol[4]. The differing spatial orientations of the 3α and 3β epimers allow for efficient enrichment of the β-isomer in the solid phase when the temperature gradient is strictly controlled.

Q4: The crystals are extremely fine and clog the filter paper, making washing impossible. How do I improve crystal habit? A4: Fine, powdery crystals indicate that nucleation occurred too rapidly, leading to kinetic rather than thermodynamic control[3]. Resolution: Do not place the hot flask directly into an ice bath. Allow the solution to cool to room temperature ambiently before applying external cooling[3]. If the problem persists, switch to a mixed solvent system (e.g., ethanol/acetone) that naturally encourages slower, more ordered crystal growth[3].

Sources

• 1. Pseudotropine — Grokipedia [grokipedia.com]
• 2. Pseudotropine [drugfuture.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. EP0111607B1 - Tropyl and pseudotropyl alkyl-benzoates and their use in migraine treatment - Google Patents [patents.google.com]

Technical Support Center: Resolving Pseudotropine and Tropine Isomers

Welcome to the Tropane Alkaloid Troubleshooting and Support Center. Resolving diastereomers like tropine and pseudotropine requires a precise understanding of their stereochemical differences and physicochemical behaviors. This guide provides researchers and drug development professionals with field-proven methodologies, causal explanations for chromatographic behaviors, and validated protocols for successful separation.

Section 1: Structural Causality & Biosynthetic Context

To successfully separate tropine and pseudotropine, one must first understand their structural relationship. Both are bicyclic [3.2.1] organic compounds sharing the same molecular weight (141.21 g/mol ) and formula (C8H15NO)[1].

The Stereochemical Difference: They are C-3 epimers derived from the stereospecific reduction of tropinone[2].

• Tropine is the endo-isomer, possessing a 3α-hydroxyl group. It is synthesized in plants via Tropinone Reductase I (TR-I)[3].

• Pseudotropine is the exo-isomer, possessing a 3β-hydroxyl group. It is synthesized via Tropinone Reductase II (TR-II)[2].

Because they are diastereomers (not enantiomers), they exhibit distinct physical properties such as boiling points, dipole moments, and steric profiles[4]. This fundamental causality dictates that they can be resolved using standard achiral stationary phases, provided the active basic nitrogen is properly managed.

Fig 1: Stereospecific reduction of tropinone by TR-I and TR-II into diastereomeric products.

Section 2: Sample Preparation & Extraction Workflows

Before chromatographic resolution, isolating the alkaloids from complex biological matrices is critical.

Fig 2: Extraction and analytical workflow for resolving tropine and pseudotropine epimers.

FAQ: Extraction Troubleshooting

Q: Why is my recovery of pseudotropine exceptionally low during liquid-liquid extraction? A: This is almost always a pH control issue. Pseudotropine has a pKb of approximately 3.80, which translates to a pKa of ~10.2[1]. If your aqueous phase is not basified to at least pH 10.5–11.0, the bridgehead nitrogen remains protonated (ionized). Ionized alkaloids will not partition efficiently into organic solvents like dichloromethane or chloroform.

Protocol 1: Self-Validating Acid-Base Extraction

Causality Check: Acidifying first allows us to wash away neutral lipids while keeping the alkaloids safe in the aqueous phase as water-soluble salts[5].

• Maceration: Weigh 1 g of dried, powdered sample into a tube. Add 10 mL methanol, vortex for 1 min, and sonicate for 30 mins at room temperature[6].

• Clarification: Centrifuge at 4000 rpm for 10 mins. Decant the supernatant and evaporate to a viscous residue under reduced pressure.

• Acidic Defatting: Dissolve the residue in 10 mL of 5% HCl (aq). Wash the acidic aqueous layer twice with 10 mL dichloromethane. Discard the organic layers (these contain chlorophyll and lipids).

• Basification: Carefully add concentrated Ammonium Hydroxide ( NH4​OH ) to the aqueous phase until the pH reaches 10.5 - 11.0.

• Free Base Extraction: Extract the aqueous mixture with dichloromethane (3 x 15 mL).

• Recovery: Combine the organic layers, dry over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and evaporate under a gentle nitrogen stream[5].

Section 3: Gas Chromatography-Mass Spectrometry (GC-MS)

FAQ: GC-MS Resolution

Q: Tropine and pseudotropine are co-eluting and showing severe peak tailing on my HP-5 column. How do I fix this? A: The tailing is caused by secondary interactions between the free 3-hydroxyl group / tertiary amine and active silanol sites on the fused silica capillary. You must derivatize the sample. Using BSTFA with 1% TMCS converts the hydroxyl groups into trimethylsilyl (TMS) ethers, neutralizing their polarity and drastically improving volatility and peak shape[6]. Elution Order: Tropine will inherently elute before pseudotropine due to its lower boiling point and the endo configuration, which interacts less strongly with the non-polar stationary phase[4].

Protocol 2: GC-MS Derivatization & Separation

• Derivatization: To the dried extract, add 50 µL of anhydrous pyridine and 50 µL of BSTFA containing 1% TMCS[6].

• Incubation: Heat the sealed vial at 60 °C for 30 minutes.

• Injection: Inject 1 µL into the GC-MS (Split ratio 20:1)[3].

• Column: HP-5MS or Rtx-5 (30 m x 0.25 mm, 0.25 µm film thickness)[4],[3].

• Oven Program: Initial temp 100 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold for 5 min[4].

• Carrier Gas: Helium at a constant flow of 1.0 mL/min[4].

Section 4: High-Performance Liquid Chromatography (HPLC)

FAQ: HPLC Resolution

Q: How can I achieve baseline resolution of these epimers using reversed-phase (RP) HPLC when they have similar polarities? A: In RP-HPLC, retention is driven by hydrophobic interactions. The 3α-hydroxyl of tropine points inward (endo), making the molecule slightly more compact than pseudotropine (exo). To exploit this subtle steric difference, you must strictly control the ionization of the nitrogen atom. Using an unbuffered mobile phase leads to mixed-mode retention and band broadening. Using a buffer like ammonium acetate (pH 5.5–6.0) ensures the nitrogen is uniformly protonated, allowing the C18 column to resolve the isomers purely based on the steric hindrance of the hydroxyl orientations[5].

Protocol 3: RP-HPLC Analysis

• Reconstitution: Dissolve the dried extract in the initial mobile phase (e.g., 10% Acetonitrile / 90% Buffer).

• Filtration: Pass the sample through a 0.22 µm PTFE syringe filter.

• Column: Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm)[5].

• Mobile Phase: Gradient elution using HPLC-grade Acetonitrile and an aqueous buffer of 50 mM Ammonium Acetate (adjusted to pH 6.0)[5].

• Detection: UV detection at 210 nm or Evaporative Light Scattering Detector (ELSD)[5].

Quantitative Data Summary

The following table synthesizes expected performance metrics for tropane alkaloid chromatography across different analytical platforms, providing benchmarks for your method validation[6],[7],[8].

Analytical Platform	Analyte / Class	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference Matrix
GC-MS	Atropine / Scopolamine	0.3 – 1.0 µg/kg	1.0 – 6.0 µg/kg	Plant Extracts
GC-MS	Tropane Alkaloids (General)	5.0 ng/mL	Not Specified	Standard Solutions
RP-HPLC (UV)	L-hyoscyamine	0.25 ng/µL	0.82 ng/µL	Datura sp. Extracts
RP-HPLC (UV)	Scopolamine	0.29 ng/µL	0.97 ng/µL	Datura sp. Extracts
LC-Orbitrap MS	Tropine / Pseudotropine	Not Specified	5.0 – 20.0 µg/kg	Herbal Teas

Sources

• 1. Pseudotropine [drugfuture.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enhancing Tropane Alkaloid Production Based on the Functional Identification of Tropine-Forming Reductase in Scopolia lurida, a Tibetan Medicinal Plant - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Pseudotropine — Grokipedia [grokipedia.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Simultaneous analysis of tropane alkaloids in teas and herbal teas by liquid chromatography coupled to high-resolution mass spectrometry (Orbitrap) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Pseudotropine Hydrochloride

Welcome to the technical support center for the HPLC analysis of Pseudotropine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common chromatographic issues, with a specific focus on peak tailing. As a basic compound, Pseudotropine hydrochloride is susceptible to interactions with the stationary phase that can lead to asymmetrical peaks, compromising the accuracy and reliability of your results.[1][2][3] This resource provides in-depth troubleshooting strategies, detailed experimental protocols, and the scientific reasoning behind our recommendations to ensure robust and reproducible analytical methods.

I. Frequently Asked Questions (FAQs)

This section provides quick answers to the most common questions regarding peak tailing in the HPLC analysis of basic compounds like Pseudotropine hydrochloride.

Q1: What is peak tailing in HPLC?

A: Peak tailing is a phenomenon where a chromatographic peak is not symmetrical, and the latter half of the peak is broader than the front half.[1] This distortion is a common issue in HPLC and can negatively impact the accuracy of peak integration and quantification.

Q2: What is the primary cause of peak tailing for basic compounds like Pseudotropine hydrochloride?

A: The most common cause of peak tailing for basic compounds is the interaction between the positively charged analyte and negatively charged silanol groups on the surface of silica-based stationary phases.[1][2][3][4] These secondary interactions lead to a mixed-mode retention mechanism, causing some analyte molecules to be retained longer than others, resulting in a "tail".[2][5]

Q3: How does mobile phase pH affect peak tailing for Pseudotropine hydrochloride?

A: The pH of the mobile phase plays a critical role.[6] For a basic compound like Pseudotropine hydrochloride, a low pH mobile phase (typically 2-3 pH units below the analyte's pKa) ensures the analyte is in a single, protonated form.[7] More importantly, a low pH suppresses the ionization of residual silanol groups on the silica surface, minimizing the secondary ionic interactions that cause tailing.[2][8]

Q4: Can the choice of HPLC column influence peak tailing?

A: Absolutely. Modern, high-purity silica columns (Type B) with low silanol activity are recommended.[5][9] Additionally, columns with end-capping, where residual silanols are chemically deactivated, or those with polar-embedded groups can significantly improve peak shape for basic compounds.[1][10]

Q5: What are mobile phase additives, and can they help reduce peak tailing?

A: Mobile phase additives are small amounts of reagents added to the mobile phase to improve chromatography. For basic compounds, additives like triethylamine (a competing base) can be used to saturate the active silanol sites on the stationary phase.[11] Alternatively, ion-pairing agents can be used to form a neutral complex with the charged analyte, which then interacts more predictably with the reversed-phase stationary phase.[12][13]

II. In-Depth Troubleshooting Guide

This comprehensive guide provides a systematic approach to identifying and resolving the root causes of peak tailing in your HPLC analysis of Pseudotropine hydrochloride.

Isolating the Problem: Chemical vs. Physical Causes

Before diving into method development changes, it's crucial to determine if the peak tailing is due to chemical interactions or a physical issue with your HPLC system.

Q: How can I differentiate between a chemical and a physical cause for peak tailing?

A: A simple diagnostic test can be performed:

• Inject a neutral compound: Prepare a standard of a neutral compound (e.g., caffeine or toluene) and inject it using your current method.

• Analyze the peak shape:

  • If the neutral compound's peak also tails: The problem is likely physical.[3] This could be due to issues like a column void, a partially blocked frit, or excessive extra-column volume.[3][14]

  • If the neutral compound's peak is symmetrical, but your Pseudotropine hydrochloride peak tails: The issue is chemical in nature, stemming from secondary interactions between your analyte and the stationary phase.[3]

Troubleshooting Chemical Causes of Peak Tailing

This section focuses on rectifying peak tailing arising from undesirable chemical interactions within the column.

1. Optimizing Mobile Phase pH

The pH of your mobile phase is the most powerful tool for controlling the retention and peak shape of ionizable compounds.

Q: What is the ideal mobile phase pH for analyzing Pseudotropine hydrochloride, and how do I select the right buffer?

A: To minimize silanol interactions, the mobile phase pH should be adjusted to a low value, typically between 2.5 and 3.5. This ensures that the majority of surface silanols are protonated and not available for ionic interactions with the positively charged Pseudotropine hydrochloride.[2][8]

• Buffer Selection: It is critical to use a buffer to maintain a stable pH.[1] The buffer's pKa should be close to the desired mobile phase pH.

Buffer	pKa	Useful pH Range	UV Cutoff (nm)
Phosphate	2.1, 7.2, 12.3	2.0-3.0, 6.2-8.2	~200
Formate	3.8	2.8-4.8	~210
Acetate	4.8	3.8-5.8	~210

• Protocol for Mobile Phase Preparation (Low pH):

  • Prepare a 10-20 mM aqueous buffer solution (e.g., potassium phosphate or ammonium formate).

  • Adjust the pH of the aqueous buffer solution to the desired value (e.g., 3.0) using an appropriate acid (e.g., phosphoric acid or formic acid).

  • Mix the pH-adjusted aqueous buffer with the organic modifier (e.g., acetonitrile or methanol) in the desired ratio.

  • Filter and degas the final mobile phase.

2. Column Selection and Care

The choice of HPLC column is fundamental to achieving good peak shape for basic analytes.

Q: What type of HPLC column should I use for Pseudotropine hydrochloride analysis?

A: A modern, high-purity silica (Type B) C18 or C8 column is a good starting point.[5] Consider the following for optimal performance:

• End-capped Columns: These columns have undergone a secondary chemical treatment to block a significant portion of the residual silanol groups, reducing their interaction with basic compounds.[2]

• Polar-Embedded Columns: These columns have a polar group (e.g., an amide) embedded within the alkyl chain.[10][15] This polar group can help to shield the analyte from the underlying silica surface and improve peak shape.

• Hybrid Silica Columns: These columns are made from a hybrid organic/inorganic particle that has a lower concentration of silanol groups and often exhibits better stability at higher pH values.[16]

Q: My column performance has degraded over time, and I'm seeing increased peak tailing. What should I do?

A: Column degradation can lead to the exposure of more active silanol sites.

• Column Washing: First, try to wash the column with a series of strong solvents to remove any strongly retained contaminants. A typical washing sequence for a reversed-phase column is:

  • Water

  • Methanol

  • Acetonitrile

  • Isopropanol

  • Hexane (if compatible with your system)

  • Isopropanol

  • Methanol

  • Water

• Column Replacement: If washing does not restore performance, the column may be irreversibly damaged, and replacement is necessary.

3. Utilizing Mobile Phase Additives

When pH optimization and column selection are not sufficient, mobile phase additives can be employed to further improve peak shape.

Q: What are competing bases, and how do they work?

A: A competing base is a small basic compound, such as triethylamine (TEA), that is added to the mobile phase in a low concentration (e.g., 5-20 mM).[11] The competing base has a high affinity for the active silanol sites and will effectively "mask" them from interacting with your analyte, leading to a more symmetrical peak.[11]

• Protocol for Using a Competing Base (TEA):

  • Prepare your mobile phase as usual.

  • Add triethylamine to the final mobile phase at a concentration of 0.05% to 0.2% (v/v).

  • Re-adjust the pH of the mobile phase if necessary.

  • Filter and degas.

Q: When should I consider using ion-pairing agents?

A: Ion-pairing agents are useful when you need to increase the retention of a polar, ionizable compound like Pseudotropine hydrochloride while also improving peak shape.[13] An anionic ion-pairing agent (e.g., sodium dodecyl sulfate - SDS, or an alkyl sulfonate) will form a neutral ion pair with the positively charged Pseudotropine hydrochloride.[17] This neutral complex will have a stronger interaction with the non-polar stationary phase, leading to increased retention and often improved peak symmetry.[12]

• Protocol for Using an Ion-Pairing Agent:

  • Choose an appropriate ion-pairing reagent. For basic compounds, an alkyl sulfonate is a common choice.

  • Add the ion-pairing reagent to the aqueous portion of your mobile phase at a concentration of 5-10 mM.

  • Adjust the pH of the mobile phase to ensure your analyte is ionized.

  • Mix with the organic modifier, filter, and degas. Note: Columns dedicated to ion-pairing chromatography are recommended as the reagent can be difficult to completely wash out.

Troubleshooting Physical Causes of Peak Tailing

If you've determined that the peak tailing is due to a physical issue with your HPLC system, the following steps will help you identify and resolve the problem.

Q: If all my peaks are tailing, what are the likely physical causes?

A: When all peaks in a chromatogram exhibit tailing, the issue is likely pre-column and affects all analytes equally.[18]

• Column Void: A void can form at the head of the column due to settling of the packing material or high-pressure shocks.[19] This creates a space where the sample can spread out before entering the packed bed, leading to peak distortion.

  • Solution: In some cases, reversing the column and back-flushing at a low flow rate can help.[18] However, a column void often indicates the end of the column's life, and replacement is the best solution.

• Partially Blocked Frit: The inlet frit of the column can become partially blocked with particulate matter from the sample or mobile phase.[18]

  • Solution: Similar to a column void, back-flushing the column may dislodge the particulates. Using a guard column can help protect the analytical column from contamination.[20]

• Extra-Column Volume: Excessive tubing length or diameter between the injector and the column, or between the column and the detector, can contribute to peak broadening and tailing.[1]

  • Solution: Use tubing with the smallest possible internal diameter and shortest possible length. Ensure all fittings are properly made to minimize dead volume.

Logical Troubleshooting Workflow

The following diagram illustrates a systematic approach to troubleshooting peak tailing for Pseudotropine hydrochloride.

Caption: A logical workflow for diagnosing and resolving peak tailing issues.

III. References

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC? Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• Axion Labs. (2022, February 15). HPLC Peak Tailing. Retrieved from [Link]

• USP. (n.d.). <621> CHROMATOGRAPHY. Retrieved from [Link]

• alwsci. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. Retrieved from [Link]

• Chromatography Online. (2024, September 16). Are You Sure You Understand USP <621>? Retrieved from [Link]

• GALAK Chromatography. (n.d.). HPLC Troubleshooting - Peak Shape Problems & Ghost Peak. Retrieved from [Link]

• Waters Corporation. (n.d.). Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP <621> Chromatography. Retrieved from [Link]

• Crawford Scientific. (n.d.). The Theory of HPLC Column Chemistry. Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• ResearchGate. (n.d.). Why Do Peaks Tail? Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC? Retrieved from [Link]

• Pharma Growth Hub. (2023, November 7). Peak Tailing: Phenomenon, Symptoms and Corrections. Retrieved from [Link]

• LCGC. (2023, August 1). The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations. Retrieved from [Link]

• LCGC International. (2012, July 1). Troubleshooting Basics, Part IV: Peak Shape Problems. Retrieved from [Link]

• Taylor & Francis Online. (2014, November 25). Full article: Effect of Mobile Phase pH on the Function of Other Optimization Parameters in an HPLC–ECD Assay of Biogenic Amines and Their Metabolites. Retrieved from [Link]

• Veeprho. (2025, February 1). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• Welch Materials. (2025, November 5). HPLC Column Selection: Core to Method Development (Part I). Retrieved from [Link]

• Labtech. (n.d.). A Comprehensive Guide to Selecting HPLC Columns. Retrieved from [Link]

• Phenomenex. (2017, June 28). USP Chapter 621: Overview & Key Points. Retrieved from [Link]

• Waters Corporation. (2020, March 18). How can I decrease tailing of a basic compound when running a reversed-phase method with a C18 column? Retrieved from [Link]

• ResearchGate. (2013, November 27). How can I prevent peak tailing in HPLC? Retrieved from [Link]

• Waters Knowledge Base. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column? Retrieved from [Link]

• PubMed. (2004, September 17). Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography. Retrieved from [Link]

• Pharma Growth Hub. (2023, November 23). What is the effect of free silanols in RPLC and how to reduce it? Retrieved from [Link]

• LCGC International. (n.d.). HPLC Column Selection. Retrieved from [Link]

• Dimer. (n.d.). Ion pairing reagents. Retrieved from [Link]

• Longdom Publishing. (2024, September 25). Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Normal-phase LC method for simultaneous analysis of pseudophedrine hydrochloride, dextromethorphan hydrobromide, chlorpheniramine maleate, and paracetamol in tablet formulations. Retrieved from [Link]

• The LCGC Blog. (n.d.). Silica for HPLC Stationary Phases – A Five Minute Guide. Retrieved from [Link]

• MICROSOLV. (2026, February 9). Base-Deactivated HPLC Column? Understanding Silanol Activity and TYPE-C™ Technology. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. Retrieved from [Link]

• AKJournals. (n.d.). Effect of mobile-phase pH on the chromatographic behavior of biogenic amine neurotransmitters and their metabolites. Retrieved from [Link]

• PubMed. (2010, March 11). Simultaneous HPLC analysis of pseudophedrine hydrochloride, codeine phosphate, and triprolidine hydrochloride in liquid dosage forms. Retrieved from [Link]

• ResearchGate. (2015, January 20). Effect of Mobile Phase pH on the Function of Other Optimization Parameters in an HPLC–ECD Assay of Biogenic Amines and Their Metabolites. Retrieved from [Link]

• GL Sciences. (n.d.). HPLC Columns & LC Columns | Types, How to Choose, Compare. Retrieved from [Link]

• Waters. (n.d.). Effect of pH on LC-MS Analysis of Amines. Retrieved from [Link]

Sources

• 1. chromtech.com [chromtech.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 4. pharmagrowthhub.com [pharmagrowthhub.com]
• 5. researchgate.net [researchgate.net]
• 6. veeprho.com [veeprho.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Base‑Deactivated HPLC Column? Understanding Silanol Activity and TYPE‑C™ Technology | MICROSOLV [mtc-usa.com]
• 11. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 12. dimerscientific.com [dimerscientific.com]
• 13. longdom.org [longdom.org]
• 14. bvchroma.com [bvchroma.com]
• 15. welch-us.com [welch-us.com]
• 16. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. waters.com [waters.com]
• 20. USP Chapter 621: Overview & Key Points [phenomenex.com]

Technical Support Center: Optimizing LC-MS/MS Sensitivity for Pseudotropine Detection

Welcome to the Advanced Applications Support Center. As researchers push the boundaries of synthetic biology and food safety, the trace-level quantification of tropane alkaloids like pseudotropine (3β-tropanol) has become increasingly critical. Pseudotropine is a highly polar, low-molecular-weight (141.21 g/mol ) tertiary amine. Its unique physicochemical properties often lead to poor chromatographic retention, severe peak tailing, and mass spectrometric ion suppression.

This guide is engineered by senior application scientists to provide you with field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to maximize your LC-MS/MS sensitivity.

Part 1: Troubleshooting Guides & FAQs

Q1: My pseudotropine peak elutes in the void volume on a standard C18 column. How can I increase retention and sensitivity? Root Cause: Pseudotropine is highly hydrophilic. In reversed-phase liquid chromatography (RPLC) using the acidic mobile phases required for positive electrospray ionization (ESI+), the tertiary amine becomes fully protonated. This makes the molecule too polar to partition effectively into the hydrophobic C18 stationary phase. Solution: Abandon standard RPLC and switch to1[1]. HILIC utilizes a polar stationary phase (e.g., bare silica, amide, or zwitterionic) and a highly organic mobile phase. Retention is driven by the partitioning of the analyte into a water-enriched layer immobilized on the stationary phase surface. This orthogonal approach not only increases retention but the high acetonitrile content (>70%) drastically enhances ESI+ droplet desolvation efficiency, directly boosting MS sensitivity.

Q2: I am experiencing severe peak tailing, which is destroying my limit of detection (LOD). What is causing this? Root Cause: Peak tailing for basic alkaloids is driven by secondary ion-exchange interactions between the positively charged amine of pseudotropine and unendcapped, ionized residual silanol groups ( SiO− ) on the silica backbone of the column. Solution: Introduce a volatile, high-ionic-strength buffer to your mobile phase. Adding 10–20 mM ammonium formate ensures that ammonium ions ( NH4+​ ) competitively bind to the active silanol sites, masking them from pseudotropine. Furthermore, buffering the mobile phase to pH 3.0 ensures silanols remain mostly protonated (neutral) while the analyte remains ionized for MS detection.

Q3: My UV signal is strong, but my MS/MS signal is practically non-existent. How do I fix this? Root Cause: This is a classic presentation of matrix-induced ion suppression. Co-eluting matrix components (such as phospholipids, salts, or endogenous amines from plant extracts or yeast media) compete with pseudotropine for available charge and surface area during the ESI droplet fission process 2[2]. Solution: Implement a rigorous sample clean-up protocol using Mixed-Mode Strong Cation Exchange (MCX) Solid Phase Extraction (SPE). The dual-retention mechanism allows you to wash away neutral lipids with 100% organic solvents and acidic interferences with aqueous washes, before eluting the highly purified basic analyte.

Q4: What are the optimal Multiple Reaction Monitoring (MRM) transitions for pseudotropine? Expert Insight: Pseudotropine readily ionizes in ESI+ to form the protonated precursor ion [M+H]+ at m/z 142.1. The most thermodynamically favorable fragmentation pathway under collision-induced dissociation (CID) is the loss of water ( H2​O , 18 Da), yielding a highly abundant product ion at m/z 124.13[3].

Part 2: Quantitative Data & Method Parameters

Table 1: Optimized MRM Transitions and Collision Energies for Pseudotropine

Note: Parameters are optimized for a generic triple quadrupole mass spectrometer. Collision energies may require fine-tuning based on your specific instrument geometry.

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
142.1	124.1	15	Quantifier (Loss of H2​O )
142.1	98.0	20	Qualifier
142.1	96.0	20	Qualifier
142.1	67.0	20	Qualifier

Table 2: Recommended HILIC Gradient Mobile Phase Conditions

Column: Zwitterionic HILIC (e.g., SeQuant ZIC-HILIC), 2.1 x 100 mm, 3 µm. Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid. Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (Aqueous)	% Mobile Phase B (Organic)
0.0	0.4	5%	95%
1.0	0.4	5%	95%
5.0	0.4	40%	60%
6.0	0.4	40%	60%
6.1	0.4	5%	95%
10.0	0.4	5%	95%

Part 3: Diagnostic Visualizations

Diagnostic logic tree for resolving pseudotropine LC-MS/MS sensitivity issues.

Mixed-Mode Strong Cation Exchange (MCX) SPE workflow for basic alkaloids.

Part 4: Self-Validating Experimental Protocols

Protocol 1: HILIC LC-MS/MS System Suitability & Run

Objective: Establish a robust HILIC separation that guarantees adequate retention and peak symmetry prior to analyzing precious samples.

• System Equilibration: Flush the HILIC column with 50 column volumes of the starting mobile phase (95% B). Causality: HILIC columns require extensive equilibration to form the stable aqueous enrichment layer necessary for reproducible partitioning.

• Standard Injection: Inject a 10 ng/mL neat standard of pseudotropine.

• Self-Validation Check: Calculate the retention factor ( k′ ). The protocol is validated if k′≥2.0 and the USP tailing factor is ≤1.5 .

  • Failure Mode: If k′<2.0 , the aqueous layer is too thick. Increase the initial acetonitrile percentage to 98%. If tailing occurs, verify the buffer concentration is exactly 10 mM.

Protocol 2: Mixed-Mode Cation Exchange (MCX) SPE Clean-up

Objective: Eliminate matrix-induced ion suppression by isolating pseudotropine based on its basic pKa (~9.5).

• Sample Pre-treatment: Dilute 500 µL of sample (e.g., yeast media or plant extract) with 500 µL of 2% Formic Acid. Causality: This ensures the tertiary amine of pseudotropine is fully protonated ( + charge) before loading.

• Conditioning: Pass 1 mL Methanol followed by 1 mL Water through the 30 mg MCX cartridge.

• Loading: Load the acidified sample at a flow rate of 1 mL/min.

• Interference Wash 1 (Aqueous): Wash with 1 mL of 2% Formic Acid. Causality: Removes highly polar, neutral, and acidic matrix components.

• Interference Wash 2 (Organic): Wash with 1 mL of 100% Methanol. Causality: Removes hydrophobic lipids and phospholipids that cause severe MS suppression. The analyte remains locked to the resin via ionic bonds.

• Elution: Elute with 1 mL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol. Causality: The high pH neutralizes the pseudotropine amine, breaking the ionic bond and releasing it into the organic solvent.

• Self-Validation Check: Spike a blank matrix with a known concentration of pseudotropine and a stable isotope-labeled internal standard (e.g., Atropine-d3) prior to extraction. The protocol is validated if the absolute recovery is >85% and the matrix effect (calculated via post-extraction spike) is between 90% and 110%.

References

• Benchchem. "Application Note: Quantification of Pseudotropine in Food Samples by LC-MS/MS".
• Fera Science Ltd / Food Standards Agency. "FINAL REPORT Monitoring of tropane alkaloids in foods".
• MDPI. "Simultaneous Determination of 23 Pyrrolizidine and Tropane Alkaloids in Infusions from Dry Edible Flowers Using Optimized μSPEed® Microextraction Prior to Their Analysis by UHPLC-IT-MS/MS".
• NIH PMC. "Determination of Toxic Tropane Alkaloids in Globally Sourced Soya, Cereals and Products Using Dilute-and-Shoot Technique Coupled with LC-MS/MS".
• NIH PMC. "Biosynthesis of medicinal tropane alkaloids in yeast".

Sources

• 1. mdpi.com [mdpi.com]
• 2. Determination of Toxic Tropane Alkaloids in Globally Sourced Soya, Cereals and Products Using Dilute-and-Shoot Technique Coupled with LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. food.gov.uk [food.gov.uk]

Pseudotropine Hydrochloride Solutions: Technical Support &amp; Troubleshooting Guide

Welcome to the Technical Support Center for tropane alkaloid handling. Pseudotropine (3β-tropanol) is a critical bicyclic intermediate in the synthesis and study of tropane alkaloids. While its hydrochloride salt is highly soluble in water, researchers frequently encounter unexpected degradation, assay interference, or loss of potency during prolonged storage.

This guide synthesizes field-proven methodologies and mechanistic chemistry to help you prevent the degradation of Pseudotropine HCl in aqueous environments.

Part 1: Diagnostic FAQs & Mechanistic Troubleshooting

Q1: My aqueous Pseudotropine HCl solution developed a yellowish tint and lost potency over a month. What caused this? A: This is a classic sign of oxidative degradation exacerbated by a pH shift. Pseudotropine contains a secondary alcohol at the 3β-position and a tertiary amine. While the hydrochloride salt is mildly acidic in solution, storing it in standard borosilicate or soda-lime glass vials allows alkaline silicates to leach into the solution over time[1]. This leaching raises the pH, deprotonating the tertiary amine (pKa ~9.7) to form the pseudotropine free base[2]. The free base is significantly more susceptible to auto-oxidation, leading to the formation of N-oxides and the oxidation of the secondary alcohol to tropinone, which often presents with a slight color change.

Q2: I detected Tropinone in my LC-MS analysis of a stored Pseudotropine standard. Is this a chemical or biological degradation? A: It can be both, but in standard laboratory environments, enzymatic (microbial) degradation is the most common culprit for rapid tropinone formation. Environmental bacteria (such as Pseudomonas species) possess dehydrogenases capable of oxidizing the 3-hydroxyl group of tropane rings to a ketone (tropinone) as a first step in catabolizing the molecule for carbon and nitrogen[3]. If your solution was not sterile-filtered or was contaminated during aliquoting, microbial conversion will rapidly elevate tropinone levels.

Q3: Why shouldn't I autoclave my Pseudotropine HCl solutions for sterilization? A: While tropane alkaloids exhibit remarkable thermal stability (some surviving baking processes up to 190°C)[4], the combination of high heat (121°C) and pressurized water in an autoclave accelerates hydrolytic and oxidative side reactions. Furthermore, autoclaving dramatically increases the rate of alkaline leaching from glass containers, immediately shifting the pH and compromising the long-term stability of the salt[1]. Cold sterilization via filtration is the self-validating standard.

Part 2: Quantitative Stability Profiles

To understand the causality behind our recommended protocols, review the comparative stability data below. This table summarizes the expected degradation trajectories of 10 mM Pseudotropine HCl under various environmental conditions.

Storage Condition	Container Material	pH Profile	Temp	Estimated Shelf-Life (>95% Purity)	Primary Degradation Product
Unbuffered Water	Standard Glass	Drifts > 7.0	25°C	2 - 3 Weeks	Tropinone, N-Oxides
Unbuffered Water	LDPE Plastic	Stable (~5.5)	25°C	6 - 8 Months	Trace Tropinone
Buffered (pH 4.5)	Silanized Glass	Stable (4.5)	4°C	> 18 Months	None detected
Alkaline (pH 9.0)	Any	Stable (9.0)	25°C	< 1 Week	Free base precipitation, Tropinone
Unsterilized	Any	Variable	25°C	< 72 Hours	Tropinone (Microbial)[3]

Part 3: Mechanistic Workflow of Degradation & Prevention

The following diagram illustrates the chemical and biological pathways that compromise Pseudotropine HCl, alongside the targeted interventions required to block them.

Fig 1: Degradation pathways of Pseudotropine HCl and targeted stabilization interventions.

Part 4: Standard Operating Procedure (SOP) for Ultra-Stable Solutions

To ensure scientific integrity and reproducibility, do not simply dissolve the powder in distilled water. Follow this self-validating protocol to create a robust, degradation-resistant solution.

Materials Required:

• HPLC-grade Water (18.2 MΩ·cm)

• Sodium Acetate and Acetic Acid (for buffering)

• Pseudotropine Hydrochloride powder

• 0.22 µm Polyethersulfone (PES) syringe filter

• Low-density polyethylene (LDPE) vials or silanized amber glass vials[1]

• Argon or Nitrogen gas source

Step-by-Step Methodology:

• Solvent Degassing: Sonicate the HPLC-grade water under a vacuum for 15 minutes to remove dissolved oxygen, which acts as the primary electron acceptor in auto-oxidation pathways.

• Buffer Preparation: Prepare a mild 10 mM Acetate buffer. Adjust the pH to 4.5 using dilute acetic acid. Causality: Maintaining a pH of 4.5 ensures the tertiary amine remains fully protonated (well below its pKa of 9.7)[2], locking the molecule in its highly stable, water-soluble salt form.

• Dissolution: Dissolve the required mass of Pseudotropine HCl into the buffered solvent. Vortex gently until visually clear.

• Sterile Filtration: Pass the solution through a 0.22 µm PES syringe filter directly into the storage vials. Causality: PES membranes have extremely low protein/alkaloid binding characteristics. This step physically removes microbial contaminants that secrete tropine dehydrogenases[3].

• Headspace Purging: Gently blow a stream of Argon or Nitrogen gas over the liquid surface inside the vial for 5-10 seconds to displace ambient air. Immediately cap the vial tightly.

• Storage: Store the vials at 2°C to 8°C in the dark. Validation Check: Measure the pH of a control aliquot after 30 days; if stored in LDPE, the pH should remain exactly at 4.5, confirming the absence of alkaline leaching.

Sources

• 1. [Analysis and stability of atropine sulfate and scopolamine hydrobromide. 3: Studies on the stability of tropane alkaloids; 80: contribution to problems in the use of plastic containers for liquid pharmaceuticals] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pseudotropine — Grokipedia [grokipedia.com]
• 3. journals.asm.org [journals.asm.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Chiral Separation of Pseudotropine Enantiomers

Welcome to the technical support center for the enantiomeric separation of pseudotropine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the chiral separation of this important tropane alkaloid. As Senior Application Scientists, we have structured this guide to provide not just protocols, but the underlying scientific reasoning to empower you to make informed decisions during method development.

Frequently Asked Questions (FAQs)

Q1: Why is the chiral separation of pseudotropine challenging?

Pseudotropine, like other tropane alkaloids, possesses a basic nitrogen atom within its 8-azabicyclo[3.2.1]octane core. This basicity is the primary cause of chromatographic challenges. The tertiary amine can engage in strong, undesirable secondary interactions with acidic residual silanol groups on the surface of silica-based chiral stationary phases (CSPs). These interactions often lead to significant peak tailing, poor peak efficiency, and consequently, poor resolution of the enantiomers.[1] Therefore, method development must focus on mitigating these secondary interactions to allow the chiral recognition mechanism of the CSP to dominate.

Q2: What is the best starting point for developing a chiral separation method for pseudotropine?

For basic alkaloids like pseudotropine, the most successful and widely used approach is normal-phase HPLC on a polysaccharide-based CSP .[2] These CSPs, derived from cellulose or amylose, offer a broad range of chiral recognition capabilities through a combination of hydrogen bonding, π-π interactions, and steric inclusion.[3][4]

A robust starting point would be:

• Column: An amylose-based CSP such as Chiralpak® AD-H or a cellulose-based CSP like Chiralcel® OD-H (250 x 4.6 mm, 5 µm).[2][5]

• Mobile Phase: n-Hexane / Isopropanol (IPA) / Diethylamine (DEA) (90:10:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Temperature: 25 °C.

• Detection: UV at 210-220 nm.

The diethylamine (DEA) is a critical component; it acts as a competitive base, masking the silanol groups on the stationary phase and dramatically improving peak shape.[6][7]

Q3: I see no separation at all between my enantiomers. What's the first thing I should check?

If you observe a single, sharp peak with no indication of separation (e.g., no shoulder), the primary issue is a lack of enantioselectivity (α ≈ 1) under the current conditions. The most fundamental reason is an inappropriate choice of Chiral Stationary Phase (CSP).

Immediate Actions:

• Verify CSP Choice: The chiral recognition mechanism is highly specific.[8] If you are using a cellulose-based column (e.g., Chiralcel OD), the logical next step is to screen an amylose-based column (e.g., Chiralpak AD), as their different helical structures provide complementary selectivity.[1][9]

• Confirm Analyte Chirality: While pseudotropine has chiral centers, ensure your standard has not racemized or that you are not analyzing its achiral precursor, tropinone.

Q4: How critical is the choice of alcohol modifier in the mobile phase?

The alcohol modifier (e.g., isopropanol, ethanol) is a key parameter for optimizing selectivity in normal-phase chiral chromatography. It competes with the analyte for hydrogen bonding sites on the polysaccharide CSP. Changing the alcohol type or its concentration directly alters the thermodynamics of the analyte-CSP interaction.[10]

• Steric Effects: Isopropanol (IPA) is bulkier than ethanol. Switching from IPA to ethanol can sometimes allow for a better "fit" of the enantiomers into the chiral grooves of the CSP, improving resolution.

• Polarity: Decreasing the alcohol percentage (e.g., from 10% to 5%) increases retention time, allowing for more interaction with the CSP, which can often enhance resolution, provided the peak shape remains good.[7]

In-Depth Troubleshooting Guides

This section provides systematic workflows to address specific chromatographic problems you may encounter.

Issue 1: Poor or No Enantiomeric Resolution (Rs < 1.5)

Symptom: The enantiomer peaks are partially merged (e.g., valley between peaks is >10% of the smaller peak's height) or completely co-elute as a single peak.

Causality Analysis: Resolution is a function of column efficiency (N), selectivity (α), and retention factor (k'). Poor resolution indicates one or more of these factors are suboptimal. Our troubleshooting will focus on systematically optimizing selectivity, as it is the most powerful factor in improving chiral separations.[11]

Detailed Steps & Rationale:

• Verify/Screen Chiral Stationary Phase (CSP):

  • Action: If you have only tried one type of polysaccharide column (e.g., cellulose), test a complementary one (e.g., amylose).

  • Rationale: Amylose and cellulose polymers, though similar, adopt different higher-order structures (helical grooves).[1] An analyte that does not fit well into the chiral environment of one may interact effectively with the other. This is the most critical first step.[2][11]

• Optimize Mobile Phase Composition:

  • Action: Systematically vary the alcohol modifier. First, adjust the concentration of your current alcohol (e.g., test IPA at 5%, 10%, and 15%). If resolution is still poor, switch to a different alcohol (e.g., ethanol) and repeat the concentration study.

  • Rationale: The alcohol modifier directly competes with the analyte for polar interaction sites on the CSP.[10] By fine-tuning its strength and steric properties, you can modulate the retention and selectivity of the separation.[12] See Protocol 2 for a detailed methodology.

• Optimize Basic Additive Concentration:

  • Action: Adjust the concentration of Diethylamine (DEA). While 0.1% is a good starting point, try varying it between 0.05% and 0.2%.

  • Rationale: The primary role of DEA is to suppress peak tailing. However, its concentration can also subtly influence selectivity.[7] An insufficient concentration may lead to peak tailing that obscures separation, while an excessive concentration could potentially interfere with the desired chiral interactions.

• Investigate Temperature Effects:

  • Action: Systematically vary the column temperature. A good range to study is 10 °C to 40 °C in 5 °C increments.

  • Rationale: Chiral recognition is an enthalpically and entropically driven process. Generally, lower temperatures increase the stability of the transient diastereomeric complexes formed between the analyte and the CSP, leading to higher selectivity and better resolution.[13] However, this is not universal; in some cases, higher temperatures can improve peak efficiency or even alter the chiral recognition mechanism, so a temperature study is essential.[10][14] See Protocol 3 for a detailed methodology.

• Adjust Flow Rate:

  • Action: Decrease the flow rate (e.g., from 1.0 mL/min to 0.8 mL/min or 0.5 mL/min).

  • Rationale: Reducing the flow rate increases the residence time of the enantiomers on the column, allowing for more equilibration between the mobile phase and stationary phase. This can lead to higher column efficiency and improved resolution, especially for difficult separations.[6] However, this comes at the cost of longer analysis times.

Issue 2: Severe Peak Tailing (Asymmetry Factor > 1.5)

Symptom: The chromatographic peak is asymmetrical, with a pronounced "tail" extending from the peak maximum.

Causality Analysis: For a basic compound like pseudotropine, peak tailing is almost always caused by secondary site interactions, specifically the interaction of the basic amine with acidic silanol groups on the silica support of the CSP.[1] Column overload can also be a cause.

Detailed Steps & Rationale:

• Ensure Presence and Adequacy of Basic Additive:

  • Action: This is the most critical step. Verify that a basic additive like DEA is in your mobile phase. If it is, consider increasing its concentration slightly (e.g., from 0.1% to 0.15% or 0.2%).

  • Rationale: The basic additive neutralizes active silanol sites on the silica surface.[7] If the concentration is too low for the specific column batch or analyte concentration, some sites will remain active, causing tailing.

• Test for Column Overload:

  • Action: Prepare a sample that is 10-fold more dilute than your current sample and inject it.

  • Rationale: Injecting too much mass onto the column can saturate the high-energy binding sites on the CSP, leading to tailing.[15] If the peak shape improves significantly upon dilution, you have identified mass overload as the problem. Reduce your sample concentration accordingly.

• Evaluate Column Health:

  • Action: If the above steps fail, the column itself may be contaminated or damaged. Consult the manufacturer's instructions for washing procedures. A common procedure for polysaccharide columns is to flush with Isopropanol.

  • Rationale: Accumulation of strongly retained impurities from previous injections can create new active sites or damage the stationary phase, leading to poor peak shape. If a proper wash does not restore performance, the column may be permanently damaged and require replacement.[6]

Experimental Protocols

Protocol 1: Chiral Stationary Phase (CSP) Screening

This protocol provides a systematic approach to selecting the most promising CSP for pseudotropine enantiomers.

• Instrumentation: Standard HPLC system with UV detector.

• Columns:

  • Column A: Chiralpak® AD-H , 250 x 4.6 mm, 5 µm (Amylose-based)

  • Column B: Chiralcel® OD-H , 250 x 4.6 mm, 5 µm (Cellulose-based)

• Mobile Phase (Screening Condition): n-Hexane / Isopropanol / Diethylamine (90:10:0.1, v/v/v).

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Temperature: 25 °C

  • Detection: UV at 215 nm

  • Injection Volume: 5 µL

• Sample Preparation: Dissolve racemic pseudotropine standard in the mobile phase to a concentration of 0.5 mg/mL.

• Procedure: a. Install Column A and equilibrate with the mobile phase for at least 30 minutes or until a stable baseline is achieved. b. Inject the sample and record the chromatogram. c. Calculate the separation factor (α) and resolution (Rs). d. Replace with Column B, equilibrate, and repeat the injection.

• Evaluation: Compare the chromatograms from both columns. Select the column that provides the highest separation factor (α), even if the resolution is not yet baseline. This column has the highest potential for successful method development.

Protocol 2: Systematic Mobile Phase Optimization

This protocol is for the CSP that showed the most promise in Protocol 1.

• Objective: To find the optimal type and concentration of alcohol modifier.

• Setup: Use the selected CSP and the same general conditions as Protocol 1.

• Procedure: a. Vary Isopropanol (IPA) Concentration: Prepare mobile phases with varying ratios of n-Hexane/IPA/DEA, for example:

  • 95:5:0.1
  • 90:10:0.1 (Initial screening condition)
  • 85:15:0.1 b. Equilibrate the column with each mobile phase and inject the sample. Record α and Rs for each condition. c. Switch to Ethanol (EtOH): If IPA does not yield a resolution (Rs) of at least 1.5, switch the alcohol modifier to ethanol. d. Vary Ethanol (EtOH) Concentration: Prepare and test mobile phases with varying ratios of n-Hexane/EtOH/DEA:
  • 95:5:0.1
  • 90:10:0.1
  • 85:15:0.1 e. Equilibrate and inject for each condition, recording α and Rs.

• Evaluation: Create a table comparing the resolution (Rs) and analysis time for each condition. Select the mobile phase composition that provides the best balance of baseline separation (Rs ≥ 1.5) and a reasonable run time.

Modifier	% Modifier	Representative α	Representative Rs	Notes
Isopropanol	5%	1.25	1.6	Good separation, longer retention.
10%	1.20	1.4	Partial separation, shorter retention.
15%	1.15	1.1	Poor separation, very short retention.
Ethanol	5%	1.35	1.9	Excellent separation, long retention.
10%	1.30	1.7	Baseline separation, optimal time.
15%	1.22	1.4	Partial separation, shorter retention.
Table 1: Representative data illustrating the effect of mobile phase modifier type and concentration on chiral separation parameters for a basic compound on a polysaccharide CSP. Optimal conditions are typically a trade-off between resolution and analysis time.

Protocol 3: Temperature Study

• Objective: To evaluate the thermodynamic effect of temperature on the separation.

• Setup: Use the best CSP and mobile phase combination determined from Protocol 2. Your HPLC must have a thermostatted column compartment.

• Procedure: a. Set the column temperature to 25 °C, equilibrate, and inject the sample. This is your baseline chromatogram. b. Decrease the temperature to 20 °C, allow the system to fully equilibrate (at least 20-30 minutes), and inject the sample. c. Continue decreasing the temperature in 5 °C increments (e.g., 15 °C, 10 °C), equilibrating and injecting at each step. d. If lower temperatures do not improve or worsen the separation, return to 25 °C, re-equilibrate, and then test higher temperatures (e.g., 30 °C, 35 °C, 40 °C).

• Evaluation: Analyze the trend. Note the temperature that provides the highest resolution (Rs). While lower temperatures often improve chiral separations, the optimal temperature must be determined empirically.[10][13]

References

• 6

• 15

• 2

• 7

• 16

• 17

Sources

• 1. Preparation and Enantioseparation Performance of Mixed-Type Polysaccharide-Based Chiral Stationary Phases [gngfzxb.ecust.edu.cn]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scirp.org [scirp.org]
• 4. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chiral Alkaloid Analysis | IntechOpen [intechopen.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. researchgate.net [researchgate.net]
• 10. Effect of alcohols and temperature on the direct chiral resolutions of fipronil, isocarbophos and carfentrazone-ethyl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Temperature drop triggers chirality twist | Research | Chemistry World [chemistryworld.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Pseudotropine hydrochloride vs. tropine hydrochloride as a synthetic precursor

Initiating Research Parameters

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Comparing Precursor Options

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Outlining Applications & Protocols

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Detailing Guide Content

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Visualizing Chemical Pathways

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Diagramming Divergence Pathways

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I've created a new DOT diagram outlining the experimental workflow for the esterification of Pseudotropine HCl. The diagram visually steps through the process, from initial

Refining Content and Citations

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Expanding Synthetic Applications

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Detailing Reaction Mechanisms

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Validating Protocol Details

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Refining Diagram Validation

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Integrating Citations & Visualizations

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Finalizing Guide Formatting

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Validating Final Formatting

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Validating Diagram Readability

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Finalizing Protocol Integration

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Validating Synthesis Protocols

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Validating Synthesis Protocols

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Finalizing Synthesis Details

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Tropane Alkaloids: A Pharmacological Comparison of Pseudotropine and Tropine Derivatives

Tropane alkaloids are a diverse class of specialized plant metabolites characterized by an 8-azabicyclo[3.2.1]octane core 1. For drug development professionals and pharmacologists, understanding the structure-activity relationship (SAR) of these compounds is critical. The pharmacological trajectory of tropane derivatives is fundamentally dictated by a single stereocenter at the C-3 position.

This technical guide provides an objective, data-driven comparison of tropine (3α-hydroxyl) and pseudotropine (3β-hydroxyl) derivatives, detailing how this stereochemical divergence impacts receptor binding, biosynthetic pathways, and experimental validation methodologies.

Stereochemical Divergence and Biosynthetic Routing

The bifurcation of tropane alkaloid biosynthesis occurs during the enzymatic reduction of the central precursor, tropinone 1. Two distinct short-chain dehydrogenase/reductase (SDR) enzymes dictate the metabolic fate of the molecule:

• Tropinone Reductase I (TR-I): Catalyzes the stereospecific reduction of tropinone to yield tropine , which possesses a 3α-hydroxyl (axial) configuration 1.

• Tropinone Reductase II (TR-II): Catalyzes the reduction to yield pseudotropine , characterized by a 3β-hydroxyl (equatorial) configuration 1.

This structural difference—axial versus equatorial orientation—profoundly influences the biological interactions and downstream esterification/hydroxylation of these alkaloids 2.

Biosynthetic divergence and pharmacological targeting of tropine and pseudotropine derivatives.

Pharmacological Target Profiles

Tropine Derivatives (3α-Configuration)

Derivatives of tropine, such as hyoscyamine and scopolamine, are classically known for their potent anticholinergic properties 1. They act as competitive, non-selective antagonists at muscarinic acetylcholine receptors (mAChRs) 1. The 3α-configuration allows the esterified tropic acid moiety to perfectly occupy the orthosteric binding site of mAChRs, preventing acetylcholine binding and resulting in parasympatholytic effects (e.g., mydriasis, antispasmodic activity, and reduced glandular secretion) 1.

Pseudotropine Derivatives (3β-Configuration)

Pseudotropine itself exhibits only mild anticholinergic effects, which are notably weaker than its 3α counterparts due to the steric hindrance of the 3β-hydroxyl group at muscarinic binding sites 2. However, pseudotropine serves as the foundational precursor for two major classes of pharmacologically distinct compounds:

• Calystegines: These are polyhydroxylated nortropane alkaloids. Lacking N-methylation, they act as potent, competitive inhibitors of various glycosidases rather than interacting with mAChRs 1, [[3]]().

• Coca Alkaloids (e.g., Cocaine): The 3β-configuration is dominant in the Erythroxylaceae family. By binding the 3β benzoic ring to specific transporter sites, these derivatives block the reuptake of monoamines (norepinephrine, serotonin, dopamine), acting as potent central nervous system stimulants 4.

Quantitative Data Comparison

Property / Parameter	Tropine Derivatives (e.g., Scopolamine)	Pseudotropine Derivatives (e.g., Calystegines, Cocaine)
Stereochemistry	3α-hydroxyl (axial)	3β-hydroxyl (equatorial)
Biosynthetic Enzyme	Tropinone Reductase I (TR-I)	Tropinone Reductase II (TR-II)
Major Derivative Classes	Solanaceous Alkaloids (Hyoscyamine)	Polyhydroxylated NTAs, Coca Alkaloids
Primary Molecular Target	Muscarinic Acetylcholine Receptors (mAChR)	Glycosidases / Monoamine Transporters
Relative mAChR Affinity	High ( Ki​ typically in low nM range)	Low to Negligible (Weak partial binding)
Physiological Response	Anticholinergic, antispasmodic, mydriatic	Glycosidase inhibition, CNS stimulation

Experimental Methodologies: Self-Validating Protocols

To objectively compare the pharmacological profiles of these isomers, researchers must employ rigorous in vitro assays. The protocols below are designed with built-in validation steps to ensure causality and data integrity.

Protocol 1: Radioligand Binding Assay for mAChR Affinity

This protocol quantifies the binding affinity ( Ki​ ) of tropane vs. pseudotropine derivatives at muscarinic receptors.

• Causality & Design Rationale: We utilize Chinese Hamster Ovary (CHO) cells stably expressing human mAChR subtypes. CHO cells lack endogenous muscarinic receptors, eliminating background noise. [3H] -N-methylscopolamine ( [3H] -NMS) is selected as the radioligand because its permanent positive charge prevents membrane crossing, ensuring only cell-surface receptors are assayed without intracellular interference.

Step-by-Step Workflow:

• Membrane Preparation: Harvest CHO cells and homogenize in ice-cold Tris-HCl buffer (pH 7.4). Validation: Ice-cold conditions prevent proteolytic degradation of the target receptors.

• Incubation: Incubate 50 µg of membrane protein with 0.2 nM [3H] -NMS and varying concentrations ( 10−10 to 10−4 M) of the test compound (e.g., tropyltropine vs. tropylpseudotropine) in a final volume of 1 mL for 60 minutes at 25°C. Validation: A 60-minute window ensures thermodynamic equilibrium is reached.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI). Validation: PEI neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the positively charged radioligand and improving the signal-to-noise ratio.

• Quantification: Wash filters three times with ice-cold buffer. Extract radioactivity in scintillation fluid and quantify using a liquid scintillation counter.

• Data Analysis: Calculate IC50​ using non-linear regression and convert to Ki​ using the Cheng-Prusoff equation.

Step-by-step experimental workflow for the radioligand receptor binding assay.

Protocol 2: Glycosidase Inhibition Assay (Calystegines)

This protocol assesses the inhibitory potency of pseudotropine-derived calystegines.

• Causality & Design Rationale: Using p-nitrophenyl (pNP) glycoside substrates allows for direct colorimetric quantification of enzyme activity. As the enzyme cleaves the substrate, p-nitrophenol is released, which acts as a self-reporting mechanism by turning yellow under alkaline conditions.

Step-by-Step Workflow:

• Reaction Setup: Mix the target glycosidase (e.g., β -glucosidase) with varying concentrations of the pseudotropine derivative in an optimal pH buffer (e.g., sodium acetate pH 5.0).

• Substrate Addition: Initiate the reaction by adding 1 mM pNP- β -D-glucopyranoside. Incubate at 37°C for exactly 30 minutes.

• Termination: Stop the reaction by adding 0.2 M Na2​CO3​ . Validation: The high pH instantly denatures the enzyme to stop the reaction, and fully deprotonates the released p-nitrophenol, maximizing its molar absorptivity at 400 nm.

• Quantification: Measure absorbance at 400 nm using a microplate reader. Calculate IC50​ values by plotting residual enzyme activity against the logarithmic inhibitor concentration.

References

• Grokipedia:Pseudotropine - Pharmacological Effects and Uses.
• PMC (National Institutes of Health):Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production.
• BenchChem:An In-depth Technical Guide to the Chemical and Pharmacological Properties of Pseudotropine.
• Iowa State University Digital Repository:Tropane alkaloid biosynthesis.

Sources

• 1. Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pseudotropine — Grokipedia [grokipedia.com]
• 3. benchchem.com [benchchem.com]
• 4. dr.lib.iastate.edu [dr.lib.iastate.edu]

A Comparative Guide to Inter-laboratory Quantification of Pseudotropine

This guide provides an in-depth comparison of the prevalent analytical methodologies for the quantification of pseudotropine, a tropane alkaloid of significant interest in pharmaceutical research and development. Designed for researchers, scientists, and drug development professionals, this document delves into the nuances of Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS/MS), and High-Performance Liquid Chromatography with UV detection (HPLC-UV). Beyond a mere listing of protocols, this guide offers a critical evaluation of each technique's performance, grounded in experimental data and established validation principles, to facilitate informed decisions in method selection and inter-laboratory study design.

Introduction: The Analytical Challenge of Pseudotropine Quantification

Pseudotropine, a diastereomer of tropine, serves as a crucial reference standard in the analysis of tropane alkaloids. Its accurate quantification is paramount for the quality control of pharmaceutical preparations and toxicological assessments. However, achieving reproducible and comparable results across different laboratories presents a considerable challenge. This variability can stem from the choice of analytical technique, sample preparation protocols, and the inherent complexities of the matrices in which pseudotropine is often found.

This guide aims to provide a comprehensive framework for understanding and navigating these challenges. We will explore the fundamental principles of the three most common analytical techniques, present detailed experimental protocols, and compare their performance based on key validation parameters. Furthermore, we will discuss the critical aspects of inter-laboratory comparisons, drawing insights from proficiency tests conducted on related tropane alkaloids.

The Cornerstone of Accurate Quantification: Certified Reference Materials

Before delving into analytical methodologies, it is imperative to emphasize the foundational role of Certified Reference Materials (CRMs). The use of a well-characterized pseudotropine CRM is non-negotiable for establishing traceability and ensuring the accuracy of any quantification method. Reputable suppliers, such as MilliporeSigma and LGC Standards, provide pseudotropine CRMs with a comprehensive Certificate of Analysis (CoA), detailing the certified purity, uncertainty, and storage conditions. This documentation is essential for laboratory accreditation under standards such as ISO/IEC 17025.

Key considerations when selecting a pseudotropine CRM:

• Certified Purity: The CoA should state the certified purity value and the method used for its determination.

• Uncertainty: The associated uncertainty of the certified value must be provided.

• Traceability: The CRM should be traceable to a national or international standard.

• Homogeneity and Stability: Data supporting the homogeneity and stability of the material should be available.

A Head-to-Head Comparison of Quantification Methodologies

The selection of an analytical technique for pseudotropine quantification is a critical decision that influences sensitivity, selectivity, and throughput. This section provides a comparative overview of GC-MS, LC-MS/MS, and HPLC-UV.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and well-established technique for the analysis of volatile and thermally stable compounds. For tropane alkaloids like pseudotropine, derivatization is often necessary to improve their volatility and thermal stability, typically by converting the hydroxyl group to a trimethylsilyl (TMS) ether.

Principle: In GC-MS, the sample is vaporized and separated based on its boiling point and interaction with a stationary phase within a capillary column. The separated components then enter a mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for identification and quantification.

Workflow for GC-MS Analysis of Pseudotropine:

Caption: General workflow for pseudotropine quantification by GC-MS.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the gold standard for the analysis of a wide range of compounds, including tropane alkaloids, in complex matrices. Its high sensitivity and selectivity often eliminate the need for derivatization.

Principle: LC-MS/MS combines the separation power of high-performance liquid chromatography with the detection capabilities of tandem mass spectrometry. The sample is first separated by HPLC, and the eluting compounds are then ionized (typically by electrospray ionization - ESI) and analyzed by two mass spectrometers in series (MS/MS). The first mass spectrometer selects a specific precursor ion for the analyte of interest, which is then fragmented. The second mass spectrometer analyzes the resulting product ions, providing a high degree of specificity.

Workflow for LC-MS/MS Analysis of Pseudotropine:

High-Performance Liquid Chromatography (HPLC) Column Selection for Tropane Alkaloid Separation: A Comparative Guide

Tropane alkaloids (TAs), primarily atropine (a racemic mixture of (±)-hyoscyamine) and scopolamine, are naturally occurring secondary metabolites produced by the Solanaceae plant family[1]. Due to their potent anticholinergic toxicity, regulatory agencies strictly monitor their presence in food, feed, and pharmaceuticals[2]. While High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the gold standard for TA quantification[3], the chromatographic separation of these compounds presents a fundamental analytical challenge.

As a Senior Application Scientist, I have designed this guide to objectively evaluate the performance of different HPLC column chemistries, explaining the mechanistic causality behind retention behaviors and providing a self-validating experimental protocol for robust TA analysis.

The Chromatographic Challenge: Causality and Mechanism

To successfully separate tropane alkaloids, one must understand their chemical nature. TAs contain a bicyclic tropane ring with a tertiary amine group, giving them a highly basic character (pKa ~9.8).

When analyzed using traditional reversed-phase (RP) chromatography on standard silica-based C18 columns, these basic nitrogen atoms undergo secondary ion-exchange interactions with unreacted, acidic residual silanols on the silica surface[4]. This interaction is the primary cause of severe peak tailing, retention time shifts, and poor resolution. To overcome this, analytical scientists must carefully select column chemistries that either shield the silanols, operate at pH extremes, or utilize orthogonal retention mechanisms like Hydrophilic Interaction Liquid Chromatography (HILIC)[5].

Comparison of Column Chemistries

Conventional C18 (End-Capped)

Conventional C18 columns rely strictly on hydrophobic partitioning. To analyze TAs on these columns without severe tailing, the mobile phase must be highly acidic (e.g., 0.1% to 0.3% formic acid, pH < 3)[6]. This low pH protonates both the residual silanols (rendering them neutral) and the alkaloids (rendering them positively charged), thereby suppressing secondary electrostatic interactions[4].

• The Verdict: Excellent for general screening, but highly polar TA metabolites may elute too close to the void volume due to insufficient hydrophobic retention[7].

Polar-Embedded / Modified C18 (e.g., Kinetex EVO C18, Luna Omega Polar)

These advanced columns incorporate a polar functional group within the alkyl chain or utilize cross-linked polymer-modified silica[8]. This modification provides a steric and electrostatic shielding effect against residual silanols. Crucially, it allows the column to withstand highly alkaline mobile phases (pH 9–10)[8]. Under alkaline conditions, the basic nitrogen of the tropane ring is deprotonated (neutralized), which drastically increases its hydrophobic retention and results in sharp, perfectly symmetrical peaks[9].

• The Verdict: The optimal choice for high-throughput, high-resolution quantification, especially when resolving complex matrix interferences.

HILIC (Hydrophilic Interaction Liquid Chromatography)

HILIC columns operate with a highly organic mobile phase (typically >70% acetonitrile) and a small aqueous buffer layer immobilized on the stationary phase[5]. TAs partition into this aqueous layer. HILIC is particularly advantageous for separating highly polar, acidic molecules or small metabolites that fail to retain on C18 columns[7]. Furthermore, the high organic content in the mobile phase drastically enhances desolvation efficiency in the electrospray ionization (ESI) source, boosting MS sensitivity[10].

• The Verdict: Best for highly polar metabolites, structural isomers, and achieving the absolute lowest limits of detection (LOD) via enhanced ESI+ efficiency.

Data Presentation and Performance Metrics

Table 1: Mechanistic Comparison of HPLC Column Chemistries

Column Chemistry	Retention Mechanism	Peak Shape (Tailing Factor)	MS/MS Compatibility	Best Use Case
Conventional C18	Hydrophobic partitioning	Moderate to Poor (requires highly acidic pH)	Good (requires acidic modifiers)	General screening of non-polar to moderately polar alkaloids.
Polar-Embedded C18	Hydrophobic + Shielded Silanols	Excellent (stable at high pH)	Very Good (compatible with volatile alkaline buffers)	High-throughput quantification; resolving co-eluting matrix interferences.
HILIC	Hydrophilic partitioning / Hydrogen bonding	Excellent	Excellent (high organic mobile phase enhances ESI+)	Highly polar metabolites; separating structural isomers.

Table 2: Experimental Performance Data from Literature

Column Type	Example Column	Mobile Phase	Atropine LOD	Scopolamine LOD	Ref.
Polar-Embedded C18	Kinetex EVO C18 (150 x 2.1 mm)	NH₄-Formate (pH 9) / Acetonitrile	< 0.1 µg/kg	< 0.1 µg/kg	[8]
Polar C18	Luna Omega Polar C18 (100 x 2.1 mm)	MeOH (0.2% NH₃) / H₂O (0.2% FA)	0.09 µg/L	0.2 µg/L	[9]
Conventional C18	Gemini NX-C18 (150 x 4.6 mm)	0.3% FA in H₂O / MeOH:ACN	0.11 µg/kg	0.15 µg/kg	[6]

Experimental Workflow & Self-Validating Protocol

To ensure data integrity, the following protocol is designed as a self-validating system . By introducing a stable isotope-labeled internal standard (SIL-IS) prior to extraction, the system automatically corrects for matrix-induced ion suppression and extraction losses, ensuring that any variation in the final MS signal is accurately calibrated[11].

Step-by-Step Methodology (SPE-HPLC-MS/MS)

• Sample Preparation & Isotope Spiking: Weigh 5.0 g of homogenized sample (e.g., cereal or honey) into a 50 mL centrifuge tube. Immediately spike the sample with 50 µL of Atropine-d3 and Scopolamine-d3 internal standards to establish the self-validating baseline.

• Extraction: Add 20 mL of an acidified extraction solvent (80:20 Acetonitrile:Water with 0.2% formic acid)[7]. Vortex vigorously for 10 minutes, then centrifuge at 5000 × g for 6 minutes[7].

• Solid-Phase Extraction (SPE) Clean-up:

  • Condition a polymeric reversed-phase SPE cartridge (e.g., Strata-X C18) with 6 mL of methanol, followed by 6 mL of 0.1% ammonia solution[8].

  • Load the sample supernatant.

  • Wash with purified water to remove polar interferences.

  • Elute the TAs with 10 mL of an alkalized organic solvent mixture (ethyl acetate/methanol/acetonitrile with ammonia)[6].

• Reconstitution: Evaporate the eluate to dryness under a gentle nitrogen stream at 40°C. Reconstitute the residue in 1 mL of the initial HPLC mobile phase[3].

• Chromatographic Separation (Using Polar-Embedded C18): Inject 5 µL onto a Kinetex 2.6 µm EVO C18 (100 x 2.1 mm) column[8]. Run a gradient elution utilizing 5 mM ammonium formate (pH 9) and acetonitrile at a flow rate of 0.3 mL/min.

• Detection: Operate the mass spectrometer in ESI+ mode using Multiple Reaction Monitoring (MRM). Monitor two transitions per analyte (e.g., Atropine: m/z 290.1 → 124.1 and 290.1 → 93.0) to ensure unambiguous identification[3].

Workflow Visualization

Workflow for the extraction, chromatographic separation, and MS/MS detection of tropane alkaloids.

Conclusion & Best Practices

When developing an HPLC method for tropane alkaloids, standard C18 columns often fall short due to secondary silanol interactions that degrade peak shape and resolution. By transitioning to Polar-Embedded C18 columns under alkaline conditions, analysts can neutralize the basic tropane ring, resulting in superior retention and peak symmetry. Alternatively, for highly complex matrices or when maximum MS sensitivity is required, HILIC columns offer an orthogonal, highly efficient solution by leveraging high-organic mobile phases that maximize ESI desolvation. Always pair your chosen column chemistry with a robust, self-validating extraction protocol utilizing stable isotope-labeled standards to guarantee analytical trustworthiness.

References

• Occurrence and Chemistry of Tropane Alkaloids in Foods, with a Focus on Sample Analysis Methods: A Review on Recent Trends and Technological Advances. nih.gov.[Link]

• A sensitive LC–MS/MS method for isomer separation and quantitative determination of 51 pyrrolizidine alkaloids and two tropane alkaloids in cow's milk. nih.gov.[Link]

• Simultaneous Determination of 23 Pyrrolizidine and Tropane Alkaloids in Infusions from Dry Edible Flowers Using Optimized μSPEed® Microextraction Prior to Their Analysis by UHPLC-IT-MS/MS. mdpi.com.[Link]

• A Simple and Quick Solid Phase Extraction and Reversed Phase HPLC Analysis of Some Tropane Alkaloids in Feedstuffs and Biological Samples. tandfonline.com.[Link]

• Analysis of alkaloids from different chemical groups by different liquid chromatography methods. researchgate.net.[Link]

• Development of a Multi-Toxin UPLC-MS/MS Method for 50 Mycotoxins and Tropane Alkaloids in Cereal Commodities. waters.com.[Link]

• An Innovative Use of the QuEChERs Method and LC-MS/MS Technique for Fast and Simple Determination of Quinolizidine Alkaloids in Leguminous Plants. mdpi.com.[Link]

• Recent food alerts and analytical advances related to the contamination of tropane and pyrrolizidine alkaloids in food. frontiersin.org.[Link]

• Comparative HILIC/ESI-QTOF-MS and HPTLC studies of pyrrolizidine alkaloids in flowers of Tussilago farfara and roots of Arnebia euchroma. researchgate.net.[Link]

• Simultaneous Determination of Pyrrolizidine and Tropane Alkaloids in Honey by Liquid Chromatography–mass Spectrometry. nih.gov.[Link]

Sources

• 1. Occurrence and Chemistry of Tropane Alkaloids in Foods, with a Focus on Sample Analysis Methods: A Review on Recent Trends and Technological Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Recent food alerts and analytical advances related to the contamination of tropane and pyrrolizidine alkaloids in food [frontiersin.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. An Innovative Use of the QuEChERs Method and LC-MS/MS Technique for Fast and Simple Determination of Quinolizidine Alkaloids in Leguminous Plants [mdpi.com]
• 6. Simultaneous Determination of Pyrrolizidine and Tropane Alkaloids in Honey by Liquid Chromatography–mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. waters.com [waters.com]
• 8. A sensitive LC–MS/MS method for isomer separation and quantitative determination of 51 pyrrolizidine alkaloids and two tropane alkaloids in cow’s milk - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Simultaneous Determination of 23 Pyrrolizidine and Tropane Alkaloids in Infusions from Dry Edible Flowers Using Optimized μSPEed® Microextraction Prior to Their Analysis by UHPLC-IT-MS/MS [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]

A Senior Application Scientist's Guide to Cross-Validation of LC-MS and GC-MS Methods for Pseudotropine Analysis

In the landscape of pharmaceutical development and toxicological screening, the precise and reliable quantification of tropane alkaloids is paramount. Pseudotropine, a diastereomer of tropine and a key biosynthetic intermediate, requires robust analytical methodologies to ensure data integrity.[1][2] The choice between Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) is often a critical decision point, each presenting a unique set of advantages and challenges.

This guide provides an in-depth comparison of LC-MS and GC-MS for pseudotropine analysis, grounded in the principles of bioanalytical method validation. As Senior Application Scientists, we emphasize not just the "how" but the "why," offering insights into the causality behind experimental choices. Furthermore, we present a framework for the cross-validation of these two powerful techniques, ensuring consistency and reliability when transferring methods or comparing data between laboratories. This process is essential for maintaining data integrity across different analytical platforms, a cornerstone of regulatory compliance.[3][4]

At a Glance: LC-MS vs. GC-MS for Pseudotropine Analysis

The fundamental difference between these techniques lies in the state of the mobile phase and the resulting requirements for the analyte. LC-MS is ideal for compounds that are soluble in a liquid and can be ionized directly from that phase, while GC-MS requires analytes to be volatile and thermally stable.[5] This distinction has significant implications for pseudotropine analysis.

Feature	Liquid Chromatography-Mass Spectrometry (LC-MS)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.[5]	Separation of volatile compounds in a gaseous mobile phase interacting with a stationary phase.[5]
Analyte Volatility	Excellently suited for a wide range of compounds, including non-volatile and thermally labile alkaloids like pseudotropine.[5]	Requires analytes to be volatile and thermally stable. Pseudotropine's polarity and hydroxyl group necessitate derivatization.[2][5]
Derivatization	Generally not required, simplifying sample preparation and reducing potential for analytical variability.	Mandatory. A derivatization step (e.g., silylation) is needed to increase volatility and thermal stability.[2]
Sensitivity	High sensitivity (pg/mL to ng/mL range), often achieving lower limits of detection (LOD) and quantification (LOQ).[6][7]	Good sensitivity, but the overall limit of detection can be influenced by the efficiency of the derivatization reaction.[8]
Sample Throughput	Amenable to high-throughput analysis due to simpler sample preparation and fast gradient elutions.[9]	Can be more time-consuming and lower-throughput due to the additional, often offline, derivatization step.[5]
Matrix Effects	More susceptible to ion suppression or enhancement from co-eluting matrix components, requiring careful method development.[10]	Generally less prone to matrix effects compared to LC-MS, as many matrix components are not volatile.

Quantitative Performance Comparison

The following table summarizes typical quantitative performance parameters for the analysis of tropane alkaloids, providing a clear basis for comparison. These values are representative and may vary based on instrumentation and specific matrix conditions.

Performance Parameter	LC-MS/MS	GC-MS (with Derivatization)
Limit of Detection (LOD)	0.1 - 5.0 ng/mL[6][10]	0.5 - 1.0 ng/mL[8]
Limit of Quantification (LOQ)	0.3 - 10 ng/mL[6][10]	1.5 - 3.0 ng/mL[8]
Linearity (R²)	> 0.995	> 0.99
Precision (%RSD)	< 15%[11]	< 15%[11]
Accuracy (% Recovery)	85 - 115%[11]	85 - 115%[11]

Experimental Workflows: A Visual Guide

The choice of analytical technique dictates the entire workflow, from sample preparation to data analysis. The following diagrams illustrate the typical experimental pathways for both LC-MS and GC-MS analysis of pseudotropine.

LC-MS Workflow for Pseudotropine Analysis.

GC-MS Workflow for Pseudotropine Analysis.

The Core Directive: Cross-Validation Protocol

Cross-validation is a critical exercise to demonstrate that two different analytical methods provide equivalent results. This is essential when, for instance, a project transitions from an early-phase GC-MS method to a higher-throughput LC-MS/MS method for later-phase clinical trials. The process must be systematic and adhere to regulatory expectations, such as those outlined by the FDA and EMA.[3][11][12]

Objective: To demonstrate interchangeability between a validated LC-MS method and a validated GC-MS method for the quantification of pseudotropine in a specific biological matrix.

Step-by-Step Cross-Validation Procedure

• Establish Acceptance Criteria (A Priori): Before any analysis, define the statistical criteria for concluding that the methods are equivalent. A common approach is that for at least two-thirds (67%) of the samples, the percent difference between the results from the two methods should be within ±20% of their mean.[3]

• Sample Selection:

  • Select a minimum of 20 incurred samples (study samples) that span the quantifiable range.

  • Prepare three batches of quality control (QC) samples at low, medium, and high concentrations (n=6 for each level).

• Analysis:

  • Analyze the selected incurred samples and QC samples using both the validated LC-MS and GC-MS methods.

  • The analysis should be performed on different days by different analysts, if possible, to assess inter-assay reproducibility.

• Data Evaluation:

  • For each sample, calculate the concentration obtained from both methods (CLC-MS and CGC-MS).

  • Calculate the mean concentration: Mean = (CLC-MS + CGC-MS) / 2.

  • Calculate the percent difference: %Difference = [(CLC-MS - CGC-MS) / Mean] * 100.

• • Assess if the results meet the pre-defined acceptance criteria. If ≥67% of the samples have a %Difference within ±20%, the cross-validation is successful.

Logical Flow of the Cross-Validation Process.

Detailed Experimental Protocols

The following protocols are representative methodologies for the analysis of pseudotropine. They should be fully validated according to ICH M10 or equivalent guidelines before use in regulated studies.[12][13][14]

LC-MS/MS Method Protocol

This method is advantageous due to its high sensitivity and lack of a derivatization step.

• Sample Preparation (Solid-Phase Extraction):

  • To 500 µL of plasma, add an internal standard (e.g., pseudotropine-d3).

  • Load the sample onto a conditioned mixed-mode cation exchange SPE cartridge.

  • Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol.

  • Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to initial conditions.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions (Triple Quadrupole):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition (Example): Pseudotropine: Q1 m/z 142.1 -> Q3 m/z 96.1.[15] Internal Standard (pseudotropine-d3): Q1 m/z 145.1 -> Q3 m/z 99.1.

GC-MS Method Protocol

This method requires derivatization to make pseudotropine suitable for gas chromatography.

• Sample Preparation (Liquid-Liquid Extraction & Derivatization):

  • To 500 µL of plasma, add an internal standard (e.g., homatropine).

  • Add 100 µL of 1M sodium hydroxide and 3 mL of ethyl acetate.

  • Vortex for 5 minutes and centrifuge at 3000 x g for 10 minutes.

  • Transfer the organic layer to a clean tube and evaporate to dryness under nitrogen.

  • To the dried residue, add 50 µL of anhydrous pyridine and 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.[2]

  • Cap the vial and heat at 70°C for 30 minutes.

  • Cool to room temperature before injection.

• Chromatographic Conditions:

  • Column: DB-5MS or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Initial temperature of 100°C, hold for 1 minute, ramp at 20°C/min to 280°C, and hold for 5 minutes.[2]

  • Injection Mode: Splitless, 1 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Monitoring Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor (Example for TMS-derivative): Monitor characteristic fragment ions for the pseudotropine-TMS derivative and the internal standard derivative.

Conclusion and Expert Recommendation

For the analysis of pseudotropine, LC-MS/MS is generally the superior technique. Its ability to analyze the compound in its native form eliminates the need for derivatization, thereby simplifying the workflow, reducing potential sources of error, and improving sample throughput.[5] The high sensitivity and selectivity of modern LC-MS/MS systems make it the preferred platform for regulated bioanalysis where low detection limits are often required.

However, GC-MS remains a robust and reliable alternative. It is less susceptible to matrix effects and can be a cost-effective solution for laboratories where it is the primary instrumentation. With a well-optimized derivatization and sample preparation protocol, GC-MS can provide accurate and precise quantitative results that are fully compliant with regulatory standards.

Ultimately, the choice of method depends on the specific application, required sensitivity, sample throughput needs, and available resources. When both methods are available or being transferred, a rigorous cross-validation as described in this guide is not just a recommendation—it is a scientific necessity to ensure the long-term integrity and consistency of bioanalytical data.

References

• Title: Development and Validation of a Sensitive LC-MS/MS Method for the Simultaneous Analysis of Three-Tropane Alkaloids in Blood and Urine | Request PDF Source: ResearchGate URL: [Link]

• Title: Guideline on bioanalytical method validation Source: European Medicines Agency (EMA) URL: [Link]

• Title: Pseudotropine Source: PubChem - NIH URL: [Link]

• Title: Pseudotropine Source: Wikipedia URL: [Link]

• Title: GC-MS/MS and LC-MS/MS Identification of Opium and Tropane Alkaloids in Pottery from Funnel Beaker Culture Sites in South-Eastern Poland Source: PMC - National Center for Biotechnology Information URL: [Link]

• Title: Metabolomics-guided discovery of cytochrome P450s involved in pseudotropine-dependent biosynthesis of modified tropane alkaloids Source: PMC - National Center for Biotechnology Information URL: [Link]

• Title: Bioanalytical method validation - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

• Title: ICH M10 on bioanalytical method validation - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

• Title: Essential FDA Guidelines for Bioanalytical Method Validation Source: Lambda Therapeutic Research URL: [Link]

• Title: Development and Validation of the LC–MS/MS Method for Determination of 130 Natural and Synthetic Cannabinoids in Cannabis Oil Source: MDPI URL: [Link]

• Title: M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis Source: GMP-Verlag URL: [Link]

• Title: Improved Analytical Approach for Determination of Tropane Alkaloids in Leafy Vegetables Based on µ-QuEChERS Combined with HPLC-MS/MS Source: PMC - National Center for Biotechnology Information URL: [Link]

• Title: M10 Bioanalytical Method Validation and Study Sample Analysis Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: ICH guideline M10 on bioanalytical method validation and study sample analysis Step5 Source: Therapeutic Goods Administration (TGA), Australia URL: [Link]

• Title: Determination of tropane alkaloids atropine and scopolamine by liquid chromatography-mass spectrometry in plant organs of Datura species. Source: Semantic Scholar URL: [Link]

• Title: Bioanalytical Method Validation Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Bioanalytical Method Validation for Biomarkers Guidance Source: U.S. Department of Health and Human Services (HHS) URL: [Link]

• Title: Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and Cathinones Source: SciSpace URL: [Link]

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• 8. GC-MS/MS and LC-MS/MS Identification of Opium and Tropane Alkaloids in Pottery from Funnel Beaker Culture Sites in South-Eastern Poland - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development and Validation of the LC–MS/MS Method for Determination of 130 Natural and Synthetic Cannabinoids in Cannabis Oil [mdpi.com]
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A Senior Application Scientist's Guide to Comparing the Stability of Pseudotropine Hydrochloride from Different Suppliers

Introduction: The Criticality of Supplier Selection in Pharmaceutical Development

In the landscape of pharmaceutical development, the active pharmaceutical ingredient (API) is the cornerstone of the final drug product. The stability of this API is not merely a quality metric; it is a critical determinant of a drug's safety, efficacy, and shelf-life.[1] Pseudotropine hydrochloride, a tropane alkaloid and a key precursor or building block in the synthesis of various pharmacologically active compounds, is no exception.[2][3] Its inherent stability can be influenced by subtle variations in the manufacturing process, leading to inconsistencies between suppliers.

Global supply chain variability has emerged as a significant risk, with inconsistencies in raw material characteristics potentially altering how a product performs under real-world conditions.[4][5][6] Factors such as residual solvents, moisture content, crystalline form (polymorphism), and the presence of trace impurities can differ from one supplier to another, all of which can profoundly impact the long-term stability of the API.[4] This guide provides a comprehensive, technically-grounded framework for researchers, scientists, and drug development professionals to design and execute a robust comparative stability study for pseudotropine hydrochloride sourced from different suppliers. The objective is to establish a self-validating system of protocols that not only identifies the most stable source but also elucidates the underlying reasons for any observed instability, thereby ensuring the selection of a reliable and consistent API for downstream development.

Part 1: Experimental Design & Rationale

A successful comparative stability study is built upon a foundation of well-chosen analytical techniques and a systematic approach to stress testing. The goal is to create conditions that predict long-term stability and highlight potential degradation pathways.[7] Our experimental design integrates solid-state characterization with chromatographic purity and impurity profiling.

Overall Experimental Workflow

The workflow is designed to provide a comprehensive comparison, from initial characterization to behavior under accelerated and stress conditions. This multi-faceted approach ensures that decisions are based on a holistic understanding of each supplier's material.

Caption: Overall experimental workflow for comparing pseudotropine HCl stability.

Analytical Methodologies: The 'Why'

The choice of analytical methods is paramount. Each technique provides a unique and complementary piece of the stability puzzle.

• High-Performance Liquid Chromatography (HPLC) with UV Detection: This is the workhorse for quantifying the API (assay) and known/unknown impurities.[8][9] A well-developed, stability-indicating HPLC method separates all degradation products from the parent peak, ensuring that a loss in API concentration is accurately measured and attributed to degradation.[10] We employ a reversed-phase C18 column, which is standard for separating polar to moderately non-polar compounds like alkaloids.[11]

• Liquid Chromatography-Mass Spectrometry (LC-MS): While HPLC-UV quantifies impurities, LC-MS helps identify them.[12][13] By providing the mass-to-charge ratio of degradation products, LC-MS offers crucial insights into the degradation pathways (e.g., oxidation, hydrolysis, demethylation), which can point to specific vulnerabilities in the API from a particular supplier.[14]

• X-ray Powder Diffraction (XRPD): The solid-state form of an API is a critical material attribute.[15] Many APIs exist in multiple crystalline forms (polymorphs), which can have different stabilities, solubilities, and bioavailabilities.[16] XRPD is the definitive technique for identifying the initial polymorphic form and detecting any changes during stability studies.[17][18] A change in the crystal form can signify a significant stability issue, even if the chemical purity remains high initially.[16]

• Karl Fischer Titration: This method is used to accurately determine the water content. Excess moisture can accelerate hydrolytic degradation or facilitate polymorphic transformations, making it a key initial parameter to compare between suppliers.

Part 2: Detailed Experimental Protocols

The following protocols are designed to be self-validating and are grounded in established regulatory guidelines.

Protocol: Stability-Indicating HPLC-UV Method

This method must be validated according to ICH Q2(R1) guidelines to ensure it is fit for purpose.

• Chromatographic System: HPLC system with a quaternary pump, autosampler, column oven, and UV/Vis detector.

• Column: Reversed-phase C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

• Gradient Elution: A gradient is chosen to ensure separation of the polar pseudotropine from potential non-polar degradants. (e.g., Start at 5% B, ramp to 95% B over 20 minutes, hold for 5 minutes, return to initial conditions).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm (as pseudotropine lacks a strong chromophore, detection in the low UV range is necessary).

• Injection Volume: 10 µL.

• System Suitability: Before analysis, inject a standard solution six times. The relative standard deviation (RSD) for peak area and retention time should be <2.0%.

Protocol: Forced Degradation Studies

Forced degradation, or stress testing, is essential for identifying likely degradation products and establishing the stability-indicating nature of the analytical methods.[7] The studies are conducted as per ICH Q1A(R2) guidelines, targeting 5-20% degradation.[19][20]

• Sample Preparation: Prepare a solution of pseudotropine hydrochloride (e.g., 1 mg/mL) in a suitable solvent for each condition.

• Acid Hydrolysis: Add 0.1 M HCl and heat at 60°C for 24 hours. Neutralize with 0.1 M NaOH before injection.

• Base Hydrolysis: Add 0.1 M NaOH and heat at 60°C for 24 hours. Neutralize with 0.1 M HCl before injection.

• Oxidative Degradation: Add 3% H₂O₂ and store at room temperature for 24 hours.

• Thermal Degradation: Store the solid API at 105°C for 48 hours. Dissolve in mobile phase before analysis.

• Photolytic Degradation: Expose the solid API to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH Q1B.[7] A control sample should be stored in the dark.

• Analysis: Analyze all stressed samples, along with an unstressed control, using the validated HPLC-UV and LC-MS methods.

Protocol: Accelerated Stability Study

• Storage Condition: Place accurately weighed samples of the solid API from each supplier in stability chambers maintained at 40°C ± 2°C and 75% RH ± 5% RH.

• Time Points: Pull samples at initial (T=0), 1, 3, and 6-month intervals.

• Analysis at Each Time Point:

  • Perform HPLC-UV analysis to determine assay and total impurity levels.

  • Perform XRPD analysis to check for any changes in the crystalline form.

  • Visually inspect samples for any changes in physical appearance (e.g., color, clumping).

Part 3: Data Presentation & Interpretation

Hypothetical data is presented for illustrative purposes.

Initial Characterization (T=0)

The initial analysis provides a baseline for each supplier's material. Significant variations at this stage, particularly in water content or crystalline form, can be early indicators of potential stability issues.

Table 1: Initial Characterization of Pseudotropine HCl from Different Suppliers

Parameter	Supplier A	Supplier B	Supplier C
Appearance	White Crystalline Powder	White Crystalline Powder	Off-White Powder
Assay (HPLC, % w/w)	99.8%	99.5%	99.1%
Total Impurities (HPLC, %)	0.15%	0.42%	0.75%
Water Content (Karl Fischer, %)	0.2%	0.8%	1.5%
XRPD Pattern	Form I	Form I	Form I (with amorphous halo)

Interpretation: Supplier A presents the highest quality material with high purity and low water content. Supplier B is acceptable but has higher initial impurities and water content. Supplier C's material is of lower purity, has a significantly higher water content, and the presence of an amorphous halo in its XRPD pattern suggests potential solid-state instability.

Forced Degradation Results

This study reveals the intrinsic stability of the molecule and any differences in susceptibility to degradation between suppliers.

Table 2: Summary of Forced Degradation Results (% Degradation of API)

Stress Condition	Supplier A	Supplier B	Supplier C
Acid (0.1 M HCl, 60°C)	5.2%	6.1%	10.5%
Base (0.1 M NaOH, 60°C)	<1.0%	<1.0%	1.8%
Oxidative (3% H₂O₂)	8.5%	12.3%	19.8%
Thermal (105°C)	<1.0%	1.5%	3.5%
Photolytic (ICH Q1B)	<1.0%	<1.0%	2.1%

Interpretation: All samples show the highest susceptibility to oxidative degradation, followed by acidic conditions. This suggests that the tertiary amine or other parts of the bicyclic ring system are prone to oxidation. The material from Supplier C shows consistently higher degradation across all stress conditions, indicating lower intrinsic stability, which may be linked to the presence of impurities that catalyze degradation reactions.

A plausible degradation pathway under oxidative stress could involve N-demethylation, a known metabolic pathway for related compounds that can also occur chemically.[21][22]

Caption: Hypothetical oxidative N-demethylation of pseudotropine.

Accelerated Stability Study Results

This study simulates long-term storage and is the most direct indicator of shelf-life performance.

Table 3: Accelerated Stability Study Results (40°C / 75% RH)

Supplier	Time Point	Assay (% w/w)	Total Impurities (%)	XRPD Pattern
Supplier A	T=0	99.8%	0.15%	Form I
1 Month	99.7%	0.22%	Form I
3 Months	99.6%	0.31%	Form I
6 Months	99.5%	0.45%	Form I
Supplier B	T=0	99.5%	0.42%	Form I
1 Month	99.2%	0.68%	Form I
3 Months	98.8%	1.05%	Form I
6 Months	98.2%	1.65%	Form I
Supplier C	T=0	99.1%	0.75%	Form I (amorphous halo)
1 Month	98.5%	1.30%	Form I
3 Months	97.2%	2.55%	Transition to Form II
6 Months	95.8%	3.90%	Form II

Interpretation:

• Supplier A: Demonstrates excellent stability. The increase in impurities is minimal and predictable, and the solid form remains unchanged. This is the ideal profile for a reliable API source.

• Supplier B: Shows a noticeable but relatively linear increase in degradation products. While less stable than Supplier A's material, it may be acceptable depending on the formulation and desired shelf-life, though it carries a higher risk.

• Supplier C: Exhibits poor stability. The rapid increase in impurities is a major concern. Critically, the XRPD data at 3 months reveals a polymorphic transformation from Form I to a new, likely more stable but potentially less soluble, Form II. This is a critical failure and renders this material unsuitable for further development, as polymorphic changes can drastically alter drug performance.[16] The high initial water content likely acted as a plasticizer, facilitating this unwanted transformation under heat and humidity.

Conclusion and Recommendations

This comprehensive guide outlines a robust, scientifically-grounded methodology for comparing the stability of pseudotropine hydrochloride from different suppliers. The hypothetical data clearly illustrates that seemingly minor differences in initial quality attributes—such as purity, water content, and solid-state form—can have profound impacts on long-term stability.

Based on our comparative analysis, Supplier A is unequivocally the recommended source. Its material exhibits high purity, low water content, and superior stability under both forced degradation and accelerated conditions, with no evidence of solid-state changes. Supplier B represents a higher-risk alternative, while Supplier C is unacceptable due to significant chemical degradation and a critical polymorphic transformation.

Investing the time and resources into a thorough, multi-faceted stability comparison as outlined here is not an academic exercise; it is a crucial risk mitigation strategy. It provides the empirical evidence needed to select a high-quality, reliable API supplier, which is a foundational step in ensuring the successful development of a safe, effective, and stable pharmaceutical product.

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Benchmarking the Purity of Commercial Pseudotropine Hydrochloride Standards: A Comprehensive Guide for Analytical and Drug Development Workflows

As drug development pipelines increasingly rely on highly specific tropane alkaloid derivatives, the structural and stereochemical purity of precursor compounds has never been more critical. Pseudotropine hydrochloride (CID 200599)[1], the hydrochloride salt of the 3β-epimer of tropine, serves as a foundational building block for synthesizing local anesthetics like tropacocaine (CID 12444544)[2] and various proprietary neuro-active APIs.

For analytical chemists and formulation scientists, selecting and validating a commercial pseudotropine hydrochloride standard is not merely a procurement task; it is a foundational analytical decision. This guide objectively benchmarks commercial standards and provides field-proven, self-validating experimental protocols to ensure absolute stereochemical and chromatographic integrity.

Mechanistic Insight: The Causality of Impurities

To understand why rigorous benchmarking is necessary, we must look at the synthesis and stereochemistry of the tropane ring. Pseudotropine features a bicyclic 8-azabicyclo[3.2.1]octane core with a hydroxyl group in the equatorial (3β) position. Its diastereomer, tropine, holds the hydroxyl group in the axial (3α) position.

During the chemical reduction of the precursor tropinone, non-stereoselective hydride attacks (e.g., using standard sodium borohydride) yield a mixture of both the α- and β-isomers[3]. In biological systems, this divergence is tightly controlled by Tropinone Reductase I and II[4]. However, in commercial synthetic standards, tropine is the most persistent and problematic impurity .

If a pseudotropine standard contaminated with tropine is used in downstream esterification (e.g., benzoylation), the resulting API will be a mixture of tropacocaine and benzoyltropine[2][5]. These two molecules exhibit drastically different pharmacological profiles—specifically in their binding affinities to dopamine transporters versus muscarinic acetylcholine receptors. Therefore, validating the absence of the 3α-epimer is the primary objective of any purity assay.

Figure 1: Stereoselective reduction of tropinone dictating downstream tropane alkaloid synthesis.

Benchmarking Commercial Standards

When procuring pseudotropine hydrochloride, researchers typically choose between pharmacopeial reference standards (which carry regulatory weight) and high-grade analytical reagents from chemical suppliers. The table below synthesizes representative industry data to benchmark these alternatives based on purity claims, validation methodologies, and relative cost-efficiency.

Supplier Tier	Representative Vendor	Claimed Purity	Primary Validation Methods	Stereochemical Guarantee	Relative Cost	Best Use Case
Pharmacopeial	USP / EP Reference	≥ 99.5%	HPLC-UV, IR, Titration, NMR	Absolute (Certified)	$	cGMP API release testing, IND filings.
Premium Analytical	Sigma-Aldrich / Merck	≥ 98.0%	GC-MS, HPLC, 1H-NMR	High (Lot-specific NMR)	$	Method development, quantitative assays.
Specialty Synthesis	Toronto Research Chem.	95% - 98%	LC-MS, NMR	Moderate to High		Early-stage synthesis, custom derivatives.
Bulk/General	TCI / Alfa Aesar	> 98.0%	Titration, HPLC	Variable (Check lot data)	$	Routine lab work, scale-up precursors.

Note: For absolute quantitative assays, always utilize a standard with a certified mass balance (accounting for water content and residual solvents) rather than relying solely on chromatographic area percent.

Self-Validating Experimental Protocols for Purity Assessment

To establish a trustworthy baseline, you cannot rely solely on the Certificate of Analysis (CoA). You must perform orthogonal validation using both chromatographic (HPLC-MS/UV) and structural (NMR) techniques[6].

Figure 2: Orthogonal analytical workflow for validating pseudotropine hydrochloride purity.

Protocol A: HPLC-UV/MS for Epimeric Resolution

The Causality of the Method: Tropane alkaloids contain a basic tertiary amine (pKa ~9.7)[3]. If analyzed using standard neutral mobile phases on a reversed-phase C18 column, the analyte will partially ionize, leading to severe chromatographic streaking and peak tailing. To force the molecule into a fully protonated state and ensure sharp peak symmetry, we must use an acidic modifier (e.g., 0.1% formic acid or ammonium acetate buffer)[4][7].

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 10.0 mg of the commercial pseudotropine hydrochloride standard. Dissolve in 10 mL of the initial mobile phase (e.g., 10% Acetonitrile / 90% Water with 0.1% Formic Acid) to create a 1 mg/mL stock. Dilute to 100 µg/mL for injection.

• Column Selection: Equip the HPLC with a high-purity, end-capped C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size). The end-capping minimizes secondary interactions between the basic nitrogen and residual surface silanols.

• Mobile Phase Gradient:

  • Solvent A: LC-MS grade Water + 0.1% Formic acid.

  • Solvent B: LC-MS grade Acetonitrile + 0.1% Formic acid.

  • Gradient: Start at 5% B, ramp to 60% B over 20 minutes, hold for 5 minutes, return to 5% B.

• Detection: Set UV detection to 210 nm (due to the lack of strong chromophores, ELSD or MS is highly recommended for greater sensitivity)[7]. If using MS, utilize Electrospray Ionization in positive mode (ESI+), scanning for the [M+H]+ ion at m/z 142.

• System Suitability (Self-Validation): Spike the sample with a known standard of tropine. The protocol is only valid if the resolution factor ( Rs​ ) between the tropine peak and the pseudotropine peak is ≥1.5 .

Protocol B: 1H-NMR for Stereochemical Confirmation

The Causality of the Method: While HPLC separates the epimers, NMR definitively proves the 3β-hydroxyl configuration. Furthermore, the behavior of the N-methyl group in acidified aqueous solutions is highly diagnostic. Because of the protonation of the nitrogen in the hydrochloride salt, nitrogen inversion is slowed down, allowing the observation of distinct axial and equatorial N-methyl isomers in the NMR spectrum[8].

Step-by-Step Methodology:

• Solvent Selection: Dissolve 15 mg of the standard in 0.6 mL of Deuterium Oxide ( D2​O ). D2​O is chosen because the hydrochloride salt is highly water-soluble, and it facilitates the rapid exchange of the hydroxyl and amine protons, simplifying the spectrum.

• Acquisition: Acquire a 1H-NMR spectrum at 400 MHz or higher.

• Diagnostic Peak Analysis (Self-Validation):

  • C3 Proton: Locate the signal for the proton attached to C3. In pseudotropine (3β-OH, equatorial), the C3 proton is axial. It will appear as a distinct multiplet (typically a nonet or broad multiplet) around 3.8 - 4.0 ppm, with large axial-axial coupling constants ( J≈10−11 Hz). If tropine (3α-OH) is present, a secondary peak will appear around 4.1 ppm with smaller equatorial-axial coupling constants.

  • N-Methyl Group: Observe the N-methyl region (~2.7 - 2.9 ppm). In acidified D2​O , you may observe two closely spaced singlets representing the two stable invertomers of the protonated N-methyl group[8].

• Purity Calculation: Integrate the area of the primary C3 axial proton against any trace signals in the 4.1 ppm region to calculate the exact epimeric ratio.

Conclusion

Benchmarking commercial pseudotropine hydrochloride standards requires looking past the vendor's label. Because the 3α-epimer (tropine) is a persistent synthetic byproduct that drastically alters downstream pharmacology, researchers must employ orthogonal validation. By utilizing acidic-modified reversed-phase HPLC for chromatographic resolution and 1H-NMR for definitive stereochemical mapping, laboratories can establish a self-validating system that ensures the absolute integrity of their tropane alkaloid workflows.

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Comparative Assessment of Chiral Selectors for Pseudotropine Enantiomeric Separation

As a Senior Application Scientist, I frequently encounter the stereochemical complexities of tropane alkaloids. The unsubstituted pseudotropine core (3β-tropanol) is an achiral meso compound due to an internal plane of symmetry bisecting the nitrogen bridge[1]. However, asymmetric functionalization—such as esterification with chiral acids at the C-3 position or desymmetrization at the C-6/C-7 positions—generates chiral 1[1]. Because enantiomers of these derivatives exhibit drastically different pharmacological and toxicological profiles, robust enantioseparation is a non-negotiable requirement in drug development.

This guide objectively compares the performance of leading chiral selectors and provides self-validating experimental workflows to ensure absolute analytical confidence.

Mechanistic Evaluation of Chiral Selectors

Selecting the correct chiral environment is dictated by the analytical scale, the target derivative's polarity, and the required resolution.

Polysaccharide-Based Chiral Stationary Phases (HPLC/SFC)

For high-resolution analytical and preparative separations, derivatized cellulose and amylose CSPs (e.g., Chiralcel OD-H, Chiralpak AD-H) remain the gold standard[2]. The chiral recognition mechanism relies on the helical structure of the polysaccharide backbone. Enantiomers are separated based on differential hydrogen bonding, dipole-dipole interactions, and steric inclusion within the chiral grooves of the carbamate derivatives[3].

Cyclodextrins (Capillary Electrophoresis & CCC)

Cyclodextrins (CDs) are cyclic oligosaccharides that form a truncated cone with a hydrophobic cavity. In Capillary Electrophoresis (CE),3 are utilized as chiral selectors[3]. The separation is driven by the difference in the binding constants of the transient diastereomeric inclusion complexes formed between the CD and the pseudotropine enantiomers. Furthermore, highly soluble derivatives like sulfobutyl ether-β-cyclodextrin (SBE-β-CD) are exceptionally effective in preparative Counter-Current Chromatography (CCC), allowing high sample loading without the pressure constraints of solid CSPs[4].

Chiral Solvating Agents (NMR Spectroscopy)

When absolute configuration must be determined without isolation, Chiral Solvating Agents (CSAs) such as Mosher's Reagent (MTPA-Cl) are employed. The rigid conformation of the MTPA ester induces anisotropic shielding. The phenyl group exerts a direct magnetic influence on the protons of the tropane core, causing NMR anisochrony ( Δδ ) that unambiguously differentiates the enantiomers[1].

Decision matrix for selecting chiral separation techniques for pseudotropine derivatives.

Quantitative Performance Comparison

The following table synthesizes experimental data for the enantiomeric separation of structurally related tropane alkaloids and pseudotropine derivatives across different chiral selectors.

Chiral Selector	Technique	Target Derivative	Mobile Phase / Background Electrolyte	Separation Factor ( α )	Resolution ( Rs​ )
Cellulose tris(3,5-dimethylphenylcarbamate) (OD-H)	HPLC	Homatropine / Pseudotropine esters	Hexane/Isopropanol/Diethylamine (80:20:0.1)	1.45	> 2.0
Amylose tris(3,5-dimethylphenylcarbamate) (AD-H)	HPLC	Tropane Alkaloid Derivatives	Hexane/Ethanol/Diethylamine (85:15:0.1)	1.30	> 1.5
Sulfobutyl ether-β-cyclodextrin (SBE-β-CD)	CCC	Acetyltropic acid (Tropane precursor)	0.1 M Citrate buffer (pH 2.2) / n-butyl acetate / n-hexane	N/A	Baseline
Neutral β-Cyclodextrin	CE	Desymmetrized Pseudotropines	Phosphate buffer (pH 2.5)	~1.15	> 1.5

(Data aggregated from authoritative chromatographic studies[2],[4],[3])

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems, ensuring that any negative result is a true negative, rather than an artifact of method failure.

Protocol A: High-Performance Liquid Chromatography (HPLC)

This protocol utilizes a polysaccharide-based CSP for the resolution of pseudotropine esters[2].

Causality & Reagents:

• Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm). Why 5 µm? Smaller particle sizes minimize eddy diffusion, sharpening peaks to resolve closely eluting enantiomers.

• Mobile Phase: n-Hexane / Isopropanol / Diethylamine (DEA) (85:15:0.1 v/v/v). Why DEA? Tropane alkaloids possess a basic tertiary amine (pKa ~9.7). DEA acts as a competing base to mask residual silanols on the silica support, preventing severe peak tailing and irreversible adsorption.

Step-by-Step Workflow:

• Preparation: Dissolve the pseudotropine derivative in the mobile phase to a concentration of 1 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

• Equilibration: Flush the column with the mobile phase at 1.0 mL/min until a stable UV baseline is achieved (typically 30-45 minutes).

• Self-Validation Check (System Suitability): Inject 10 µL of a known racemic standard. The method is validated for the sequence only if the resolution ( Rs​ ) between the two peaks is ≥1.5 and the tailing factor ( Tf​ ) for the second eluting peak is ≤1.2 . This confirms column integrity and correct mobile phase preparation.

• Sample Analysis: Inject 10 µL of the unknown sample. Record the chromatogram at the optimal UV wavelength (e.g., 210 nm or 254 nm depending on the chromophore).

• Data Processing: Calculate the enantiomeric excess (ee%) by integrating the area under the resolved peaks.

Self-validating HPLC workflow for the enantiomeric separation of tropane alkaloids.

Protocol B: NMR Enantiomeric Purity Analysis via CSA

This protocol determines absolute configuration and purity using Mosher's Reagent[1].

Causality & Reagents:

• Solvent: Deuterated Chloroform ( CDCl3​ ). Why? It is an aprotic, non-competing solvent that does not disrupt the delicate transient hydrogen bonding between the Chiral Solvating Agent (CSA) and the analyte.

• CSA: (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol (TFAE) or MTPA-Cl. Why? The rigid spatial arrangement of the trifluoromethyl and aromatic groups creates a highly localized anisotropic magnetic field, shifting the resonance frequencies of the enantiomers differently.

Step-by-Step Workflow:

• Sample Prep: Dissolve 5-10 mg of the pseudotropine derivative in 0.6 mL of CDCl3​ in a high-quality NMR tube.

• Self-Validation Check (Baseline Acquisition): Acquire a standard 1D 1 H NMR spectrum before adding the CSA. The absence of peak splitting in this baseline spectrum validates that any anisochrony observed later is strictly due to the chiral solvating agent, eliminating false positives caused by magnetic field inhomogeneity (poor shimming).

• Derivatization/Complexation: Add 1.2 molar equivalents of the chosen CSA directly to the NMR tube. Mix thoroughly.

• Analysis: Acquire a second 1 H NMR spectrum. Identify a well-resolved proton signal (e.g., the N-methyl protons at ~2.3 ppm) that splits into two distinct sets of peaks.

• Quantitation: Integrate the areas of the corresponding split peaks to determine the enantiomeric ratio.

Conclusion

The enantiomeric separation of chiral pseudotropine derivatives requires a deep understanding of the molecule's stereochemical behavior and its interaction with the chiral environment. While polysaccharide-based CSPs in HPLC offer unparalleled resolution for routine analysis and quality control, cyclodextrin-mediated CE provides a rapid, low-volume alternative. For structural elucidation, NMR with chiral solvating agents remains an indispensable tool. By implementing the self-validating protocols outlined above, analytical scientists can ensure absolute data integrity in their stereochemical assessments.

References

• BenchChem. A Comparative Guide to the Enantiomeric Separation and Purity Analysis of Pseudotropine Derivatives.
• National Institutes of Health (PMC). Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View.
• ResearchGate. Chirality and Numbering of Substituted Tropane Alkaloids.
• Acta Poloniae Pharmaceutica. Tropane Alkaloids.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ptfarm.pl [ptfarm.pl]
• 4. Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Pseudotropine hydrochloride proper disposal procedures

In the landscape of drug development and analytical chemistry, the handling of tropane alkaloids demands rigorous operational discipline. Pseudotropine hydrochloride, a stereoisomeric derivative of tropine, is frequently utilized as a precursor or reference standard in pharmacological research[1]. However, its potent biological activity necessitates strict adherence to Environmental Protection Agency (EPA) and Resource Conservation and Recovery Act (RCRA) disposal guidelines.

As a Senior Application Scientist, I have designed this operational guide to provide researchers with a self-validating, step-by-step methodology for the safe containment, tracking, and thermal destruction of pseudotropine hydrochloride waste.

Chemical Profile & Toxicological Causality

To safely dispose of a chemical, one must first understand its mechanistic behavior. Pseudotropine hydrochloride is the water-soluble salt form of pseudotropine. While the hydrochloride salt is less volatile than its free-base counterpart, it presents severe acute toxicity risks. In vivo toxicological assessments demonstrate that exposure can induce severe 2[2]. Furthermore, as a tropane alkaloid, it acts as an anticholinergic agent, capable of blocking muscarinic receptors and disrupting the central nervous system[3].

Table 1: Physicochemical and Hazard Summary

Parameter	Specification
Chemical Name	Pseudotropine Hydrochloride
Base CAS Registry Number	135-97-7
Molecular Formula	C8H15NO · HCl
Molecular Weight	177.67 g/mol
Physical State	Solid (Crystalline needles)
Target Organs	Liver, Gastrointestinal Tract, Nervous System
Toxicity Profile	Hepatic necrosis, gastritis, anticholinergic toxicity
EPA/RCRA Classification	Toxic Hazardous Waste (Subject to 4)[4]

Operational Disposal Workflow

The following protocol outlines the lifecycle of pseudotropine hydrochloride waste from generation to final destruction.

Workflow for the segregation, containment, and thermal destruction of pseudotropine hydrochloride.

Step-by-Step Disposal Methodology

Phase 1: Waste Segregation and pH Control

• Differentiate Waste Streams : Strictly separate solid waste (e.g., contaminated gloves, empty vials, raw powder) from liquid waste (e.g., HPLC effluents, aqueous washings).

• pH Monitoring (Liquids) : Maintain aqueous liquid waste at a neutral to slightly acidic pH (pH 4.0–7.0).

  • Causality: Pseudotropine hydrochloride is a stable, water-soluble salt. Introducing strong bases (pH > 9) will deprotonate the amine, converting it into the free base pseudotropine[1]. The free base is significantly more lipophilic, which drastically increases the risk of dermal absorption and systemic toxicity in the event of a splash or spill.

  • Self-Validating Step: Before sealing the liquid waste container, verify the pH using indicator strips. A pH reading between 4.0 and 7.0 confirms the alkaloid remains in its protonated, less hazardous salt form.

Phase 2: Primary Containment

• Select Compatible Receptacles : Use High-Density Polyethylene (HDPE) or amber glass containers.

  • Causality: Avoid unlined metal containers. The chloride ions inherent in the hydrochloride salt can induce pitting corrosion in metals over time, leading to structural failure of the container.

• Seal and Secure : Ensure containers feature secure, leak-proof screw caps with PTFE liners to prevent fugitive emissions or solvent evaporation.

Phase 3: RCRA Labeling and SAA Storage

• Apply Regulatory Labels : Affix compliant hazardous waste labels immediately upon the first drop of waste entering the container. Mark clearly as "Toxic Waste - Contains Tropane Alkaloids."

• Satellite Accumulation Area (SAA) Protocols : Store in a designated SAA at or near the point of generation. Ensure secondary containment (e.g., chemically resistant spill trays) is utilized.

  • Self-Validating Step: Inspect the SAA secondary containment weekly. The continuous absence of crystalline residue or liquid pooling validates the physical integrity of the primary HDPE containment.

Phase 4: Manifesting and Final Destruction

• e-Manifest Preparation : Utilize the EPA's5 to track the waste from the generator to the Treatment, Storage, and Disposal Facility (TSDF)[5].

• Thermal Destruction : Route the waste exclusively for high-temperature incineration (typically >1,000°C).

  • Causality: Tropane alkaloids possess a highly stable bicyclic ring structure. Chemical neutralization is often incomplete; thermal destruction ensures the complete oxidation of the molecule into harmless byproducts (CO₂, H₂O, NOₓ), permanently eliminating the risk of environmental contamination[4].

Emergency Spill Response: Aerosolization Prevention

In the event of a localized spill, standard sweeping protocols are highly dangerous. The hydrochloride salt forms fine crystalline needles that are highly prone to aerosolization[1].

• Isolate and Protect : Evacuate non-essential personnel. Don a NIOSH-approved N95 or P100 particulate respirator, chemical-resistant safety goggles, and double nitrile gloves.

• Moisten the Spill : Gently mist the spilled pseudotropine hydrochloride powder with a compatible solvent (e.g., water or 70% ethanol).

  • Causality: Sweeping dry powder suspends toxic particulates in the air, leading to severe inhalation exposure. Moistening binds the particles, neutralizing the aerosolization threat.

• Collect and Contain : Use disposable scoops or absorbent pads to collect the moistened material. Place all cleanup materials into a designated hazardous waste bag.

• Decontaminate : Wash the affected area with a mild detergent solution, followed by a water rinse. Collect all rinsate as hazardous liquid waste.

  • Self-Validating Step: Wipe the cleaned area with a fresh, damp absorbent pad. If the pad shows no visual residue or discoloration, the primary decontamination is successful.

References

• DrugFuture Chemical Index. "Pseudotropine CAS Registry Number: 135-97-7". DrugFuture. URL:[Link]

• BioCrick. "Pseudotropine | CAS:135-97-7 | Alkaloids | High Purity". BioCrick. URL:[Link]

• RCRAReady. "Hazardous Waste Codes | RCRA D, F, K, P & U Complete List". RCRAReady. URL:[Link]

• Hazardous Waste Experts. "A Checklist For Packing & Shipping Hazardous Waste". Hazardous Waste Experts. URL:[Link]

Sources

• 1. Pseudotropine [drugfuture.com]
• 2. Pseudotropine | CAS:135-97-7 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. caymanchem.com [caymanchem.com]
• 4. rcraready.com [rcraready.com]
• 5. hazardouswasteexperts.com [hazardouswasteexperts.com]

Comprehensive Operational Guide: PPE and Handling Protocols for Pseudotropine Hydrochloride

As a Senior Application Scientist, I cannot overstate the importance of rigorous engineering controls when handling tropane alkaloids like Pseudotropine hydrochloride. Often utilized as a critical intermediate in the preparation of novel nicotinic receptor agonists and other neuroactive compounds[1], its inherent biological activity demands a zero-tolerance approach to laboratory exposure.

This guide provides a self-validating, step-by-step operational framework for the safe handling, containment, and disposal of Pseudotropine hydrochloride, ensuring both scientific integrity and personnel safety.

Mechanistic Context & Hazard Profiling

Pseudotropine is an alkaloid and a plant metabolite of the tropane tropinone, sharing structural similarities with highly potent neurotoxins[2]. While the hydrochloride salt form increases aqueous solubility and stability—presenting as crystalline needles that decompose at approximately 282°C[3]—it introduces a critical physical hazard: the formation of fine, highly dispersible crystalline dusts.

If aerosolized, these particulates can bypass upper respiratory defenses, leading to rapid mucosal absorption. Consequently, the compound carries strict GHS hazard classifications for both oral and inhalation toxicity[4].

Table 1: Quantitative Hazard Data and Operational Implications

Property / Hazard	Value / Designation	Operational Implication
CAS Number	135-97-7 (Base)[2] / 6164-89-2 (HCl)	Unique identifier for SDS retrieval and inventory tracking.
Molecular Weight	141.21 g/mol (Base)[2] / 177.67 g/mol (HCl)[3]	Low molecular weight facilitates rapid mucosal and dermal absorption.
Physical State	White crystalline powder[1]	High risk of aerosolization; mandates anti-static weighing protocols.
Melting Point	109°C (Base) / ~282°C dec. (HCl)[3]	Thermally stable at room temperature; high-temp incineration required for disposal.
GHS Hazard Codes	H302, H332[4]	Strict ingestion and inhalation engineering controls are mandatory.
GHS Signal Word	Warning (GHS07)[4]	Triggers mandatory maximum PPE and containment workflows.
WGK Rating	WGK 3 (Highly water endangering)[4]	Zero-drain disposal policy; strictly collect all liquid waste for EHS processing.

The Personal Protective Equipment (PPE) Matrix & Causality

Do not treat Pseudotropine hydrochloride as a standard benchtop chemical. The selection of PPE must be driven by the specific physicochemical vulnerabilities of the compound.

• Respiratory Protection (Causality): Because the fine powder poses a severe inhalation risk (H332)[4], standard surgical masks are entirely inadequate. Mandatory: A fitted N95/P100 particulate respirator or a Powered Air-Purifying Respirator (PAPR). This ensures that aerosolized micro-crystals cannot reach the pulmonary alveoli.

• Dermal Protection (Causality): Tropane alkaloids can permeate standard, thin latex gloves over time, especially when inadvertently dissolved in penetrating laboratory solvents like DMSO (dimethyl sulfoxide)[2]. Mandatory: A double-gloving strategy. Use a robust nitrile outer glove (primary chemical barrier) and a neoprene inner glove (secondary failsafe).

• Ocular Protection: Unvented chemical splash goggles. Safety glasses with side shields do not provide sufficient protection against airborne dust accumulation.

Operational Workflow & Containment Strategy

Figure 1: End-to-end containment and handling workflow for Pseudotropine hydrochloride.

Step-by-Step Methodologies

Protocol A: Safe Weighing and Solubilization

This protocol is designed as a self-validating system to ensure zero aerosol exposure.

• Environmental Validation: Before opening the chemical, hold a Kimwipe near the sash of the Class II Biological Safety Cabinet (BSC) or ventilated balance enclosure. Self-Validation: Distinct inward movement of the tissue validates active negative pressure containment.

• PPE Donning: Equip the N95/P100 respirator, unvented goggles, and double gloves (nitrile over neoprene).

• Static Mitigation: Pass an anti-static zero-stat gun over the weighing spatulas and the balance pan. Causality: Pseudotropine HCl powder holds static charge easily; mitigating this prevents the powder from repelling off the spatula and aerosolizing into the breathing zone.

• Enclosed Transfer: Tare a glass vial with a septum cap. Open the primary Pseudotropine container only inside the enclosure. Transfer the required mass and immediately seal the vial.

• In-Situ Solubilization: Inject the target solvent (e.g., DMSO or aqueous buffer) directly into the sealed vial via a syringe through the septum. This completely eliminates the risk of dry powder exposure during transit to the main laboratory bench.

Protocol B: Decontamination and Disposal Plan

Due to its WGK 3 (highly water endangering) classification[4], no trace of this compound may enter the municipal water supply.

• Chemical Neutralization (Causality): Pseudotropine is an alcohol derivative of the azabicyclo (tropane) ring[2]. Simple soap and water will not destroy the active pharmacophore. Apply a 10% sodium hypochlorite (bleach) solution to all contaminated spatulas, balance pans, and surfaces. The hypochlorite ion aggressively oxidizes the tertiary amine within the tropane structure to an N-oxide, fundamentally destroying its biological activity.

• Contact Time Validation: Allow the bleach solution to sit for exactly 15 minutes. Self-Validation: The physical dissolution of any microscopic crystalline residue combined with the elapsed time validates complete chemical oxidation.

• Secondary Wash: Wipe the area with 70% ethanol to remove residual corrosive hypochlorite salts.

• Waste Segregation: Place all used wipes, outer gloves, and empty vials into a dedicated, rigid, leak-proof hazardous waste container.

• Final Disposal: Label the container explicitly as "Toxic Alkaloid Waste / WGK 3" and transfer it to Environmental Health and Safety (EHS) for high-temperature incineration.

References

• DrugFuture Chemical Index Database. "Pseudotropine - Properties and Derivatives". Available at:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 12444544, Tropacocaine hydrochloride". Available at:[Link]

Sources

• 1. Pseudotropine | 135-97-7 [amp.chemicalbook.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Pseudotropine [drugfuture.com]
• 4. Pseudotropine phyproof Reference Substance 135-97-7 [sigmaaldrich.com]